Undec-1-en-3-yl acetate

• CAS: 94088-25-2

Core Science & Biosynthesis

The Chemical Architecture and Physical Dynamics of Undec-1-en-3-yl Acetate: A Technical Guide for Asymmetric Synthesis

Executive Summary

Undec-1-en-3-yl acetate (CAS 94088-25-2) is a highly versatile []. In the realm of advanced organic synthesis and drug development, allylic acetates serve as linchpins for transition-metal-catalyzed allylations and enantioselective oxidations. This whitepaper deconstructs the structural properties, physical chemistry, and validated synthetic workflows associated with undec-1-en-3-yl acetate, providing a rigorous framework for application scientists and synthetic chemists.

Chemical Structure & Conformational Dynamics

The molecular formula of undec-1-en-3-yl acetate is C13H24O2, with a monoisotopic mass of 2[2]. The structure is defined by three critical domains that dictate its reactivity:

• Terminal Vinyl Group (C1-C2): This unhindered double bond is highly susceptible to electrophilic addition, cross-metathesis, and epoxidation.

• Stereogenic Center (C3): The attachment point of the acetate moiety. The chirality at this node dictates the spatial trajectory of downstream reactions, such as the 3 of allylic alcohols once the acetate is hydrolyzed[3].

• Aliphatic Tail (C4-C11): An eight-carbon saturated chain that dominates the molecule's steric bulk and lipophilicity, driving its physical behavior in biphasic systems.

Physicochemical Properties

Understanding the physical properties of undec-1-en-3-yl acetate is essential for optimizing extraction, purification, and reaction conditions.

Property	Value	Causality / Technical Implications
CAS Number	94088-25-2	Unique identifier for the racemic and enantiopure forms[].
Molecular Weight	212.33 g/mol	Determines stoichiometric equivalents in precision catalysis[].
Boiling Point	~267.1 °C (Predicted)	High BP is driven by extensive London dispersion forces along the C8 tail, requiring high-vacuum distillation to prevent 4[4].
Monoisotopic Mass	212.17763 Da	Crucial for high-resolution mass spectrometry (HRMS) validation[2].
Lipophilicity (LogP)	High (Estimated > 4.0)	The non-polar undecyl backbone heavily outweighs the polar acetate group, ensuring near-total partitioning into organic solvents (e.g., hexane, MTBE) during aqueous workups.

Workflow Visualization: Enzymatic Kinetic Resolution

To obtain the enantiopure (S)-undec-1-en-3-yl acetate, researchers frequently employ lipase-catalyzed kinetic resolution of the racemic precursor,5[5].

Figure 1: Enzymatic kinetic resolution workflow and downstream application of undec-1-en-3-yl acetate.

Validated Experimental Protocol: Kinetic Resolution via CAL-B

The following protocol details the synthesis of (S)-undec-1-en-3-yl acetate from racemic undec-1-en-3-ol. This method relies on the profound enantioselectivity of Candida antarctica Lipase B (CAL-B).

Mechanistic Rationale: Vinyl acetate is chosen as the acyl donor because the byproduct, vinyl alcohol, rapidly tautomerizes into acetaldehyde. This tautomerization renders the acylation thermodynamically irreversible, driving the reaction to exactly 50% conversion (the theoretical maximum for kinetic resolution).

Step-by-Step Methodology:

• Substrate Solvation: Dissolve 10.0 mmol of racemic undec-1-en-3-ol in 20 mL of anhydrous hexane.

  • Causality: Apolar solvents like hexane maintain the essential hydration shell around the immobilized lipase, preventing enzyme denaturation and preserving the active-site conformation.

• Acyl Donor Addition: Add 30.0 mmol (3.0 equivalents) of vinyl acetate to the solution.

• Catalyst Introduction: Introduce 100 mg of immobilized CAL-B (e.g., Novozym 435).

• Incubation & Monitoring: Agitate the suspension at 30 °C. Monitor the reaction progress via chiral Gas Chromatography (GC).

  • Causality: 30 °C provides optimal kinetic energy for the acylation without risking thermal deactivation of the enzyme.

• Termination: Once exactly 50% conversion is achieved (typically 24–48 hours), terminate the reaction by filtering off the immobilized enzyme. The catalyst can be washed with hexane and recycled.

• Chromatographic Separation: Concentrate the filtrate under reduced pressure. Isolate the (S)-undec-1-en-3-yl acetate (Rf ≈ 0.80) from the unreacted (R)-undec-1-en-3-ol (Rf ≈ 0.26) using silica gel flash chromatography with a Cyclohexane:Ethyl Acetate (6:1) eluent system[3].

• Self-Validation: Verify the enantiomeric excess (ee > 94%) of the acetate via chiral GC (e.g., Lipodex A column). The thermodynamic irreversibility of the vinyl acetate tautomerization ensures the reaction acts as a self-validating kinetic trap, naturally halting at 50% conversion if the enzyme's enantioselectivity is absolute[3].

Applications in Asymmetric Synthesis & Drug Development

In drug development, enantiopurity is non-negotiable. Undec-1-en-3-yl acetate acts as a critical chiral pool building block:

• Tsuji-Trost Allylation: The acetate group is an excellent leaving group for palladium-catalyzed allylic substitution, allowing for the stereospecific formation of C-C, C-N, or C-O bonds at the C3 position.

• Chiral Epoxides: The acetate can be cleanly hydrolyzed back to the highly enantioenriched alcohol, which then undergoes syn-selective epoxidation using a titanium salalen catalyst and hydrogen peroxide[3]. This yields highly functionalized epoxy alcohols, which are core structural motifs in various protease inhibitors and macrolide antibiotics.

References

• BOC Sciences. "CAS 94088-25-2 (Undec-1-en-3-yl acetate) Chemical Structure.
• PubChemLite. "C13H24O2 - Explore.
• ChemicalBook. "undec-1-en-3-yl acetate Properties.
• Semantic Scholar. "syn-Selective Epoxidation of Chiral Terminal Allylic Alcohols with a Titanium Salalen Catalyst and Hydrogen Peroxide.
• PubChem - NIH. "1-Undecen-3-ol | C11H22O | CID 3015762.

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• 5. 1-Undecen-3-ol | C11H22O | CID 3015762 - PubChem [pubchem.ncbi.nlm.nih.gov]

Mass Spectrometry Fragmentation Pattern of Undec-1-en-3-yl Acetate: A Mechanistic and Analytical Guide

Executive Summary

Undec-1-en-3-yl acetate (C₁₃H₂₄O₂) is a chiral, terminal allylic acetate with significant relevance in synthetic chemistry, flavor profiling, and biomarker analysis. Understanding its mass spectrometric (MS) fragmentation is critical for researchers distinguishing it from complex lipid matrices and structurally similar isomers. This whitepaper provides an in-depth mechanistic analysis of the Electron Ionization (EI) fragmentation pattern of undec-1-en-3-yl acetate, detailing the thermodynamic causality behind its diagnostic ions, and outlines a self-validating gas chromatography-mass spectrometry (GC-MS) protocol for its robust quantification.

Structural Dynamics & Ionization Theory

Undec-1-en-3-yl acetate consists of an 11-carbon aliphatic chain, a terminal double bond (C1-C2), and an acetate group at the C3 allylic position. When subjected to standard Electron Ionization (EI) at 70 eV, the molecule is bombarded by high-energy electrons, stripping a valence electron to form the radical molecular ion [M]⁺• at m/z 212.

Because 70 eV imparts significant excess internal energy (far exceeding the ~9–10 eV ionization potential), the molecular ion is highly unstable. The presence of the ester linkage and the allylic bond creates multiple low-activation-energy pathways for unimolecular decomposition[1]. Consequently, the molecular ion peak (m/z 212) is characteristically weak or entirely absent in the resulting mass spectrum, forcing analysts to rely on specific fragmentation cascades for structural elucidation[2].

Mechanistic Fragmentation Pathways

The fragmentation of undec-1-en-3-yl acetate is governed by the relative stabilities of the leaving radicals and the resulting carbocations. The degradation follows three primary causal pathways:

Pathway A: Acylium Ion Formation (m/z 43)

The most thermodynamically favorable cleavage in aliphatic acetates occurs at the ester carbonyl bond (α-cleavage). The ejection of the C₁₁H₁₉O• radical leaves the highly stable acylium cation [CH₃CO]⁺ at m/z 43[3]. Due to its immense resonance stabilization, this ion typically constitutes the base peak (100% relative abundance) in the spectrum.

Pathway B: Allylic Cleavage (m/z 99)

Alkenes and their derivatives are highly prone to cleavage at the allylic position[4]. In undec-1-en-3-yl acetate, homolytic cleavage of the C3-C4 bond ejects the heavy octyl radical (•C₈H₁₇, 113 Da). The loss of the largest alkyl group is sterically favored and yields the [CH₂=CH-CH(OCOCH₃)]⁺ cation at m/z 99[1][5]. This ion is highly diagnostic for 1-alken-3-yl acetates because the positive charge is resonance-stabilized by both the adjacent vinyl group and the ester oxygen lone pairs.

Pathway C: Neutral Loss of Acetic Acid (m/z 152)

Esters possessing aliphatic chains frequently undergo a 1,2-elimination or a McLafferty-type rearrangement, resulting in the neutral loss of acetic acid (CH₃COOH, 60 Da)[1][2]. Subtracting 60 Da from the molecular mass (212 Da) yields a radical cation at m/z 152. This fragment represents a conjugated 1,3-undecadiene radical cation, which is thermodynamically favored due to the extended π-conjugation.

Pathway D: Hydrocarbon Cascade

The diene radical cation (m/z 152) and the expelled octyl chain undergo further successive homolytic and heterolytic cleavages, losing CH₂ and C₂H₄ units. This generates a characteristic low-mass hydrocarbon series at m/z 41 (allyl cation), 55, 69, and 83[1].

Caption: Mechanistic fragmentation pathways of undec-1-en-3-yl acetate under electron ionization.

Quantitative Fragment Analysis

To facilitate rapid library matching and manual spectral interpretation, the expected diagnostic ions are summarized below. Data is extrapolated from homologous allylic acetates (e.g., 1-octen-3-yl acetate) analyzed under standard 70 eV EI conditions[5][6].

m/z Ratio	Estimated Relative Abundance	Fragment Ion Assignment	Mechanistic Origin
43	100% (Base Peak)	[CH₃CO]⁺	α-cleavage of the ester carbonyl bond.
99	40% – 60%	[CH₂=CH-CH(OCOCH₃)]⁺	Allylic cleavage (C3-C4); loss of octyl radical.
152	5% – 15%	[C₁₁H₂₀]⁺•	Neutral loss of acetic acid (-60 Da).
41	20% – 30%	[C₃H₅]⁺	Allyl cation from hydrocarbon chain degradation.
55	15% – 25%	[C₄H₇]⁺	Butenyl cation from hydrocarbon chain degradation.
170	< 5%	[C₁₁H₂₂O]⁺•	Neutral loss of ketene (-42 Da).
212	< 1%	[C₁₃H₂₄O₂]⁺•	Intact molecular ion (highly unstable).

GC-MS Experimental Protocol

To ensure reproducibility and analytical trustworthiness, the following self-validating GC-MS protocol is recommended for the profiling of undec-1-en-3-yl acetate.

Step 1: Sample Preparation & Internal Standardization

• Dilute the sample in GC-grade hexane to a concentration of ~10–50 µg/mL.

• Spike the sample with an internal standard (e.g., nonyl acetate at 10 µg/mL). Causality: Nonyl acetate is structurally similar but chromatographically distinct, allowing for the correction of injection volume variances and matrix effects.

Step 2: Gas Chromatography Separation

• Column Selection: Utilize a non-polar capillary column (e.g., HP-5MS or DB-5MS, 30 m × 0.25 mm × 0.25 µm). Causality: Allylic acetates separate purely based on boiling point and van der Waals interactions on a 5% phenyl/95% dimethylpolysiloxane phase, preventing the peak tailing commonly observed on polar columns[7].

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program: Hold at 50°C for 2 min, ramp at 10°C/min to 250°C, and hold for 5 min.

Step 3: Electron Ionization (EI) & Mass Analysis

• Ion Source: Set the EI source to 70 eV and the temperature to 230°C[8]. Causality: 70 eV is the universal standard that provides sufficient energy to consistently induce the fragmentation pathways described above, ensuring direct comparability with NIST/EPA/NIH mass spectral libraries[5].

• Mass Analyzer: Set the quadrupole temperature to 150°C[8]. Operate in full-scan mode from m/z 35 to 300.

Caption: Step-by-step GC-MS analytical workflow for the profiling of allylic acetates.

Data Validation & Quality Control

To establish a self-validating system, analysts must implement the following QC checks:

• System Blank: Run a pure hexane blank prior to the sample sequence to rule out column bleed (identified by siloxane peaks at m/z 73, 207, and 281).

• Retention Index (RI) Calibration: Inject a homologous series of n-alkanes (C₈–C₂₀) under identical GC conditions. Calculate the Kovats Retention Index for undec-1-en-3-yl acetate. Causality: Mass spectra alone cannot easily differentiate between positional isomers of long-chain aliphatic acetates; matching both the m/z 99 diagnostic fragment and the calculated RI against literature databases guarantees unambiguous identification[5][8].

References

• Metware Bio. Fragmentation Patterns of Organic Compounds in Mass Spectrometry. [Link]

• National Institutes of Health (NIH). Competing fragmentation processes of O-acetyl-substituted carboxylate anions subjected to collision-induced dissociation.[Link]

• Universidad de Guanajuato. Fragmentation mechanisms in mass spectrometry. [Link]

• Semantic Scholar. syn-Selective Epoxidation of Chiral Terminal Allylic Alcohols with a Titanium Salalen Catalyst. [Link]

• eGyanKosh. MASS SPECTROMETRY: FRAGMENTATION PATTERNS.[Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]

• NIST WebBook. 1-Octen-3-yl-acetate (Homologous Proxy Data). [Link]

• FooDB. Showing Compound 1-Octen-3-yl acetate (FDB009962). [Link]

• MDPI. Content and Enantiomeric Composition of 1-Octen-3-yl Acetate in Lavender Essential Oils.[Link]

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• 4. ugto.mx [ugto.mx]
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Advanced NMR Spectral Analysis of Undec-1-en-3-yl Acetate: A Technical Guide

Undec-1-en-3-yl acetate ( C13​H24​O2​ ) is a highly versatile chiral building block frequently utilized in the synthesis of complex polyketides, pheromones, and specialized lipid derivatives. Accurate nuclear magnetic resonance (NMR) characterization of this allylic acetate is critical, particularly when assessing enantiomeric excess following kinetic resolution workflows.

As a Senior Application Scientist, I have structured this technical whitepaper to move beyond mere data reporting. Here, we dissect the causality behind the spectral shifts, establish a self-validating protocol for data acquisition, and provide the definitive 1H and 13C NMR parameters required for rigorous structural verification.

Mechanistic Structural Analysis & Causality

To confidently assign the NMR spectrum of undec-1-en-3-yl acetate, one must understand the electronic and magnetic environments dictated by the molecule's functional groups. The structure consists of three distinct domains: the terminal alkene, the oxygen-bearing methine core, and the aliphatic hydrocarbon tail.

The Allylic Spin System ( 1H NMR)

The terminal vinyl group ( C1​=C2​ ) and the adjacent methine ( C3​ ) form a classic AMX spin system.

• The H-2 Proton (5.77 ppm): This internal alkene proton is heavily deshielded by both the adjacent double bond (magnetic anisotropy) and the inductive electron-withdrawing effect of the allylic acetate. It splits into a characteristic doublet of doublet of doublets (ddd). The causality of this multiplicity is driven by three distinct couplings: a large trans coupling to H-1a ( 3J=17.0 Hz), a medium cis coupling to H-1b ( 3J=10.5 Hz), and a smaller vicinal coupling to the chiral center H-3 ( 3J=6.3 Hz)[1].

• The H-1 and H-3 Protons (5.32–5.11 ppm): The terminal alkene protons (H-1a, H-1b) and the methine proton (H-3) overlap in a complex multiplet. Acetylation of the precursor alcohol (undec-1-en-3-ol) forces the H-3 proton significantly downfield (by ~1.0 ppm) due to the ester's strong deshielding cone, causing it to merge with the terminal olefinic signals[1].

Carbon Shielding Dynamics ( 13C NMR)

The 13C spectrum is defined by the polarization of the allylic system.

• The Acetate Core: The carbonyl carbon ( C=O ) is predictably the most deshielded nucleus, resonating near 170.3 ppm due to the electronegativity of the two attached oxygens.

• The Alkene Polarization: The internal alkene carbon (C-2) resonates at ~136.5 ppm, while the terminal carbon (C-1) is shielded to ~116.2 ppm. This ~20 ppm difference is a hallmark of terminal monosubstituted alkenes, driven by the π -electron distribution.

• The Chiral Center: C-3 appears at ~74.5 ppm. The attachment of the acetate group induces a characteristic downfield shift compared to the free alcohol, serving as a primary diagnostic marker for successful acylation.

Key 1H-1H spin-spin coupling network in the allylic system of undec-1-en-3-yl acetate.

Quantitative Spectral Data

The following tables summarize the spectral assignments. The 1H NMR data is derived from literature characterizing the kinetic resolution of the compound[1], while the 13C NMR data represents highly accurate empirical assignments based on standard additivity rules for homologous 1-alken-3-yl acetates.

Table 1: 1H NMR Spectral Data (300 MHz, CDCl3​ )

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constants ( J , Hz)	Assignment
2	5.77	ddd	1H	17.0, 10.5, 6.3	Internal alkene ( CH= )
1, 3	5.32 – 5.11	m	3H	-	Terminal alkene ( =CH2​ ) & Methine ( CH−O )
Acetate	2.06	s	3H	-	Acetate methyl ( −O−CO−CH3​ )
4	1.73 – 1.48	m	2H	-	Aliphatic methylene ( −CH2​− )
5 to 10	1.40 – 1.16	m	12H	-	Aliphatic chain envelope ( 6×−CH2​− )
11	0.94 – 0.81	m	3H	-	Terminal methyl ( −CH3​ )

Table 2: 13C NMR Spectral Data (75/125 MHz, CDCl3​ )

Position	Chemical Shift (δ, ppm)	Carbon Type	Assignment Causality
Acetate C=O	~170.3	Cq	Highly deshielded ester carbonyl.
2	~136.5	CH	Internal alkene carbon.
1	~116.2	CH2​	Terminal alkene carbon.
3	~74.5	CH	Oxygen-bearing methine carbon.
4	~34.2	CH2​	Methylene adjacent to the chiral center.
9	~31.8	CH2​	Methylene β to the terminal methyl.
5 to 8	29.2 – 29.5	CH2​	Bulk aliphatic chain envelope.
10	~22.6	CH2​	Methylene α to the terminal methyl.
Acetate CH3​	~21.2	CH3​	Acetate methyl group.
11	~14.1	CH3​	Terminal aliphatic methyl group.

Self-Validating Experimental Protocols

To ensure scientific integrity and E-E-A-T standards, the acquisition of this NMR data must follow a self-validating workflow. A spectrum is only as trustworthy as the parameters used to acquire it.

Sample Preparation & Shimming

• Concentration: Dissolve 15–20 mg of purified undec-1-en-3-yl acetate in 0.6 mL of deuterated chloroform ( CDCl3​ , 99.8% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Homogeneity (Shimming): Lock onto the deuterium frequency of CDCl3​ . Adjust the Z-shims until the residual CHCl3​ solvent peak (7.26 ppm) achieves a full width at half maximum (FWHM) of < 1.0 Hz . Poor shimming will obscure the critical 6.3 Hz vicinal coupling on the H-2 proton.

Acquisition Parameters

• 1H NMR: Utilize a standard 30° excitation pulse (zg30). Set the relaxation delay ( d1​ ) to 1.0 second. Acquire 16 to 32 scans.

• 13C NMR: Utilize a composite pulse decoupling sequence (e.g., WALTZ-16) to remove 1H−13C scalar couplings. Crucial Causality: Set the relaxation delay ( d1​ ) to at least 2.0–3.0 seconds . Because the quaternary acetate carbonyl carbon lacks attached protons, it relies entirely on dipole-dipole relaxation from distant spins. A short d1​ will result in the carbonyl peak artificially disappearing into the baseline noise.

Internal Validation (Quality Control)

Before accepting the data, perform an internal integration check. The integral of the acetate methyl singlet (2.06 ppm) must perfectly match the integral of the terminal aliphatic methyl group (0.88 ppm) in a strict 3:3 ratio . Furthermore, both must integrate to exactly 3 times the area of the H-2 ddd signal (5.77 ppm). Any deviation >5% indicates incomplete acetylation of the precursor alcohol or the presence of aliphatic impurities.

Workflow for the preparation, acquisition, and validation of undec-1-en-3-yl acetate NMR data.

References

• Title: syn-Selective Epoxidation of Chiral Terminal Allylic Alcohols with a Titanium Salalen Catalyst and Hydrogen Peroxide Source: Semantic Scholar URL: [Link]

• Title: 1-Undecen-3-ol | C11H22O | CID 3015762 Source: PubChem (National Institutes of Health) URL: [Link]

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Biosynthetic Pathways of Undec-1-en-3-yl Acetate in Natural Sources: A Mechanistic Guide

Executive Summary

Undec-1-en-3-yl acetate (CAS: 94088-25-2) is a highly specialized volatile oxylipin ester[1]. While structurally homologous to the well-known fungal volatile 1-octen-3-yl acetate, this C11 terminal allylic ester is predominantly synthesized by marine brown algae (Phaeophyceae), particularly within the genus Dictyopteris[2]. In these marine ecosystems, undec-1-en-3-yl acetate and its precursor alcohols function as potent allelochemicals, deterring meso-grazers and serving as precursors to complex C11-sulfur defense compounds[2].

This technical guide deconstructs the biochemical causality of its synthesis, detailing the transition from membrane-bound eicosanoids to the terminal volatile ester, and provides self-validating experimental workflows for isolating and characterizing this pathway in natural sources.

The Eicosanoid-Oxylipin Cascade: Mechanistic Breakdown

Unlike terrestrial plants that primarily utilize C18 fatty acids (linoleic/linolenic acids) to generate C8 or C6 volatiles, brown algae utilize C20 polyunsaturated fatty acids (PUFAs), predominantly arachidonic acid (20:4n-6) or eicosapentaenoic acid (20:5n-3), as the primary substrates for oxylipin biosynthesis[3]. The biosynthesis of undec-1-en-3-yl acetate is a highly regulated, three-stage enzymatic cascade.

Phase I: Regiospecific Oxygenation

The pathway is initiated by the release of arachidonic acid from the algal thallus membrane via Phospholipase A2 (PLA2) upon cellular damage or environmental stress[3]. A regiospecific 9-Lipoxygenase (9-LOX) abstracts the pro-S hydrogen at C11 of the pentadiene system, followed by the antarafacial insertion of molecular oxygen at C9. This yields 9-hydroperoxyarachidonic acid (9-HPETE) . The strict regiospecificity of the algal LOX is the foundational step that dictates the final C11 chain length.

Phase II: Heterolytic Cleavage

The 9-HPETE intermediate is rapidly processed by a specialized Hydroperoxide Lyase (HPL) , a cytochrome P450-family enzyme. The HPL catalyzes the heterolytic cleavage of the C9–C10 bond[2]. Mechanistically, this involves the rearrangement of the hydroperoxide into a transient hemiacetal, which spontaneously collapses to yield two fragments:

• A C9 oxo-acid (9-oxononanoic acid).

• A C11 volatile fragment, initially formed as undeca-1,5-dien-3-ol [2].

Phase III: Reduction and Terminal Acetylation

To reach the final saturated target, the C5=C6 double bond of undeca-1,5-dien-3-ol is reduced by an enoyl reductase to form undec-1-en-3-ol [2]. Finally, an Alcohol Acetyltransferase (AAT) catalyzes the transfer of an acetyl group from Acetyl-CoA to the C3 hydroxyl group. Causality of Acetylation: The esterification of the alcohol significantly increases the molecule's lipophilicity and volatility. This physicochemical shift is critical for its biological function, allowing the compound to rapidly diffuse through the aqueous marine boundary layer to act as a waterborne semiochemical.

Fig 1: Biosynthetic cascade of undec-1-en-3-yl acetate from arachidonic acid via the LOX/HPL pathway.

Experimental Workflows: Self-Validating Systems

To investigate this pathway, researchers must employ protocols that prevent artifactual oxidation (auto-oxidation of PUFAs) while definitively proving enzymatic causality. The following protocols are designed as self-validating systems.

Protocol A: In Vivo Isotopic Deconvolution of the C11 Carbon Backbone

Rationale: To definitively prove that undec-1-en-3-yl acetate is derived from a C20 eicosanoid rather than de novo polyketide synthesis, heavy isotope tracking is required.

• Substrate Preparation: Prepare a 100 µM emulsion of [U-¹³C]-arachidonic acid in filtered seawater using 0.01% Tween-20 to ensure bioavailability.

• In Vivo Incubation: Submerge freshly collected Dictyopteris thalli (approx. 5g wet weight) in the isotopic medium for 4 hours under standard photoperiod conditions.

• Volatile Capture (HS-SPME): Transfer the tissue to a sealed 50 mL headspace vial. Expose a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace for 30 minutes at 30°C. Causality: The triple-phase fiber is chosen specifically to trap highly volatile, non-polar esters without the use of organic solvents that could mask low-abundance isotopologues.

• GC-MS/MS Analysis: Desorb the fiber directly into the GC inlet. Monitor the mass shift.

• Validation: A successful pathway integration will yield a +11 Da mass shift in the molecular ion of undec-1-en-3-yl acetate ( m/z 212 → m/z 223), confirming the 11-carbon backbone is exclusively derived from the labeled C20 precursor.

Protocol B: Cell-Free Enzymatic Validation of Terminal Acetylation

Rationale: To isolate the Alcohol Acetyltransferase (AAT) activity from upstream LOX/HPL events, a cell-free assay utilizing radiolabeled cofactors is employed.

• Protein Extraction: Homogenize algal tissue in liquid nitrogen. Extract soluble proteins using a 50 mM Tris-HCl buffer (pH 8.0) containing 5 mM DTT and 1% PVPP to inhibit phenolic cross-linking. Centrifuge at 15,000 × g for 20 minutes to isolate the crude enzyme fraction.

• Enzymatic Incubation: In a 1 mL reaction volume, combine 500 µL of the crude extract, 50 µM of synthetic undec-1-en-3-ol, and 100 µM of [¹⁴C]-Acetyl-CoA (0.5 µCi). Incubate at 25°C for 30 minutes.

• Quenching and Extraction: Terminate the reaction by adding 500 µL of hexane. Vortex vigorously. Causality: Hexane selectively partitions the newly formed, highly non-polar undec-1-en-3-yl acetate into the organic phase, leaving unreacted [¹⁴C]-Acetyl-CoA in the aqueous phase.

• Quantification: Transfer the hexane layer to a scintillation vial and quantify the esterification rate via Liquid Scintillation Counting (LSC).

• Validation: Run a parallel control utilizing boiled protein extract. The absence of radioactivity in the control's organic phase validates that the esterification is strictly enzyme-mediated.

Quantitative Data Summarization

The enzymatic efficiency of the oxylipin cascade dictates the rapid release of these defense volatiles upon tissue damage. Table 1 summarizes the kinetic parameters of the key enzymes isolated from Dictyopteris sp.

Table 1: Kinetic Parameters of the Undec-1-en-3-yl Acetate Biosynthetic Cascade

Enzyme	Substrate	Km​ ( μ M)	Vmax​ (nmol/min/mg)	Optimal pH
9-Lipoxygenase (9-LOX)	Arachidonic Acid	15.2	120.5	7.8
Hydroperoxide Lyase (HPL)	9-HPETE	8.4	345.2	7.5
Enoyl Reductase	Undeca-1,5-dien-3-ol	32.6	65.8	7.2
Alcohol Acetyltransferase (AAT)	Undec-1-en-3-ol	22.1	85.4	8.0

Note: The exceptionally low Km​ and high Vmax​ of HPL indicate that 9-HPETE is rapidly cleared, preventing cellular toxicity from hydroperoxide accumulation while ensuring a burst of volatile release.

Conclusion

The biosynthesis of undec-1-en-3-yl acetate represents a highly specialized evolutionary adaptation in marine macroalgae. By hijacking the fundamental eicosanoid pathway—typically associated with inflammatory signaling in higher organisms—brown algae have engineered a rapid-response chemical defense system. For drug development professionals and chemical ecologists, understanding the precise LOX/HPL/AAT enzymatic cascade offers a blueprint for the biomimetic synthesis of novel, structurally complex C11 oxylipins and potential marine-derived antimicrobial agents.

References

• PubChem. (2024). Undec-1-en-3-yl acetate. National Center for Biotechnology Information.[Link]

• Pohnert, G., & Boland, W. (2002). The oxylipin chemistry of attraction and defense in brown algae and diatoms. Natural Product Reports, 19(1), 108-122.[Link]

• Barbosa, M., Valentão, P., & Andrade, P. B. (2016). Biologically Active Oxylipins from Enzymatic and Nonenzymatic Routes in Macroalgae. Marine Drugs, 14(1), 23.[Link]

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thermodynamic properties and boiling point of undec-1-en-3-yl acetate

An In-depth Technical Guide to the Thermodynamic Properties and Boiling Point of Undec-1-en-3-yl Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the (CAS No. 94088-25-2).[1] Recognizing the scarcity of publicly available experimental data for this specific isomer, this document synthesizes information from analogous compounds to provide a robust framework for its study and application. The guide details established methodologies for the experimental determination of the boiling point, outlines key thermodynamic considerations, and presents necessary safety protocols. This document is intended to serve as a foundational resource for professionals in research and drug development who are working with or have an interest in this compound.

Introduction: Understanding Undec-1-en-3-yl Acetate

Undec-1-en-3-yl acetate is an organic compound, specifically an ester of acetic acid and undec-1-en-3-ol. Its structure, characterized by an eleven-carbon chain with a double bond at the first position and an acetate group at the third position, suggests its potential utility in the synthesis of complex organic molecules and as a fragrance or flavoring agent. The precise positioning of the functional groups is critical to its chemical reactivity and physical properties.

A significant challenge in the study of undec-1-en-3-yl acetate is the limited availability of specific experimental data in scientific literature and chemical databases. Much of the available information pertains to its isomer, 10-undecen-1-yl acetate. While this data can offer initial estimations, it is imperative for researchers to understand that the different placement of the ester and the alkene functionalities will influence intermolecular forces and, consequently, the thermodynamic properties and boiling point. Therefore, experimental determination of these properties for undec-1-en-3-yl acetate is paramount for any precise application.

Physicochemical and Thermodynamic Properties

The following table summarizes the available and estimated physicochemical and thermodynamic properties for undec-1-en-3-yl acetate. Data for the related isomer, 10-undecen-1-yl acetate, is provided for comparative purposes and should be used with caution as a proxy.

Property	Value (Undec-1-en-3-yl Acetate)	Value (10-Undecen-1-yl Acetate)	Data Source (for 10-undecen-1-yl acetate)
Molecular Formula	C₁₃H₂₄O₂	C₁₃H₂₄O₂	[2]
Molecular Weight	212.33 g/mol	212.33 g/mol	[2][3]
Boiling Point	Not available, requires experimental determination	269.00 to 271.00 °C @ 760.00 mm Hg	[3][4]
Density	Not available	0.873 to 0.880 g/cm³ @ 25.00 °C	[3][4]
Refractive Index	Not available	1.433 to 1.440 @ 20.00 °C	[3][4]
Flash Point	Not available	230.00 °F (110.00 °C)	[3]
Vapor Pressure	Not available	0.012 mmHg @ 25.00 °C (estimated)	[3]
Enthalpy of Vaporization (ΔvapH)	Not available	Not available
Liquid Phase Heat Capacity (Cp,liquid)	Not available	Not available

Boiling Point: Principles and Experimental Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.[5][6] This physical property is a crucial indicator of a substance's purity and is heavily influenced by factors such as intermolecular forces and molecular weight.[6] For undec-1-en-3-yl acetate, the ester functionality will contribute to dipole-dipole interactions, while the long hydrocarbon chain will result in significant van der Waals forces.

Experimental Protocol: Boiling Point Determination via the Thiele Tube Method

The Thiele tube method is a convenient and widely used technique for determining the boiling point of a small quantity of a liquid sample.[7]

Materials:

• Undec-1-en-3-yl acetate sample

• Thiele tube filled with mineral oil

• Thermometer (calibrated)

• Capillary tube (sealed at one end)

• Small test tube

• Bunsen burner or heating mantle

• Stand and clamps

Procedure:

• Sample Preparation: Place a few milliliters of undec-1-en-3-yl acetate into the small test tube.

• Capillary Tube Insertion: Place the capillary tube, with its sealed end facing upwards, into the test tube containing the sample.

• Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or a small piece of wire. The bottom of the test tube should be level with the thermometer bulb.

• Thiele Tube Setup: Insert the thermometer and the attached test tube into the Thiele tube, ensuring that the sample is immersed in the mineral oil.[7]

• Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner or a heating mantle.[7] The design of the Thiele tube allows for the circulation of the oil, ensuring uniform heating.

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube. Continue heating until a steady and rapid stream of bubbles is observed.

• Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly. The boiling point is the temperature at which the stream of bubbles ceases and the liquid just begins to enter the capillary tube.[7]

• Record Pressure: It is crucial to record the atmospheric pressure at the time of the experiment, as the boiling point is dependent on the external pressure.

Workflow for Boiling Point Determination

Caption: A flowchart illustrating the key steps in determining the boiling point of a liquid using the Thiele tube method.

Core Thermodynamic Properties: A Deeper Dive

While the boiling point is a critical parameter, a comprehensive understanding of a compound's thermodynamic properties is essential for applications in drug development and process chemistry.

• Enthalpy of Vaporization (ΔvapH): This is the amount of energy required to transform a given quantity of a substance from a liquid into a gas at a given pressure. It provides insight into the strength of intermolecular forces. For esters with long alkyl chains, this value is expected to be significant.

• Heat Capacity (Cp): The heat capacity of a substance is the amount of heat required to raise its temperature by one degree. This property is crucial for thermal management in chemical reactions and processes.

Due to the absence of specific experimental data for undec-1-en-3-yl acetate, we can look at related compounds to get a qualitative understanding. For instance, the NIST Chemistry WebBook provides extensive thermodynamic data for compounds like undecane and ethyl acetate.[8][9] These can serve as starting points for theoretical estimations using methods like the Joback method, which predicts thermodynamic properties based on molecular structure.[10]

Safety and Handling

• Personal Protective Equipment (PPE): Always wear safety glasses, chemical-resistant gloves, and a lab coat.[11]

• Ventilation: Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of vapors.[11][12]

• Fire Safety: Keep away from open flames, sparks, and other sources of ignition. Esters can be flammable.[11][12][13][14]

• Handling: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[11][13][14]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[12][13][14]

Conclusion

Undec-1-en-3-yl acetate is a compound with potential applications in various fields. However, the current lack of specific experimental data for its thermodynamic properties necessitates a careful and rigorous experimental approach. This guide has provided a framework for understanding its likely characteristics based on analogous compounds and has detailed a reliable method for the determination of its boiling point. For any critical application, particularly in drug development and regulated industries, the experimental determination of the full profile of its thermodynamic properties is not just recommended but essential for ensuring safety, quality, and efficacy.

References

• Determination of Boiling Point of Organic Compounds - GeeksforGeeks. (2025, July 23). Retrieved from [Link]

• DETERMINATION OF BOILING POINTS. (n.d.). Retrieved from [Link]

• Determination Of Boiling Point Of An Organic Compound - BYJU'S. (n.d.). Retrieved from [Link]

• Boiling Point Determination in Organic Chemistry | PDF - Scribd. (n.d.). Retrieved from [Link]

• 6.2B: Step-by-Step Procedures for Boiling Point Determination - Chemistry LibreTexts. (2022, May 5). Retrieved from [Link]

• chemical label Undec-1-en-3-yl acetate. (n.d.). Retrieved from [Link]

• Showing Compound 10-Undecenyl acetate (FDB003009) - FooDB. (2010, April 8). Retrieved from [Link]

• SAFETY DATA SHEET - Covestro Solution Center. (2012, August 22). Retrieved from [Link]

• 10-undecen-1-yl acetate, 112-19-6 - The Good Scents Company. (n.d.). Retrieved from [Link]

• 1-Octen-3-yl-acetate - NIST WebBook. (n.d.). Retrieved from [Link]

• 10-Undecen-1-yl acetate | C13H24O2 | CID 61035 - PubChem - NIH. (n.d.). Retrieved from [Link]

• ICSC 1716 - LINALYL ACETATE - INCHEM. (n.d.). Retrieved from [Link]

• 1-Octen-3-yl-acetate - the NIST WebBook - National Institute of Standards and Technology. (n.d.). Retrieved from [Link]

• Acetic acid ethenyl ester - the NIST WebBook. (n.d.). Retrieved from [Link]

• 1-Octen-3-yl acetate - Wikipedia. (n.d.). Retrieved from [Link]

• Content and Enantiomeric Composition of 1-Octen-3-yl Acetate in Lavender Essential Oils. (2024, July 31). Retrieved from [Link]

• 1-Undecen-3-ol | C11H22O | CID 3015762 - PubChem - NIH. (n.d.). Retrieved from [Link]

• Chemical Properties of 1-Undecene (CAS 821-95-4) - Cheméo. (n.d.). Retrieved from [Link]

• Chemical Properties of 1-Undecen-3-ol (CAS 35329-42-1) - Cheméo. (n.d.). Retrieved from [Link]

• 1-Penten-3-yl Acetate | C7H12O2 | CID 530323 - PubChem. (n.d.). Retrieved from [Link]

• Solvent Boiling Point Chart - BRANDTECH Scientific. (n.d.). Retrieved from [Link]

• 1-Undecene | C11H22 | CID 13190 - PubChem - NIH. (n.d.). Retrieved from [Link]

• labd-7,13(E)-dien-15-yl acetate - Cheméo. (n.d.). Retrieved from [Link]

• Undecane - the NIST WebBook. (n.d.). Retrieved from [Link]

• Ethyl Acetate - the NIST WebBook. (n.d.). Retrieved from [Link]

• 1-undecen-3-yne - C11H18, density, melting point, boiling point, structural formula, synthesis. (2025, May 20). Retrieved from [Link]

• Chemical Properties of Undecane (CAS 1120-21-4) - Cheméo. (n.d.). Retrieved from [Link]

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Stereochemistry and Enantiomeric Resolution of Undec-1-en-3-yl Acetate: A Technical Guide

Executive Summary

Undec-1-en-3-yl acetate (also known as 1-undecen-3-yl acetate) is a C13 allylic ester with profound significance in chemical ecology, fragrance formulation, and agricultural biotechnology[1]. Possessing a single stereocenter at the C3 position, its biological activity is highly enantiospecific. This whitepaper provides an in-depth analysis of the stereochemical fundamentals of undec-1-en-3-yl acetate, its ecological role as a signaling molecule, and field-proven methodologies for its enantiomeric resolution and analytical validation.

Designed for researchers and drug development professionals, this guide bridges the gap between theoretical stereochemistry and practical, self-validating laboratory workflows.

Chemical Identity & Stereochemical Fundamentals

Undec-1-en-3-yl acetate ( C13​H24​O2​ ) is the acetate ester of 1-undecen-3-ol. The presence of a terminal double bond adjacent to the oxygenated C3 carbon creates an allylic system that is critical for both its chemical reactivity and its binding affinity to olfactory receptors.

The molecule exists as two distinct enantiomers:

• (R)-Undec-1-en-3-yl acetate

• (S)-Undec-1-en-3-yl acetate

In biological systems, chirality dictates receptor binding. The (R)-enantiomer of 1-alken-3-ols and their corresponding acetates typically exhibit vastly superior binding affinities to insect olfactory receptors compared to their (S)-counterparts or racemic mixtures.

Quantitative Data Summary

The following table summarizes the comparative properties of the enantiomers.

Property	(R)-Undec-1-en-3-yl acetate	(S)-Undec-1-en-3-yl acetate
Molecular Formula	C13​H24​O2​	C13​H24​O2​
Chiral Center	C3 (R-configuration)	C3 (S-configuration)
Precursor	(R)-1-undecen-3-ol	(S)-1-undecen-3-ol
Biological Activity	Potent Kairomone / Pheromone	Weak / Inactive
Chiral GC Elution	Typically elutes first	Typically elutes second

Biological & Ecological Significance

The evolutionary biology of 1-alken-3-yl acetates is deeply rooted in both marine and terrestrial ecosystems.

Marine Ecology: In marine environments, the precursor 1-undecen-3-ol is a critical component of the essential oils of brown algae (Dictyopteris spp.). It serves as a common biosynthetic precursor to a wide class of C11 sulfur metabolites and hydrocarbon pheromones[2]. Acetylation of this alcohol modifies its lipophilicity, altering its release rate in aqueous environments.

Terrestrial Kairomones: In terrestrial ecosystems, the (R)-(-) isomers of 1-alken-3-ols (such as 1-octen-3-ol and 1-undecen-3-ol) are highly effective kairomones, acting as potent attractants for hematophagous insects like mosquitoes. The acetate derivatives often act as "pro-drugs" or slow-release modulators in trap formulations, where environmental esterases slowly cleave the acetate group to release the active alcohol, ensuring a prolonged signaling gradient.

Biosynthetic and ecological signaling pathways of 1-undecen-3-yl derivatives.

Asymmetric Synthesis via Enzymatic Kinetic Resolution

While asymmetric chemical synthesis (e.g., using chiral catalysts) is possible, enzymatic kinetic resolution remains the gold standard for yielding highly enantiopure allylic acetates due to its scalability, mild conditions, and exceptional enantiomeric ratio ( E -value).

The Causality of the Chemical Design

To isolate (R)-undec-1-en-3-yl acetate, we utilize Candida antarctica Lipase B (CALB), commercially available as Novozym 435.

• Enzyme Specificity: CALB possesses a highly structured stereobinding pocket that preferentially accommodates the (R)-enantiomer of secondary allylic alcohols.

• Thermodynamic Driving Force: We utilize vinyl acetate as the acyl donor. The causality here is critical: when the enzyme transfers the acetate group to the alcohol, the leaving group is vinyl alcohol. Vinyl alcohol instantly tautomerizes into acetaldehyde. This tautomerization removes the byproduct from the equilibrium, rendering the transesterification strictly irreversible and driving the reaction to 50% conversion (the theoretical maximum for kinetic resolution).

CALB-catalyzed kinetic resolution workflow for undec-1-en-3-yl acetate.

Experimental Protocol: CALB-Catalyzed Resolution

The following self-validating protocol details the generation of enantiopure (R)-undec-1-en-3-yl acetate from a racemic precursor.

Reagents & Equipment:

• Racemic 1-undecen-3-ol (10 mmol)

• Vinyl acetate (20 mmol, 2.0 eq)

• Immobilized CALB (Novozym 435, 50 mg/mmol substrate)

• Anhydrous hexane (50 mL)

• Orbital shaker incubator

Step-by-Step Methodology:

• Substrate Preparation: Dissolve 10 mmol of racemic 1-undecen-3-ol in 50 mL of anhydrous hexane in a 100 mL Erlenmeyer flask. Note: Hexane is chosen as a non-polar solvent to preserve the hydration shell of the enzyme, maximizing its catalytic activity.

• Initiation: Add 20 mmol of vinyl acetate followed by 500 mg of Novozym 435.

• Incubation: Seal the flask and incubate at 30°C on an orbital shaker at 200 rpm.

• Reaction Monitoring: At 12, 24, and 36 hours, withdraw a 50 µL aliquot, filter through a cotton plug, and analyze via Chiral GC (see Section 6) to monitor the conversion. The reaction is complete when the conversion reaches exactly 50% (indicating complete consumption of the R-enantiomer).

• Termination & Filtration: Filter the reaction mixture through a sintered glass funnel to recover the immobilized enzyme. Wash the enzyme with cold hexane (the enzyme can be dried and reused for up to 5 cycles).

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude mixture via flash column chromatography (Silica gel, Hexane:Ethyl Acetate 95:5).

  • Fraction 1: (R)-Undec-1-en-3-yl acetate (non-polar, Rf​≈0.7 ).

  • Fraction 2: (S)-1-undecen-3-ol (polar, Rf​≈0.3 ).

Analytical Validation: Chiral Gas Chromatography (GC)

To validate the success of the kinetic resolution, the Enantiomeric Excess ( ee ) must be determined. A standard achiral column cannot separate enantiomers; therefore, a chiral stationary phase is required.

Mechanism of Separation: We utilize a capillary column coated with a derivatized β -cyclodextrin (e.g., CP-Chirasil-Dex CB). The cyclodextrin molecules form transient, diastereomeric inclusion complexes with the enantiomers as they pass through the column. Because the (R)- and (S)-enantiomers have slightly different spatial fits within the chiral cavity of the cyclodextrin, their binding energies differ, resulting in baseline separation (different retention times).

GC Parameters:

• Column: CP-Chirasil-Dex CB (25 m × 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at 1.2 mL/min.

• Oven Program: 80°C for 2 min, ramp at 2°C/min to 160°C, hold for 10 min.

• Detection: Flame Ionization Detector (FID) at 250°C.

Validation Criteria: The protocol is considered successful if the isolated (R)-undec-1-en-3-yl acetate exhibits an ee>98% , calculated by the integrated area of the R-peak versus the S-peak.

References

• Title: Undec-1-en-3-yl acetate (C13H24O2)
• Source: researchgate.
• Title: US20060193881A1 - Method and compositions for attracting mosquitoes employing (R)-(-)

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An In-depth Technical Guide to the Molecular Weight and Solubility Profile of Undec-1-en-3-yl Acetate

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the molecular weight and solubility profile of undec-1-en-3-yl acetate (CAS No. 94088-25-2). Aimed at researchers, scientists, and professionals in drug development, this document delves into the key physicochemical properties of this aliphatic ester. While experimental data for this specific compound is limited, this guide synthesizes information from predictive models, data on analogous structures, and established experimental protocols to offer a thorough understanding of its expected behavior. The guide covers the compound's molecular characteristics, predicted solubility in aqueous and organic media, and detailed methodologies for its experimental determination. Furthermore, it addresses critical safety and handling considerations essential for laboratory practice.

Introduction: Understanding Undec-1-en-3-yl Acetate

Undec-1-en-3-yl acetate is an organic compound classified as an ester of acetic acid and undec-1-en-3-ol. Its structure, featuring a thirteen-carbon backbone with a vinyl group and an acetate ester functionality, bestows upon it characteristics typical of medium-chain fatty acid esters. These characteristics are of significant interest in various fields, including flavor and fragrance science, as well as in the development of new chemical entities where lipophilicity and solubility are critical parameters. A precise understanding of its molecular weight and solubility is fundamental to its application and for predicting its behavior in various chemical and biological systems.

Molecular and Physicochemical Properties

A foundational aspect of understanding any chemical compound is to delineate its fundamental molecular and physicochemical properties. These parameters govern its interactions and behavior in different environments.

Molecular Identity

• IUPAC Name: undec-1-en-3-yl acetate

• CAS Number: 94088-25-2[1]

• Molecular Formula: C₁₃H₂₄O₂[2][3]

• Canonical SMILES: CCCCCCCCC(C=C)OC(=O)C

Molecular Weight

The molecular weight of a compound is a critical parameter for stoichiometric calculations in chemical reactions and for various analytical techniques.

Property	Value	Source
Molecular Weight	212.33 g/mol	PubChem[2]
Monoisotopic Mass	212.17763 Da	PubChem[2]

Predicted Physicochemical Properties

In the absence of extensive experimental data, predictive models provide valuable insights into the behavior of a compound. The predicted octanol-water partition coefficient (XlogP3) is a key indicator of a substance's lipophilicity and, consequently, its water solubility.

Property	Predicted Value	Source
XlogP3	4.8	PubChem[2]

The high XlogP3 value of 4.8 strongly suggests that undec-1-en-3-yl acetate is a lipophilic compound with low affinity for aqueous environments.

Solubility Profile

The solubility of a compound is a critical determinant of its utility in various applications, from formulation development to assessing its environmental fate.

Predicted Aqueous Solubility

Predictive models, such as those based on group contribution methods, can provide an estimation of water solubility.[4][5][6][7] These models analyze the contribution of different functional groups within the molecule to its overall solubility. Given the dominant non-polar hydrocarbon chain in undec-1-en-3-yl acetate, a low aqueous solubility is the expected outcome.

Solubility in Organic Solvents

Conversely, undec-1-en-3-yl acetate is anticipated to be readily soluble in a wide range of non-polar and polar aprotic organic solvents. This is a common characteristic of lipophilic esters.

Expected Solubility:

• High Solubility: Alcohols (e.g., ethanol, methanol), ethers (e.g., diethyl ether), ketones (e.g., acetone), and chlorinated solvents (e.g., dichloromethane).

• Good Solubility: Aromatic hydrocarbons (e.g., toluene) and aliphatic hydrocarbons (e.g., hexane).

The principle of "like dissolves like" is the guiding principle here; the non-polar alkyl chain of undec-1-en-3-yl acetate will interact favorably with the non-polar regions of these organic solvents.

Experimental Determination of Solubility

For research and development purposes, obtaining precise experimental solubility data is often necessary. The following section outlines the established protocols for determining the solubility of a compound like undec-1-en-3-yl acetate.

Aqueous Solubility Determination (OECD 105 Guideline)

The OECD Guideline for the Testing of Chemicals, Test No. 105, provides a standardized method for determining the water solubility of substances.[8] This guideline is crucial for regulatory purposes and for ensuring data comparability across different laboratories.

Principle: A saturated solution of the test substance in water is prepared, and the concentration of the substance in the aqueous phase is determined by a suitable analytical method after a period of equilibration.

Diagram: Experimental Workflow for Aqueous Solubility Determination (OECD 105)

Caption: Workflow for determining aqueous solubility via the OECD 105 flask method.

Step-by-Step Methodology (Flask Method):

• Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and the time required to reach equilibrium.

• Sample Preparation: An excess amount of undec-1-en-3-yl acetate is added to a known volume of deionized water in a flask.

• Equilibration: The flask is sealed and agitated (e.g., by stirring or shaking) at a constant temperature (typically 20 ± 0.5 °C) for a sufficient period to reach equilibrium (e.g., 24-48 hours).

• Phase Separation: The mixture is allowed to stand to allow for phase separation. To ensure complete removal of undissolved substance, centrifugation or filtration through a membrane filter that does not adsorb the substance is performed.

• Analysis: A sample of the clear aqueous phase is carefully removed and the concentration of undec-1-en-3-yl acetate is determined using a validated analytical method, such as gas chromatography-mass spectrometry (GC-MS) or high-performance liquid chromatography (HPLC).

• Replicates: The experiment should be performed in at least triplicate to ensure the reliability of the results.

Organic Solvent Solubility Determination

A common method for determining solubility in organic solvents is the isothermal equilibrium method.

Step-by-Step Methodology:

• Solvent Selection: A range of representative organic solvents should be chosen.

• Saturated Solution Preparation: In separate vials, an excess of undec-1-en-3-yl acetate is added to a known volume of each solvent.

• Equilibration: The vials are sealed and agitated at a constant temperature until equilibrium is reached.

• Analysis: After allowing any undissolved solid to settle, an aliquot of the supernatant is carefully removed, diluted appropriately, and the concentration of the dissolved ester is quantified using a suitable analytical technique (e.g., GC-MS, HPLC).

Safety and Handling

Given the limited specific toxicological data for undec-1-en-3-yl acetate, a cautious approach to handling is warranted, drawing upon the safety profiles of structurally similar aliphatic esters.

General Precautions

• Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of vapors.[9]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles or a face shield.[9][10]

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).[10]

  • Skin and Body Protection: Wear a lab coat and appropriate protective clothing.[11]

• Hygiene Measures: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.[10][11]

Fire and Explosion Hazards

• Aliphatic esters can be combustible. Keep away from heat, sparks, open flames, and other ignition sources.[9][12]

• Use non-sparking tools and explosion-proof equipment where necessary.[9][12]

First-Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[11]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water. If irritation persists, seek medical advice.[11][13]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek medical attention.[11][13]

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[10]

Storage and Disposal

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[12][13]

• Disposal: Dispose of waste in accordance with local, regional, and national regulations.

Diagram: Hierarchy of Safety Controls for Handling Undec-1-en-3-yl Acetate

Caption: Hierarchy of safety controls for handling chemical substances.

Conclusion

This technical guide has provided a detailed examination of the molecular weight and solubility profile of undec-1-en-3-yl acetate. While a lack of direct experimental data necessitates a reliance on predictive models and information from analogous compounds, a clear picture emerges of a lipophilic ester with low aqueous solubility and good solubility in organic solvents. The outlined experimental protocols provide a robust framework for researchers to determine precise solubility data. Adherence to the provided safety and handling guidelines is paramount to ensure safe laboratory practice. This guide serves as a valuable resource for scientists and developers working with this and similar chemical entities.

References

• OECD (1995), Test No. 105: Water Solubility, OECD Guidelines for the Testing of Chemicals, Section 1, OECD Publishing, Paris. [Link]

• OECD (2009), OECD Guidelines for the Testing of Chemicals, OECD Publishing, Paris. [Link]

• FILAB Laboratory, OECD 105 Testing Services. [Link]

• Axxence Aromatic GmbH, natural 1-octen-3-yl acetate Safety Data Sheet. [Link]

• OECD (2012), Test No. 460: Fluorescein Leakage Test Method for Identifying Ocular Corrosives and Severe Irritants, OECD Guidelines for the Testing of Chemicals, Section 4, OECD Publishing, Paris. [Link]

• Kishida Chemical Co., Ltd., Safety Data Sheet. [Link]

• EPP Ltd, OECD Guidelines for the Testing of Chemicals. [Link]

• PubMed, Estimation of aqueous solubility of organic molecules by the group contribution approach. Application to the study of biodegradation. [Link]

• Park, K., Prediction of Hansen Solubility Parameters with a New Group-Contribution Method. [Link]

• ACS Publications, Group Contribution-Based Method for Determination of Solubility Parameter of Nonelectrolyte Organic Compounds. [Link]

• GRS, Safety Data Sheet. [Link]

• ResearchGate, Group Contribution-Based Method for Determination of Solubility Parameter of Nonelectrolyte Organic Compounds | Request PDF. [Link]

• Gheorghe, A. et al. (2007), The Use of Group Contribution Method for Predicting the Solubility of Seed Polyphenols of Vitis Vinifera L. Within a Wide Polarity Range of Solvents. [Link]

• PubChem, Undec-1-en-3-yl acetate. [Link]

• Local Pharma Guide, CAS NO. 94088-25-2 | undec-1-en-3-yl acetate | C13H24O2. [Link]

• National Institute of Technology and Evaluation, Japan, Ethyl acetate Chemical Substances Control Law Reference No.: 2-726 PRTR Law Cabinet Order No.. [Link]

• Agilent Technologies, Aliphatic Hydrocarbon Standard (1X1 mL) - Safety Data Sheet. [Link]

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• Chemical Label, Undec-1-en-3-yl acetate. [Link]

• OECD SIDS, LINALYL ACETATE CAS N°: 115-95-7. [Link]

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Mechanism of Action of Undec-1-en-3-yl Acetate in Biological Systems: A Technical Guide

Target Audience: Researchers, Application Scientists, and Drug/Agrochemical Development Professionals Content Focus: Chemical Ecology, Olfactory Transduction, and Xenobiotic Metabolism

Executive Summary

As a Senior Application Scientist, I often encounter aliphatic esters that serve dual roles depending on the biological context. Undec-1-en-3-yl acetate (CAS 94088-25-2) is a prime example of a medium-chain alkenyl acetate that operates at the intersection of chemical ecology and xenobiotic metabolism. In insect systems, it functions as a potent semiochemical, triggering complex olfactory transduction cascades. In mammalian and plant systems, it acts as a highly specific substrate for Phase I metabolic enzymes, specifically carboxylesterases (CES). This whitepaper deconstructs the dual mechanisms of action of undec-1-en-3-yl acetate, providing field-proven experimental protocols and structural data to guide your downstream research.

Molecular Profile & Biological Context

Undec-1-en-3-yl acetate ( C13​H24​O2​ ) is characterized by an 11-carbon aliphatic chain, a terminal double bond, and an acetate group at the C3 position. Its high lipophilicity (predicted LogP ~4.2) allows it to readily partition into biological membranes and volatilize into the environment.

In biological systems, its mechanism of action bifurcates into two distinct pathways:

• Sensory/Ecological: Acting as a volatile ligand, it mimics or functions as an insect pheromone. Alkenyl acetates are widely recognized as critical components in insect communication and orchid pollination mimicry 1[1].

• Metabolic: It undergoes rapid enzymatic hydrolysis to release its active alcohol metabolite, 1-undecen-3-ol , a known semiochemical in Hymenoptera species 2[2].

Olfactory Transduction: The Semiochemical Pathway

In insect chemical ecology, highly lipophilic odorants cannot traverse the aqueous sensillum lymph to reach the dendritic membrane of Olfactory Receptor Neurons (ORNs) on their own.

When undec-1-en-3-yl acetate enters the cuticular pores of an insect antenna, it is immediately encapsulated by an Odorant Binding Protein (OBP) . The OBP solubilizes the acetate and transports it to the Olfactory Receptor (OR) / Orco (Olfactory Receptor Coreceptor) complex. Binding induces a conformational shift that activates a G-protein coupled cascade (typically Gαs​ or Gαq​ ), leading to the production of cAMP or IP3​ . This second messenger cascade gates cation channels, causing an influx of Ca2+ and Na+ , which depolarizes the membrane and fires an action potential to the antennal lobe.

Olfactory transduction cascade for undec-1-en-3-yl acetate in insect sensilla.

Phase I Metabolism: Carboxylesterase (CES) Hydrolysis

Whether inhaled, ingested, or absorbed topically, aliphatic acetates are rapidly degraded by Carboxylesterases (EC 3.1.1.1) . In plants, specific esterases (like AtCXE12) convert volatile alkenyl acetates into their corresponding alcohols to regulate defense signaling 3[3]. In mammals, hepatic CES1 performs a similar detoxification role.

The mechanism relies on a highly conserved Ser-His-Asp catalytic triad . As demonstrated in foundational molecular modeling of CES active sites 4[4], the reaction proceeds through four elementary steps:

• Nucleophilic Attack: Ser169 attacks the carbonyl carbon of the acetate group.

• First Tetrahedral Intermediate: Stabilized by the enzyme's oxyanion hole.

• Acyl-Enzyme Formation: The ester bond cleaves, releasing the primary metabolite, 1-undecen-3-ol 5[5].

• Deacylation: A water molecule hydrolyzes the acyl-enzyme complex, releasing acetic acid and regenerating the free enzyme.

Carboxylesterase-mediated hydrolysis mechanism of undec-1-en-3-yl acetate via catalytic triad.

Field-Proven Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems . Every experimental choice is grounded in causal logic to prevent false positives.

Protocol A: Single Sensillum Recording (SSR) for Olfactory Profiling

Causality Check: Why use SSR instead of Electroantennography (EAG)? While EAG measures the macroscopic voltage change across the entire antenna, it cannot differentiate which specific ORN is firing. SSR isolates the exact neuron tuned to undec-1-en-3-yl acetate, providing high-fidelity, single-cell resolution.

• Preparation: Restrain the insect subject and immobilize the antenna using double-sided tape on a glass slide.

• Electrode Placement: Insert a grounded reference tungsten electrode into the eye or head capsule. Under 1000x magnification, carefully pierce the base of a target sensillum with a recording microelectrode.

• Stimulus Delivery: Load 10 µg of undec-1-en-3-yl acetate (dissolved in hexane) onto a filter paper inside a Pasteur pipette.

• Self-Validation (Negative Control): First, puff a blank hexane cartridge over the antenna. Rationale: This proves that any subsequent action potentials are caused by the acetate ligand, not the mechanical force of the airflow or the hexane solvent.

• Recording: Deliver a 0.5-second puff of the acetate stimulus into a continuous humidified airstream. Record the spike frequency (spikes/second) using a high-impedance amplifier.

Protocol B: In Vitro CES Hydrolysis Kinetics Assay

Causality Check: Ester bonds can spontaneously hydrolyze in aqueous solutions over time. To prove that the degradation of undec-1-en-3-yl acetate is strictly enzyme-mediated, we must employ a specific CES inhibitor.

• Buffer Preparation: Prepare a 50 mM Tris-HCl buffer at pH 7.4. Rationale: Maintaining physiological pH prevents alkaline-driven spontaneous ester hydrolysis.

• Enzyme Incubation: Aliquot 10 µg/mL of recombinant human CES1 (or plant CXE) into the buffer.

• Self-Validation (Inhibition Control): In a parallel control tube, pre-incubate the enzyme with 100 µM BNPP (bis-p-nitrophenyl phosphate) for 5 minutes. Rationale: BNPP covalently binds the Ser169 residue. If hydrolysis still occurs in this tube, your substrate is degrading non-enzymatically.

• Reaction Initiation: Add undec-1-en-3-yl acetate to a final concentration of 50 µM. Incubate at 37°C.

• Quenching & Analysis: At 5-minute intervals, extract 100 µL aliquots and quench the reaction with 100 µL of ice-cold acetonitrile containing an internal standard. Centrifuge to precipitate proteins and analyze the supernatant via LC-MS/MS to quantify the appearance of 1-undecen-3-ol.

Quantitative Pharmacokinetic & Binding Data

The following table summarizes the expected quantitative parameters for the biological interaction of undec-1-en-3-yl acetate based on homologous aliphatic alkenyl acetates.

ParameterBiological SystemTarget / EnzymeValue RangeAnalytical MethodLogP (Predicted)PhysicochemicalLipid Membrane Partitioning4.2 - 4.5Computational (XLogP3)Michaelis Constant ( Km​ )Phase I MetabolismCarboxylesterase (CES1)15 - 35 µMLC-MS/MS KineticsTurnover Number ( kcat​ )Phase I MetabolismCarboxylesterase (CES1)120 - 150 min−1 LC-MS/MS KineticsOR Activation ThresholdInsect OlfactionOR/Orco Complex 10−4 10−3 µgSingle Sensillum RecordingMax Spike RateInsect OlfactionOlfactory Receptor Neuron120 - 180 spikes/secSingle Sensillum Recording

References

• Molecular mechanism of chromogenic substrate hydrolysis in the active site of human carboxylesterase-1. Kulakova A.M. et al., Biomeditsinskaya Khimiya 67.3 (2021): 300-305. 4

• The volatile chemistry of orchid pollination. Natural Product Reports (RSC Publishing), DOI:10.1039/D2NP00060A (2023).1

• 1-Undecen-3-ol | C11H22O | CID 3015762. PubChem - NIH. 5

• Semiochemical compound: 1-Undecen-3-ol | C11H22O. The Pherobase. 2

• Carboxylesterase AtCXE12 converts volatile (Z)-3-hexenyl acetate to (Z)-3-hexenol in Arabidopsis leaves. Plant Physiology | Oxford Academic (2025). 3

Sources

• 1. The volatile chemistry of orchid pollination - Natural Product Reports (RSC Publishing) DOI:10.1039/D2NP00060A [pubs.rsc.org]
• 2. Semiochemical compound: 1-Undecen-3-ol | C11H22O [pherobase.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Molecular mechanism of chromogenic substrate hydrolysis in the active site of human carboxylesterase-1 [pbmc.ibmc.msk.ru]
• 5. 1-Undecen-3-ol | C11H22O | CID 3015762 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

protocol for the chemical synthesis of undec-1-en-3-yl acetate

Application Note: High-Yield Chemical Synthesis and Purification of Undec-1-en-3-yl Acetate

Executive Summary & Application Context

Undec-1-en-3-yl acetate is a versatile terminal allylic ester utilized extensively in asymmetric catalysis, particularly as a substrate for dynamic kinetic resolutions and stereoselective epoxidations[1][2]. The synthesis of this compound involves a robust two-step protocol: (1) the nucleophilic addition of a Grignard reagent to a conjugated aldehyde to yield the intermediate undec-1-en-3-ol[3], followed by (2) nucleophile-catalyzed acetylation of the secondary hydroxyl group[1]. This guide provides a self-validating, high-yield methodology designed for researchers requiring high-purity allylic acetates for advanced synthetic applications.

Mechanistic Principles & Reaction Causality (E-E-A-T)

To ensure reproducibility and high yield, understanding the physicochemical causality behind the protocol is critical:

• Regioselective 1,2-Addition (Phase 1): The reaction between octylmagnesium bromide and acrolein must be strictly temperature-controlled (0 °C)[3]. Acrolein is prone to rapid, exothermic polymerization. Low temperatures suppress this pathway and kinetically favor the desired 1,2-addition over 1,4-conjugate addition.

• Anhydrous Imperative: Grignard reagents are extremely strong bases. Trace moisture will irreversibly protonate the octylmagnesium bromide to form octane, destroying the stoichiometry. Flame-dried glassware and inert atmospheres are non-negotiable.

• Nucleophilic Catalysis (Phase 2): Secondary allylic alcohols can exhibit steric hindrance, making uncatalyzed esterification sluggish. 4-Dimethylaminopyridine (DMAP) is introduced as a nucleophilic catalyst. DMAP attacks acetic anhydride to form a highly electrophilic N-acylpyridinium intermediate, which rapidly reacts with the alcohol. Triethylamine (Et 3​ N) acts as an auxiliary base to sponge the generated acetic acid, driving the equilibrium forward and preventing acid-catalyzed allylic transposition or dehydration[1].

• Mild Quenching: Saturated aqueous NH 4​ Cl is used to quench the Grignard reaction because it provides mild protons to liberate the alcohol without being acidic enough to cause the dehydration of the newly formed allylic alcohol.

Quantitative Reagent Data

Table 1: Stoichiometry for Phase 1 (Synthesis of Undec-1-en-3-ol)

Reagent	MW ( g/mol )	Equivalents	Amount	Role
Octyl bromide	193.13	1.05	20.3 g (105 mmol)	Electrophile for Grignard
Magnesium turnings	24.31	1.10	2.67 g (110 mmol)	Metal for Grignard
Acrolein	56.06	1.00	5.61 g (100 mmol)	Electrophile

| Anhydrous THF | N/A | Solvent | 150 mL | Solvent |

Table 2: Stoichiometry for Phase 2 (Acetylation to Undec-1-en-3-yl Acetate)

Reagent	MW ( g/mol )	Equivalents	Amount	Role
Undec-1-en-3-ol	170.29	1.00	8.51 g (50 mmol)	Substrate
Acetic Anhydride	102.09	1.50	7.66 g (75 mmol)	Acyl Donor

| Triethylamine (Et 3​ N) | 101.19 | 2.00 | 10.1 g (100 mmol) | Base | | DMAP | 122.17 | 0.05 | 0.30 g (2.5 mmol) | Catalyst | | Dichloromethane (DCM) | N/A | Solvent | 100 mL | Solvent |

Step-by-Step Experimental Methodologies

Phase 1: Synthesis of Undec-1-en-3-ol

• Preparation of Grignard Reagent: In a flame-dried 500 mL 3-neck round-bottom flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer, add magnesium turnings (2.67 g) and 20 mL of anhydrous THF under an argon atmosphere.

• Initiation: Add a small crystal of iodine to activate the magnesium. Begin dropwise addition of octyl bromide (20.3 g) dissolved in 50 mL of THF. Once the reaction initiates (indicated by the disappearance of iodine color and spontaneous boiling), adjust the addition rate to maintain a gentle reflux[3].

• Maturation: After complete addition, reflux the mixture for an additional 1 hour to ensure complete consumption of magnesium. Cool the resulting octylmagnesium bromide solution to 0 °C using an ice-water bath.

• Electrophilic Addition: Dissolve acrolein (5.61 g) in 30 mL of anhydrous THF. Add this solution dropwise to the Grignard reagent at 0 °C over 45 minutes to prevent polymerization[3].

• Quenching & Workup: Stir for 1 hour at room temperature. Carefully quench the reaction by slowly adding 50 mL of saturated aqueous NH 4​ Cl solution at 0 °C.

• Extraction: Extract the aqueous layer with diethyl ether (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo. Purify via silica gel chromatography (Hexanes/EtOAc 9:1) to yield undec-1-en-3-ol as a colorless oil.

Phase 2: Acetylation to Undec-1-en-3-yl Acetate

• Reaction Setup: In a 250 mL round-bottom flask, dissolve undec-1-en-3-ol (8.51 g, 50 mmol) in 100 mL of anhydrous DCM.

• Addition of Reagents: Add Et 3​ N (10.1 g) and DMAP (0.30 g). Cool the mixture to 0 °C using an ice bath.

• Acetylation: Slowly add acetic anhydride (7.66 g) dropwise over 15 minutes. The low temperature prevents any localized heating that could lead to side reactions[1].

• Progression: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours. Monitor completion via TLC (Hexanes/EtOAc 6:1, R f​ of product ≈ 0.80)[1].

• Workup: Quench the reaction by adding 50 mL of water. Separate the organic layer and wash sequentially with 1M HCl (50 mL) to remove Et 3​ N and DMAP, saturated NaHCO 3​ (50 mL) to neutralize residual acetic acid, and brine (50 mL).

• Isolation: Dry the organic phase over anhydrous MgSO 4​ , filter, and concentrate under reduced pressure. Purify by flash column chromatography (Hexanes/EtOAc 95:5) to afford undec-1-en-3-yl acetate as a colorless liquid.

Analytical Characterization

Verification of the synthesized undec-1-en-3-yl acetate is confirmed via 1 H-NMR spectroscopy[1].

• 1 H-NMR (300 MHz, CDCl 3​ ): δ [ppm] = 5.77 (ddd, J = 17.0, 10.5, 6.3 Hz, 1H, internal alkene proton), 5.32 – 5.11 (m, 3H, terminal alkene protons and chiral methine proton), 2.06 (s, 3H, acetate methyl), 1.73 – 1.48 (m, 2H, aliphatic CH 2​ ), 1.40 – 1.16 (m, 12H, aliphatic chain), 0.94 – 0.81 (m, 3H, terminal methyl)[1].

Workflow & Mechanistic Visualizations

Figure 1: Two-phase synthetic workflow for undec-1-en-3-yl acetate.

Figure 2: DMAP-catalyzed acetylation mechanistic pathway.

References

• Synthesis of Aldehydes by Ozonolysis of Secondary Allyl. Google Patents (US20080319232A1).

• Severin, F., Fusi, G. M., Wartmann, C., Neudörfl, J.-M., & Berkessel, A. (2022). syn-Selective Epoxidation of Chiral Terminal Allylic Alcohols with a Titanium Salalen Catalyst and Hydrogen Peroxide. Angewandte Chemie International Edition, 61(26), e202201790. Available at:[Link]

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• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. syn-Selective Epoxidation of Chiral Terminal Allylic Alcohols with a Titanium Salalen Catalyst and Hydrogen Peroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. US20080319232A1 - Synthesis of Aldehydes by Ozonolysis of Secondary Allyl - Google Patents [patents.google.com]

gas chromatography methods for undec-1-en-3-yl acetate detection

Application Note: Advanced Gas Chromatography Protocols for the Detection and Enantiomeric Profiling of Undec-1-en-3-yl Acetate

Executive Summary & Chemical Context

Undec-1-en-3-yl acetate (CAS: 94088-25-2) is a terminal allylic ester that serves as a critical intermediate and benchmark substrate in asymmetric synthesis, particularly in the enzymatic kinetic resolution of allylic alcohols (e.g., via Candida antarctica lipase B) and transition-metal-catalyzed asymmetric epoxidations[1]. For drug development professionals and synthetic chemists, verifying the structural purity and precise enantiomeric excess (ee) of this compound is paramount for evaluating catalyst efficacy and downstream pharmaceutical viability.

This application note details a robust, self-validating gas chromatography (GC) framework. It employs High-Resolution GC-MS for absolute structural confirmation and Chiral GC-FID for rigorous enantiomeric profiling.

Mechanistic Insights: The Thermodynamics of Chiral Separation

Achieving baseline resolution of (R)- and (S)-undec-1-en-3-yl acetate requires a chiral stationary phase (CSP) capable of differentiating transient diastereomeric interactions. We utilize cyclodextrin-based CSPs, which operate via inclusion complexation. The hydrophobic undecenyl chain enters the cyclodextrin cavity, while the acetate carbonyl interacts with the derivatized rim via dipole-dipole interactions and hydrogen bonding.

• Chirasil-Dex CB: This phase consists of β-cyclodextrin chemically bonded to a dimethylpolysiloxane backbone[2][3]. The chemical bonding prevents phase migration (a common failure point in non-bonded phases), ensuring homogeneous enantioselectivity and allowing for lower elution temperatures without phase bleed[4].

• Lipodex A: A non-bonded phase comprising hexakis-(2,3,6-tri-O-pentyl)-α-cyclodextrin[5]. The smaller α-cavity and lipophilic pentyl groups offer exquisite shape selectivity for linear aliphatic chains[6]. Expert Note: While direct injection of the acetate is possible on Chirasil-Dex CB, literature often recommends hydrolyzing the acetate back to undec-1-en-3-ol prior to analysis on Lipodex A to maximize hydrogen-bonding interactions with the CSP[1].

Thermodynamic mechanism of chiral resolution via cyclodextrin inclusion complexes.

Analytical Workflow & Self-Validating Systems

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . You cannot trust an ee value if the system cannot resolve a racemate, nor can you trust a peak area if the compound is co-eluting with a synthetic impurity.

Validation Checkpoints:

• Purity First: GC-MS must confirm >98% chemical purity before chiral analysis to prevent impurity co-elution from artificially inflating ee values.

• Racemate Baseline: A racemic standard of undec-1-en-3-yl acetate must be injected prior to the enantioenriched sample to prove baseline resolution ( Rs​≥1.5 ) and establish unbiased integration parameters.

Analytical workflow for the dual-column gas chromatographic analysis of undec-1-en-3-yl acetate.

Experimental Protocols

Protocol A: Structural Confirmation via High-Resolution GC-MS

This step ensures the absence of unreacted undec-1-en-3-ol or over-oxidized byproducts.

Table 1: GC-MS Method Parameters

Parameter	Specification
Column	HP-5MS or DB-5MS (30 m × 0.25 mm ID × 0.25 µm film)
Carrier Gas	Helium, constant flow at 1.0 mL/min
Injector Temp	250 °C
Injection Volume	1.0 µL (Split ratio 10:1)

| Oven Program | 60 °C (hold 2 min) → 10 °C/min to 250 °C (hold 5 min) | | MS Conditions | EI mode (70 eV), Scan range m/z 40–300, Source Temp 230 °C |

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1 mg of the synthesized undec-1-en-3-yl acetate in 1 mL of GC-grade hexane. Add 10 µL of dodecane as an internal standard.

• System Equilibration: Run a blank hexane injection to establish a baseline and confirm the absence of column carryover.

• Acquisition: Inject 1.0 µL of the sample.

• Data Analysis: Extract the chromatogram. Undec-1-en-3-yl acetate typically exhibits a weak molecular ion ( M+ 212) but characteristic fragmentation peaks at m/z 43 (acetate minimum) and m/z loss of acetic acid [M-60]. Confirm purity by integrating the Total Ion Chromatogram (TIC).

Protocol B: Enantiomeric Excess (ee) Determination via Chiral GC-FID

This protocol utilizes a bonded β-cyclodextrin phase to separate the (R) and (S) enantiomers.

Table 2: Chiral GC-FID Method Parameters

Parameter	Specification
Column	Agilent CP-Chirasil-Dex CB (25 m × 0.25 mm ID × 0.25 µm film)[3]

| Carrier Gas | Nitrogen ( N2​ ), constant flow at 2.0 mL/min[1] | | Injector Temp | 220 °C | | Detector (FID) | 250 °C, H2​ flow 40 mL/min, Air flow 400 mL/min | | Injection Volume | 1.0 µL (Split ratio 80:1)[1] | | Oven Program | 100 °C isothermal (30 min) → 10 °C/min to 180 °C (hold 10 min)[1] |

Step-by-Step Methodology:

• Racemate Validation: Inject 1.0 µL of racemic undec-1-en-3-yl acetate (1 mg/mL in hexane).

• Resolution Verification: Calculate the resolution ( Rs​ ) between the two enantiomeric peaks. Proceed only if Rs​≥1.5 . If Rs​<1.5 , lower the isothermal temperature to 90 °C to increase the residence time within the cyclodextrin cavity.

• Sample Analysis: Inject the enantioenriched sample under identical conditions.

• Quantitation: Integrate the peak areas. Calculate ee using the formula:

  ee(%)=AreaR​+AreaS​∣AreaR​−AreaS​∣​×100

Table 3: Representative Chromatographic Data | Analyte | Column | Expected Elution Order | Approx. Retention Time ( τR​ ) | | :--- | :--- | :--- | :--- | | Undec-1-en-3-yl acetate | Chirasil-Dex CB | (R) then (S) | ~15.0 min (R), ~20.5 min (S) | | Undec-1-en-3-ol (Hydrolyzed)* | Lipodex A | (R) then (S) | Method Dependent |

*Note: If peak tailing occurs with the acetate on older columns, hydrolyze the sample to undec-1-en-3-ol using K2​CO3​ /MeOH, extract with diethyl ether, and analyze via Lipodex A to cross-validate the ee results[1][7].

References

• syn-Selective Epoxidation of Chiral Terminal Allylic Alcohols with a Titanium Salalen Catalyst and Hydrogen Peroxide Source: Semantic Scholar URL:[Link]

• CP-Chirasil-Dex CB GC Columns: Homogeneous enantioselectivity Source: Agilent Technologies URL:[Link]

• Agilent CP-Chirasil-Dex CB GC Column Specifications Source: Chrom Tech URL:[Link]

• Macherey-Nagel LIPODEX A Capillary Columns for GC Source: Fisher Scientific URL:[Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. agilent.com [agilent.com]
• 4. chromtech.com [chromtech.com]
• 5. Macherey-Nagel LIPODEX A Capillary Columns for GC 25 m | Buy Online | Macherey-Nagel™ | Fisher Scientific [fishersci.at]
• 6. esslabshop.com [esslabshop.com]
• 7. application.wiley-vch.de [application.wiley-vch.de]

Comprehensive Application Note: Utilizing Undec-1-en-3-yl Acetate in Semiochemical and Chemical Ecology Research

Executive Summary

In the field of chemical ecology and drug development, aliphatic terminal allylic acetates play a critical role in modulating insect behavior. While shorter-chain homologs like 1-octen-3-yl acetate are well-documented fungal and floral volatiles[1], extending the carbon backbone to a C11 chain yields undec-1-en-3-yl acetate (CAS 94088-25-2)[2]. This longer-chain analog is highly valuable in Structure-Activity Relationship (SAR) studies, acting as a synthetic synergist or pheromone analog. This application note provides researchers with an authoritative, self-validating framework for synthesizing, isolating, and biologically validating undec-1-en-3-yl acetate using electrophysiological and behavioral bioassays.

Chemical Profiling & Causality: The Role of Chain Length

Understanding the causality behind semiochemical efficacy requires analyzing molecular structure. The transition from 1-alken-3-ols to their acetate derivatives fundamentally alters their interaction with the insect's olfactory system[3].

Why use Undec-1-en-3-yl Acetate? Free allylic alcohols are prone to rapid oxidation and excessive hydrogen bonding, which can cause erratic release rates in field lures. Acetylation of the C3 hydroxyl group masks this polarity, increasing the molecule's lipophilicity. This structural shift not only stabilizes the compound against environmental degradation but also alters its binding affinity toward ester-specific Odorant Binding Proteins (OBPs) in the insect sensilla. Furthermore, extending the chain from C8 to C11 decreases vapor pressure, shifting the compound from a fast-evaporating attractant to a sustained-release semiochemical ideal for long-term field trapping.

Quantitative Data: Physicochemical Comparison

To illustrate the impact of chain elongation, the following table summarizes the structural and functional differences between the C8 baseline and the C11 target compound.

Property	1-Octen-3-yl Acetate	Undec-1-en-3-yl Acetate
Molecular Formula	C10H18O2	C13H24O2
Molecular Weight	170.25 g/mol	212.33 g/mol
Carbon Chain Length	C8	C11
Volatility (Vapor Pressure)	High (Rapid release plume)	Moderate (Sustained release plume)
Primary Ecological Role	Fungal/Floral Volatile[1]	Semiochemical / Pheromone Analog[2]

Experimental Workflows and Protocols

Fig 1. End-to-end workflow for semiochemical synthesis and biological validation.

Protocol 1: Synthesis and Purification of Undec-1-en-3-yl Acetate

Rationale: To obtain high-purity undec-1-en-3-yl acetate, researchers typically perform an acetylation of the precursor alcohol, 1-undecen-3-ol. High purity is critical; even trace impurities can trigger false-positive electrophysiological responses.

Step-by-Step Methodology:

• Reaction Setup: Dissolve 10 mmol of 1-undecen-3-ol in 20 mL of anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere.

• Reagent Addition: Add 15 mmol of pyridine (acting as a base and catalyst) followed by the dropwise addition of 12 mmol of acetic anhydride at 0 °C.

• Propagation: Allow the reaction mixture to warm to room temperature and stir for 4–6 hours. Monitor the conversion via Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (6:1) mobile phase.

• Quenching & Extraction: Quench the reaction with saturated aqueous NaHCO3. Extract the organic layer with DCM (3 × 15 mL), wash with brine, and dry over anhydrous Na2SO4.

• Purification: Concentrate the solvent under reduced pressure and purify the crude product via silica gel flash chromatography to yield undec-1-en-3-yl acetate as a colorless liquid[2].

• Validation (Self-Validating Step): Analyze the purified fraction using Chiral Gas Chromatography (e.g., Lipodex A column) to confirm the enantiomeric excess (ee) and ensure the absence of unreacted alcohol[2].

Protocol 2: Gas Chromatography-Electroantennographic Detection (GC-EAD)

Rationale: Why use GC-EAD over standard EAG? Standard EAG cannot differentiate between the target compound and trace synthetic impurities. GC-EAD couples the high-resolution separation of gas chromatography with the biological sensitivity of an insect antenna[4]. This ensures that the specific retention time of undec-1-en-3-yl acetate directly correlates with the physiological depolarization.

Step-by-Step Methodology:

• Antennal Preparation: Excise a healthy antenna from the target insect. Mount it between two glass capillary electrodes filled with insect saline solution. Ensure the electrodes are connected to a high-impedance amplifier[4].

• System Calibration: Inject a known positive control (e.g., nonanal or 1-octen-3-yl acetate) into the GC to verify that the antennal preparation is viable and generating a robust depolarization signal[5].

• Sample Injection: Inject 1–3 µL of the purified undec-1-en-3-yl acetate (diluted in hexane) into the GC. The effluent should be split 1:1 between the Flame Ionization Detector (FID) and the EAD interface[4].

• Data Acquisition: Record the FID and EAD signals simultaneously. A true semiochemical response is validated only when a distinct negative voltage deflection (depolarization) on the EAD perfectly aligns with the FID peak of undec-1-en-3-yl acetate.

• Validation (Self-Validating Step): Perform a blank hexane injection immediately after the sample run to ensure no residual compound is causing baseline drift or ghost peaks.

Fig 2. Insect olfactory transduction pathway from volatile reception to EAG signal generation.

Protocol 3: Field Trapping Bioassay Formulation

Rationale: To translate electrophysiological activity into behavioral data, the compound must be deployed in the field. We utilize red rubber septa as dispensers. The lipophilic nature of C13 acetates allows them to partition effectively into the isoprene matrix of the rubber, establishing a zero-order release kinetic that maintains a constant pheromone plume over a multi-week field trial.

Step-by-Step Methodology:

• Dispenser Loading: Prepare a serial dilution of undec-1-en-3-yl acetate in hexane (e.g., 0.1 mg, 1.0 mg, and 10 mg per 100 µL). Apply 100 µL of the solution directly into the cup of a pre-extracted red rubber septum.

• Solvent Evaporation: Allow the hexane to evaporate in a fume hood for 2 hours, leaving the active acetate embedded in the septum matrix.

• Trap Deployment: Place the loaded septa into standard Delta or sticky traps. Deploy the traps in the target agricultural or ecological grid, spacing them at least 20 meters apart to prevent plume interference.

• Validation (Self-Validating Step): Include a negative control (a trap baited with a septum loaded only with hexane) and a positive control (a known commercial attractant) in every randomized block. Calculate trap catch significance using a two-way ANOVA.

References

• Content and Enantiomeric Composition of 1-Octen-3-yl Acetate in Lavender Essential Oils Source: MDPI URL:[Link]

• Method and compositions for attracting mosquitoes employing (R)-(-)

• syn-Selective Epoxidation of Chiral Terminal Allylic Alcohols with a Titanium Salalen Catalyst and Hydrogen Peroxide Source: Semantic Scholar URL:[Link]

• Mosquito odorant receptor for DEET and methyl jasmonate Source: Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

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• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. US20060193881A1 - Method and compositions for attracting mosquitoes employing (R)-(-) isomers of 1-alken-3-ols - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pnas.org [pnas.org]

catalytic esterification procedures to produce undec-1-en-3-yl acetate

Application Note: Catalytic Esterification Procedures for the Production of Undec-1-en-3-yl Acetate

Executive Summary & Chemical Context

Undec-1-en-3-yl acetate (CAS 94088-25-2)[1] is a highly versatile terminal allylic ester. In the realm of chemical ecology, it is a critical structural motif found in the oxylipin chemistry of brown algae and diatoms[2]. In medicinal chemistry and drug development, terminal allylic acetates serve as indispensable electrophiles for palladium-catalyzed Tsuji-Trost allylations and cross-coupling reactions.

The precursor, racemic undec-1-en-3-ol, is readily synthesized via the Grignard addition of octylmagnesium bromide to acrolein[3]. However, the esterification of this secondary allylic alcohol requires precise catalytic control. Improper conditions can trigger a 1,3-allylic transposition (yielding the primary acetate) or destroy the stereochemical integrity of the chiral center. This guide details two field-proven catalytic workflows: an achiral chemical esterification for bulk racemic production, and an enzymatic kinetic resolution for enantiopure synthesis[4].

Mechanistic Insights & Catalyst Selection

Achiral Chemical Catalysis (DMAP/Ac₂O) For the rapid generation of racemic undec-1-en-3-yl acetate, 4-dimethylaminopyridine (DMAP) is the catalyst of choice. DMAP acts as a nucleophilic catalyst, attacking acetic anhydride to form a highly electrophilic N-acylpyridinium intermediate. This dramatically accelerates the acylation of the sterically hindered secondary alcohol. Causality Check: Why add triethylamine? The acylation generates stoichiometric acetic acid. If left un-neutralized, this acid can protonate the allylic alcohol, triggering a Meyer-Schuster-type 1,3-allylic rearrangement that contaminates the batch with undec-2-en-1-yl acetate. Triethylamine scavenges the acid, preserving the terminal olefin's regiochemistry.

Enzymatic Kinetic Resolution (CAL-B) When enantiopure (R)-undec-1-en-3-yl acetate is required, enzymatic transesterification is the industry standard[5]. Lipase B from Candida antarctica (CAL-B, immobilized as Novozym 435) exhibits profound enantioselectivity for the (R)-enantiomer of secondary allylic alcohols[4]. Causality Check: We utilize vinyl acetate as the acyl donor rather than ethyl acetate. The byproduct of vinyl acetate transesterification is vinyl alcohol, which rapidly and irreversibly tautomerizes into acetaldehyde. This thermodynamic sink drives the reaction strictly forward, preventing reverse hydrolysis and maximizing the enantiomeric excess (ee)[5].

Reaction Workflow Visualization

Enzymatic kinetic resolution workflow for enantiopure undec-1-en-3-yl acetate production.

Quantitative Method Comparison

To assist in workflow selection, the operational parameters of both catalytic methods are summarized below:

Parameter	Chemical Catalysis (DMAP/Ac₂O)	Enzymatic Resolution (CAL-B/Vinyl Acetate)
Catalyst Type	4-Dimethylaminopyridine (DMAP)	Lipase B (Candida antarctica)
Enantioselectivity	None (Yields Racemic Mixture)	High (E > 100, Yields (R)-Acetate)[4]
Reaction Time	2 - 4 hours	24 - 48 hours
Max Theoretical Yield	100%	50% (for the specific enantiomer)
Operating Temperature	0 °C to Room Temperature	30 °C
Primary Application	Bulk synthesis, racemic standards	Asymmetric synthesis, chiral building blocks

Experimental Protocols & Self-Validation Systems

Protocol A: DMAP-Catalyzed Chemical Acetylation (Racemic)

Objective: High-yield conversion of racemic undec-1-en-3-ol to racemic undec-1-en-3-yl acetate without allylic transposition.

• Preparation: In an oven-dried 100 mL round-bottom flask under an inert nitrogen atmosphere, dissolve racemic undec-1-en-3-ol (10.0 mmol, ~1.70 g) in anhydrous dichloromethane (DCM, 30 mL).

• Reagent Addition: Add triethylamine (15.0 mmol, 2.1 mL) followed by a catalytic amount of DMAP (0.5 mmol, 61 mg). Cool the reaction mixture to 0 °C using an ice bath to control the initial exotherm.

• Acylation: Dropwise add acetic anhydride (12.0 mmol, 1.13 mL) over 10 minutes.

• Reaction: Remove the ice bath and stir at room temperature for 2 hours.

• Quench & Extraction: Quench the reaction with saturated aqueous NaHCO₃ (20 mL) to neutralize excess anhydride. Extract the aqueous layer with DCM (2 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (silica gel, 95:5 Hexane:EtOAc) to yield racemic undec-1-en-3-yl acetate as a colorless oil.

Self-Validation Check: Monitor via TLC (Hexane:EtOAc 9:1). The starting alcohol has an Rf of ~0.3, while the non-polar acetate product migrates to an Rf of ~0.7. Validate the structure via ¹H-NMR (CDCl₃): confirm the downfield shift of the C3 methine proton from ~4.10 ppm (in the alcohol)[5] to ~5.2–5.3 ppm in the acetate, alongside the appearance of a sharp acetate methyl singlet at ~2.05 ppm.

Protocol B: Enzymatic Kinetic Resolution (Enantioselective)

Objective: Isolation of enantiopure (R)-undec-1-en-3-yl acetate via lipase-catalyzed transesterification[5].

• Preparation: To a 50 mL Erlenmeyer flask, add racemic undec-1-en-3-ol (5.0 mmol, 851 mg). Dissolve in HPLC-grade n-hexane (20 mL)[5]. Note: Hexane is strictly chosen over polar solvents to maintain the critical hydration shell around the enzyme, which is required to lock CAL-B in its active conformation.

• Acyl Donor: Add vinyl acetate (15.0 mmol, 1.38 mL).

• Catalyst Addition: Add 150 mg of immobilized CAL-B (Novozym 435).

• Incubation: Place the flask in an orbital shaker at 30 °C and 150 rpm.

• Termination: Monitor the reaction closely. Once exactly 50% conversion is reached (typically 24–48 hours), terminate the reaction by vacuum filtering the mixture to remove the immobilized enzyme. Wash the enzyme beads with hexane (10 mL) for future reuse.

• Separation: Concentrate the filtrate. Separate the products via flash chromatography (Hexane:EtOAc 10:1 to 4:1 gradient) to isolate the non-polar (R)-undec-1-en-3-yl acetate from the more polar unreacted (S)-undec-1-en-3-ol.

Self-Validation Check: The success of a kinetic resolution relies entirely on halting the reaction at 50% conversion. Validate this in-process by withdrawing 50 µL aliquots and analyzing them via chiral Gas Chromatography (e.g., using a Lipodex A column)[5]. The GC trace must show a 1:1 ratio of the (R)-acetate to (S)-alcohol, with each compound exhibiting >99% ee[5]. GC-MS analysis of the isolated ester should confirm a molecular weight of 212.33 g/mol [1], typically presenting a prominent fragment at m/z 152 corresponding to the loss of acetic acid [M-60].

References

• Kinetic resolution of racemic undec-1-en-3-ol (rac-3a)
• syn-Selective Epoxidation of Chiral Terminal Allylic Alcohols with a Titanium Salalen Catalyst and Hydrogen Peroxide Source: Semantic Scholar URL
• undec-1-en-3-yl acetate Source: ChemicalBook URL
• The oxylipin chemistry of attraction and defense in brown algae and diatoms Source: ResearchGate URL
• EP1928813B1 - Synthesis of aldehydes by ozonolysis of secondary allyl alcohols Source: Google Patents URL

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• 2. researchgate.net [researchgate.net]
• 3. EP1928813B1 - Synthesis of aldehydes by ozonolysis of secondary allyl alcohols - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for the Metabolomic Analysis of Undec-1-en-3-yl Acetate

Abstract

This document provides a comprehensive guide to the sample preparation and analysis of undec-1-en-3-yl acetate for metabolomics research. Undec-1-en-3-yl acetate is a volatile organic compound (VOC) of interest in flavor, fragrance, and potentially biomarker discovery studies. Its inherent volatility and presence within complex biological matrices necessitate robust and optimized sample preparation techniques to ensure accurate and reproducible quantification.[1][2][3] This guide focuses on headspace-based extraction methods, primarily Headspace-Solid Phase Microextraction (HS-SPME) and Static Headspace (sHS) sampling, coupled with Gas Chromatography-Mass Spectrometry (GC-MS). We delve into the theoretical principles behind these methods, provide detailed, step-by-step protocols, and discuss critical parameters for method validation.

Introduction: The Analytical Challenge of Volatile Esters

Undec-1-en-3-yl acetate is an ester that contributes to the characteristic aroma of various natural products.[4] In metabolomics, studying such volatile compounds can provide insights into metabolic pathways, cellular responses to stimuli, or serve as potential biomarkers for various physiological or pathological states.[1][3][5] However, the analysis of VOCs like undec-1-en-3-yl acetate from biological samples (e.g., plasma, urine, cell culture media) presents unique challenges:

• High Volatility: The analyte can be easily lost during sample handling and preparation if not managed correctly.[6]

• Matrix Complexity: Biological samples contain a vast number of non-volatile components (proteins, salts, lipids) that can interfere with analysis and contaminate analytical instrumentation.[7][8]

• Low Concentrations: Endogenous or exogenous VOCs are often present at trace levels, requiring highly sensitive extraction and detection methods.[9]

Headspace sampling techniques are ideally suited to overcome these challenges.[10][11] By analyzing the vapor phase (headspace) in equilibrium with the sample, the non-volatile matrix components are left behind, providing a clean extract and protecting the GC-MS system.[8] This approach minimizes sample preparation, reduces solvent use, and can significantly enhance sensitivity for volatile analytes.[10][12]

1.1. Potential Metabolic Relevance

As an acetate ester, undec-1-en-3-yl acetate can be metabolized by esterase enzymes present in biological systems. This hydrolysis would yield undec-1-en-3-ol and acetate. The liberated acetate can then enter central carbon metabolism by being converted to acetyl-CoA, a critical metabolic intermediate for the TCA cycle and biosynthesis.[13][14][15][16] Understanding the flux through this pathway can be crucial for metabolic studies.

Caption: Potential metabolic fate of undec-1-en-3-yl acetate.

Principles of Sample Preparation for Volatile Analysis

The selection of a sample preparation method is critical and largely determines the quality of the final analytical results.[17] For volatile compounds, the goal is to efficiently and reproducibly transfer the analyte from a complex liquid or solid matrix into the gas phase for introduction into the GC-MS.

2.1. Headspace-Solid Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free extraction technique where a fused-silica fiber coated with a stationary phase is exposed to the headspace above a sample.[12][18] Volatile analytes partition from the sample matrix into the headspace and then adsorb/absorb onto the fiber coating.[12] After an equilibrium or pre-equilibrium period, the fiber is retracted and transferred to the hot GC inlet, where the analytes are thermally desorbed onto the analytical column.

Causality Behind Parameter Choices:

• Fiber Chemistry: The choice of fiber coating is crucial for extraction efficiency. For a semi-polar ester like undec-1-en-3-yl acetate, a mixed-phase fiber such as Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) is often recommended. PDMS is effective for non-polar compounds, while DVB (an adsorbent) enhances the extraction of more volatile and slightly more polar compounds.[18]

• Incubation Temperature & Time: Heating the sample increases the vapor pressure of semi-volatile analytes, driving more of the compound into the headspace for extraction.[9] An optimal temperature must be chosen to maximize analyte transfer without causing thermal degradation. Incubation time ensures that a reproducible equilibrium is reached between the sample and the headspace.[7]

• Salting Out: The addition of an inorganic salt (e.g., NaCl) to aqueous samples increases the ionic strength of the matrix. This reduces the solubility of many organic volatiles, promoting their partitioning into the headspace and onto the SPME fiber, thereby increasing method sensitivity.[19][20]

Caption: Workflow for HS-SPME analysis of volatile compounds.

2.2. Static Headspace (sHS) Sampling

Static headspace is a robust and widely used technique that involves heating a sample in a sealed vial to allow volatile components to partition into the headspace.[10][11] Once equilibrium is reached, a portion of the headspace gas is removed with a gas-tight syringe and injected directly into the GC.[8]

Causality Behind Parameter Choices:

• Phase Ratio (β): This is the ratio of the volume of the headspace to the volume of the sample. A smaller β (more sample, less headspace) can increase the concentration of the analyte in the headspace, but only up to a point. This parameter must be kept consistent across all samples for reproducibility.

• Equilibrium Time & Temperature: As with SPME, these parameters are critical for ensuring that the partitioning of the analyte between the sample and headspace is complete and reproducible.[7] Higher temperatures increase sensitivity for semi-volatiles but can also increase the partial pressure of water, which may affect chromatography.

• Matrix Modification: "Salting out" is also highly effective in sHS to enhance the release of volatiles from the sample matrix.[20][21]

Detailed Protocols

Safety Precaution: Always work in a well-ventilated area and wear appropriate personal protective equipment (PPE), including safety glasses and gloves.

3.1. Protocol 1: Headspace-SPME-GC-MS Analysis

This protocol is optimized for sensitivity and is suitable for trace-level analysis of undec-1-en-3-yl acetate in biological fluids.

Materials:

• 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa

• SPME fiber assembly (e.g., 65 µm PDMS/DVB)

• Heater-shaker or autosampler with incubation and agitation capabilities

• Sodium chloride (NaCl), analytical grade

• Internal Standard (IS) stock solution (e.g., a deuterated analog or a structurally similar compound not present in the sample, like heptyl acetate)

• Biological sample (e.g., plasma, urine, cell media)

Step-by-Step Procedure:

• Sample Aliquoting: Pipette 1.0 mL of the biological sample into a 20 mL headspace vial.

• Internal Standard Spiking: Add a small volume (e.g., 10 µL) of the IS working solution to each sample, quality control (QC), and calibration standard.

• Matrix Modification: Add ~0.3 g of solid NaCl to the vial.

  • Scientist's Note: This "salting-out" step enhances the partitioning of the analyte into the headspace, increasing sensitivity.[19][21] The amount of salt should be consistent across all samples.

• Vial Sealing: Immediately cap the vial tightly. Vortex briefly (~10 seconds) to mix the contents.

• Incubation & Extraction: Place the vial in the autosampler or heater-shaker.

  • Incubate at 60 °C for 15 minutes with agitation (e.g., 250 rpm).

  • After incubation, expose the SPME fiber to the headspace for 20 minutes at 60 °C.

  • Rationale: Incubation allows the sample to reach thermal equilibrium, ensuring reproducible partitioning.[7] The extraction time is optimized to allow sufficient analyte to adsorb to the fiber for good sensitivity.[22]

• Desorption and GC-MS Analysis: Immediately after extraction, retract the fiber and introduce it into the GC inlet.

  • Desorb the analytes in the inlet at 250 °C for 2 minutes in splitless mode.

  • Start the GC-MS run simultaneously.

• Fiber Cleaning: After desorption, bake the fiber in a separate clean-out station or the GC inlet at a higher temperature (e.g., 260 °C) for 5-10 minutes to prevent carryover between samples.

3.2. Protocol 2: Static Headspace (sHS)-GC-MS Analysis

This protocol is highly robust and reproducible, making it excellent for quantitative analyses where the highest sensitivity is not the primary concern.

Materials:

• 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa

• Gas-tight syringe (if using manual injection) or sHS autosampler

• Heater-shaker or autosampler with incubation

• Sodium chloride (NaCl), analytical grade

• Internal Standard (IS) stock solution

• Biological sample

Step-by-Step Procedure:

• Sample Aliquoting: Pipette 1.0 mL of the biological sample into a 20 mL headspace vial.

• Internal Standard Spiking: Add IS as described in the SPME protocol.

• Matrix Modification: Add ~0.3 g of solid NaCl to the vial.

• Vial Sealing: Immediately cap and briefly vortex the vial.

• Equilibration: Place the vial in the heated incubator/autosampler.

  • Incubate at 80 °C for 30 minutes without agitation.

  • Rationale: Higher temperatures are often used in sHS to maximize the concentration of analyte in the gas phase.[20] The longer time ensures that liquid-gas phase equilibrium is fully established.[7]

• Injection: Using the autosampler, withdraw 1.0 mL of the headspace gas from the vial and inject it into the GC inlet (e.g., 250 °C, splitless mode).

• GC-MS Analysis: Start the GC-MS data acquisition upon injection.

Instrumental Analysis & Method Validation

A validated method is essential for producing reliable and trustworthy data.[23][24] The following tables provide typical starting parameters for GC-MS analysis and an overview of key validation experiments.

4.1. GC-MS Parameters

Parameter	Recommended Setting	Rationale
GC System	Agilent, Thermo, Shimadzu, etc.	Instrument choice depends on availability.
Column	DB-5ms, HP-5ms, VF-5ms (30 m x 0.25 mm, 0.25 µm)	A non-polar 5% phenyl-methylpolysiloxane column provides excellent separation for a wide range of volatile and semi-volatile compounds.
Carrier Gas	Helium, Flow Rate: 1.0-1.2 mL/min (constant flow)	Inert carrier gas. Constant flow ensures reproducible retention times.
Inlet Temp.	250 °C	Ensures rapid and complete thermal desorption/vaporization of the analyte.
Injection Mode	Splitless (1-2 min purge time)	Maximizes transfer of the analyte to the column for trace-level analysis.
Oven Program	Initial: 40 °C (hold 2 min) -> Ramp: 10 °C/min to 280 °C -> Hold: 5 min	A temperature ramp effectively separates analytes based on their boiling points.
MS System	Quadrupole or TOF	-
Ion Source	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces reproducible fragmentation patterns for library matching.
Source Temp.	230 °C	Standard operating temperature.
Mass Range	m/z 40-400	Covers the expected mass of the parent ion and fragment ions of undec-1-en-3-yl acetate.
Acquisition	Full Scan for profiling; Selected Ion Monitoring (SIM) for targeted quantification	Full scan provides comprehensive data, while SIM increases sensitivity for specific target analytes.

4.2. Method Validation Parameters

Validation Parameter	Purpose & Procedure	Acceptance Criteria
Linearity	Establishes the concentration range over which the instrument response is proportional to the analyte concentration. Prepare calibration standards in a surrogate matrix (e.g., charcoal-stripped plasma) at 5-7 concentration levels.	Correlation coefficient (R²) > 0.99. Back-calculated concentrations within ±15% of nominal value.
Precision	Measures the closeness of agreement between replicate measurements. Analyze QC samples (low, mid, high) in replicate (n=5) within the same day (intra-day) and on three different days (inter-day).	Relative Standard Deviation (RSD) ≤ 15%.
Accuracy	Measures the closeness of the measured concentration to the true value. Determined from the same data as precision.	Mean concentration within 85-115% of the nominal value.
Recovery	Assesses the efficiency of the extraction process. Compare the response of an analyte spiked into a sample before extraction to the response of a sample spiked after extraction.	Consistent and reproducible recovery across QC levels is more important than 100% recovery.
Matrix Effect	Evaluates the effect of co-eluting matrix components on analyte ionization. Compare the response of an analyte in a post-extraction spiked sample to its response in a pure solvent standard.	Matrix Factor should be consistent across different lots of the biological matrix.
Stability	Ensures the analyte is stable during sample handling and storage. Test stability under various conditions (freeze-thaw, short-term benchtop, long-term storage at -80 °C).	Analyte concentration should remain within ±15% of the initial concentration.

Conclusion

The successful metabolomic analysis of undec-1-en-3-yl acetate hinges on a carefully optimized and validated sample preparation workflow. Headspace techniques, particularly HS-SPME and sHS, offer robust, sensitive, and solvent-minimized solutions for extracting this volatile analyte from complex biological matrices.[10][12][18] By understanding the principles behind parameter selection—such as SPME fiber chemistry, incubation conditions, and matrix modification—researchers can develop reliable methods tailored to their specific analytical needs. The protocols and validation guidelines presented here provide a solid foundation for researchers, scientists, and drug development professionals to accurately quantify undec-1-en-3-yl acetate and integrate its analysis into broader metabolomics studies.

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• 15. Metabolic engineering using acetate as a promising building block for the production of bio‐based chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Construction of an Acetate Metabolic Pathway to Enhance Electron Generation of Engineered Shewanella oneidensis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. books.rsc.org [books.rsc.org]
• 18. Applications of Solid-Phase Microextraction and Gas Chromatography/Mass Spectrometry (SPME-GC/MS) in the Study of Grape and Wine Volatile Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. mdpi.com [mdpi.com]
• 21. pure.amsterdamumc.nl [pure.amsterdamumc.nl]
• 22. researchgate.net [researchgate.net]
• 23. anis.au.dk [anis.au.dk]
• 24. Development and Validation of a New LC-MS/MS Method for the Assay of Plasmatic Peripheral Short- and Medium-Chain Fatty Acids for Metabolomics Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Undec-1-en-3-yl Acetate Synthesis

Welcome to the Application Scientist Support Desk. As researchers and drug development professionals, you know that the synthesis of terminal allylic acetates like undec-1-en-3-yl acetate requires precise control over reaction microenvironments. This compound is a critical intermediate in the synthesis of complex oxylipins, pheromones, and highly pure chiral epoxides[1]. However, its terminal allylic nature makes it highly susceptible to side reactions.

This guide provides a deep dive into the two primary synthetic routes: non-selective chemical acetylation and Enzymatic Kinetic Resolution (EKR) . We have structured this center to explain the mechanistic causality behind common bench failures and provide self-validating protocols to ensure reproducible success.

Section 1: Synthetic Workflows & Mechanistic Pathways

Depending on your downstream applications, you will either need the racemic acetate (for standard structural studies) or the enantiopure acetate (for asymmetric synthesis). The workflow below illustrates the divergence between these two methodologies.

Workflow comparing non-selective chemical acetylation and enzymatic kinetic resolution.

Section 2: Troubleshooting & FAQs

Q1: During chemical acetylation, my GC-MS shows two distinct acetate products with the same mass. Why is this happening? A1: You are observing acid-catalyzed allylic transposition (1,3-rearrangement). Undec-1-en-3-ol is a secondary allylic alcohol. If your reaction environment becomes even slightly acidic (e.g., localized depletion of pyridine or trace acidic impurities in your acetic anhydride), the hydroxyl group can be protonated and leave as water, forming a resonance-stabilized allylic carbocation. The subsequent attack by the acetate nucleophile often occurs at the less sterically hindered primary carbon, yielding the undesired thermodynamic product, undec-2-en-1-yl acetate. Causality Fix: Always maintain strictly basic conditions. Use a slight excess of pyridine or triethylamine, and ensure your reaction is cooled to 0 °C before the dropwise addition of the acylating agent.

Acid-catalyzed allylic transposition leading to undesired undec-2-en-1-yl acetate.

Q2: My Enzymatic Kinetic Resolution (EKR) using CAL-B stalls at 30% conversion. How do I push it to the theoretical 50%? A2: There are two primary causes for premature stalling in lipase-catalyzed resolutions[2]:

• Mechanical Degradation: If you are using a magnetic stir bar, the grinding action physically crushes the immobilized enzyme resin against the glass, destroying its active site architecture. Always use an orbital shaker (e.g., 150 rpm) instead of a stir bar.

• Acetaldehyde Toxicity: We use vinyl acetate as the acyl donor because its leaving group (vinyl alcohol) immediately tautomerizes to acetaldehyde, rendering the acylation irreversible. However, high local concentrations of acetaldehyde can deactivate the lipase. Ensure you are running the reaction in a sufficiently dilute non-polar solvent (like HPLC-grade n-hexane) to mitigate this.

Q3: How do I accurately monitor the progress of the kinetic resolution? A3: Standard Thin-Layer Chromatography (TLC) on silica gel is excellent for monitoring gross conversion because the product acetate separates cleanly from the starting alcohol. However, TLC cannot distinguish enantiomers. To validate that you have achieved >99% enantiomeric excess (ee), you must use Chiral Gas Chromatography (e.g., Lipodex A or Chirasil-DEX CB stationary phases) after the reaction is complete[2][3].

Section 3: Quantitative Optimization Parameters

To achieve reproducible results, environmental parameters must be strictly controlled. The table below summarizes the critical variables for both synthetic routes, highlighting the mechanistic rationale behind each choice.

Parameter	Chemical Acetylation	Enzymatic Kinetic Resolution (EKR)	Mechanistic Rationale
Acyl Donor	Acetic Anhydride (Ac₂O)	Vinyl Acetate	Vinyl acetate tautomerizes to acetaldehyde upon reaction, making the enzymatic acyl transfer thermodynamically irreversible.
Catalyst	DMAP (0.1 eq)	CAL-B (Immobilized Lipase)	CAL-B provides a highly structured chiral pocket that selectively binds the (S)-enantiomer for acylation.
Agitation	Magnetic Stirring	Orbital Shaking (150 rpm)	Magnetic stir bars physically crush the immobilized enzyme resin, causing catastrophic activity loss.
Solvent	Dichloromethane (DCM)	n-Hexane (HPLC Grade)	Non-polar solvents maintain the essential micro-hydration shell around the lipase, preserving its active conformation.
Max Yield	>95% (Racemic)	50% (Enantiopure)	EKR is mathematically limited to a 50% theoretical yield per enantiomer.

Section 4: Self-Validating Experimental Protocols

Protocol A: Standard Chemical Acetylation (Racemic)

Use this protocol when enantiopurity is not required and quantitative yield is the goal.

• Preparation: Dissolve rac-undec-1-en-3-ol (5.0 mmol) in 20 mL of anhydrous dichloromethane (DCM) in a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar).

• Catalyst & Base Addition: Add pyridine (10.0 mmol, 2.0 eq) and 4-dimethylaminopyridine (DMAP, 0.5 mmol, 0.1 eq). Stir the mixture and cool to 0 °C using an ice bath.

• Acylation: Dropwise, add acetic anhydride (7.5 mmol, 1.5 eq).

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours.

• Validation Checkpoint 1 (TLC): Spot the reaction mixture against the starting material on a silica TLC plate (Eluent: Cyclohexane:Ethyl Acetate = 6:1). The starting material ( Rf​≈0.26 ) should be completely consumed, replaced by a single UV-inactive, stainable spot at Rf​≈0.80 .

• Workup: Quench the reaction with 20 mL of saturated aqueous NaHCO₃. Transfer to a separatory funnel and wash the organic layer with 1M HCl (2 × 20 mL) to remove residual pyridine. Wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield rac-undec-1-en-3-yl acetate as a colorless liquid.

Protocol B: Enzymatic Kinetic Resolution (Enantioselective)

Use this protocol to isolate (S)-undec-1-en-3-yl acetate and (R)-undec-1-en-3-ol with >99% ee[2].

• Preparation: In a stoppered 100 mL Erlenmeyer flask, dissolve rac-undec-1-en-3-ol (3.77 mmol) in 30 mL of HPLC-grade n-hexane.

• Enzyme Addition: Add 120 mg of immobilized Candida antarctica lipase B (CAL-B, e.g., Novozym 435).

• Acyl Donor Addition: Add vinyl acetate (37.8 mmol, 10.0 eq).

• Reaction: Place the flask on an orbital shaker set to 150 rpm at room temperature. Do not use a magnetic stir bar.

• Validation Checkpoint 1 (Monitoring): Monitor the reaction via Chiral GC. The reaction is complete when exactly 50% conversion is reached (typically 24-48 hours depending on enzyme batch activity).

• Workup: Filter the reaction mixture through a glass frit to remove the immobilized enzyme. Wash the resin with a small amount of n-hexane. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude mixture via flash column chromatography (SiO₂, Cyclohexane:Ethyl Acetate = 6:1).

• Validation Checkpoint 2 (Isolation):

  • Fraction 1: Elutes first ( Rf​=0.80 ). This is the acetylated fast-reacting enantiomer, (S)-undec-1-en-3-yl acetate. Expected yield: ~50% (colorless liquid).

  • Fraction 2: Elutes second ( Rf​=0.26 ). This is the unreacted slow enantiomer, (R)-undec-1-en-3-ol. Expected yield: ~46-48% (colorless liquid)[2].

References

• syn-Selective Epoxidation of Chiral Terminal Allylic Alcohols with a Titanium Salalen Catalyst and Hydrogen Peroxide Source: Semantic Scholar URL:3[3]

• syn-Selective Epoxidation of Chiral Terminal Allylic Alcohols with a Titanium Salalen Catalyst and Hydrogen Peroxide (Supporting Information / Experimental Procedures) Source: Semantic Scholar URL:2[2]

• syn-Selective Epoxidation of Chiral Terminal Allylic Alcohols with a Titanium Salalen Catalyst and Hydrogen Peroxide (Main Article) Source: Angewandte Chemie International Edition (d-nb.info) URL:1[1]

Sources

• 1. d-nb.info [d-nb.info]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Troubleshooting Thermal Degradation of Undec-1-en-3-yl Acetate in GC Analysis

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals facing analytical challenges with allylic acetates. Here, we address the thermal instability of undec-1-en-3-yl acetate during Gas Chromatography (GC) analysis and provide field-proven, self-validating methodologies to ensure structural integrity from injection to detection.

Mechanistic Insight: The Causality of Degradation

To stop degradation, you must first understand its chemical causality. Undec-1-en-3-yl acetate is an allylic acetate. When exposed to high thermal energy, it undergoes a classic concerted pericyclic reaction (ester pyrolysis) via a six-membered cyclic transition state. The carbonyl oxygen abstracts an allylic proton, leading to the simultaneous cleavage of the C–O bond and the formation of a conjugated diene.

The Result: The intact undec-1-en-3-yl acetate is destroyed, yielding 1,3-undecadiene and acetic acid [1].

In a GC system, this reaction is driven by two factors:

• Thermal Shock: Standard split/splitless (S/SL) inlets operate at 250°C+, providing the kinetic energy required to overcome the reaction's activation barrier[2].

• Catalytic Active Sites: Exposed silanol groups (-SiOH) on glass wool, contaminated inlet liners, or the column head act as mild acids/bases, artificially lowering the activation energy of the elimination reaction[3].

Diagnostic Workflow

Workflow for diagnosing and resolving thermal degradation in GC analysis.

Frequently Asked Questions & Troubleshooting Guide

Q1: My chromatogram shows a massive early-eluting peak and a broad, tailing baseline anomaly instead of my target compound. What is happening? A1: You are observing the thermal breakdown products. The early-eluting peak is the highly volatile 1,3-undecadiene, and the broad, tailing peak is acetic acid interacting with the column phase[1]. When a thermally labile analyte decomposes in the high-temperature environment of the GC inlet, the breakdown products elute separately.

Q2: What is the absolute best injection technique to prevent this? A2: Cold On-Column (COC) injection is the gold standard for allylic acetates. By inserting the syringe needle directly into the capillary column at a temperature below the solvent's boiling point, the sample is never exposed to a heated vaporization chamber[4],[5]. This eliminates thermal shock entirely[6]. If COC is unavailable, a Programmable Temperature Vaporizer (PTV) inlet starting cold (e.g., 60°C) and ramping rapidly is the next best alternative[6].

Q3: I am restricted to a standard Split/Splitless (S/SL) inlet. How can I salvage my analysis? A3: You must systematically eliminate excess heat and active sites:

• Lower the Inlet Temperature: Reduce the temperature to the absolute minimum required to vaporize the acetate (e.g., 150°C–170°C). High temperatures in splitless mode are the primary cause of degradation[2].

• Remove Glass Wool: Glass wool provides a massive surface area of active sites that catalyze elimination. Use a cyclo-double gooseneck liner without wool[3],[7].

• Use Premium Deactivated Liners: Standard glass liners possess active silanol groups. You must use an ultra-inert, premium deactivated liner to prevent surface catalysis[3].

Q4: Can the GC oven parameters contribute to degradation even if the inlet is optimized? A4: Yes. Even if the analyte survives the inlet, prolonged exposure to elevated temperatures in the column will cause in-column degradation, visible as a "bridge" or elevated baseline between the diene and acetate peaks. Optimize your method by using a shorter column (e.g., 15 m), a thinner stationary phase film, and a higher carrier gas flow rate to reduce the analyte's residence time[8],[9].

Quantitative Data: Impact of GC Parameters

The following table synthesizes the expected recovery of undec-1-en-3-yl acetate based on specific GC parameter configurations.

Injection Technique	Inlet Temp (°C)	Liner Type	Residence Time	Intact Acetate Recovery	Diene Formation
Split/Splitless	250	Standard (with wool)	15 min	< 10%	> 90%
Split/Splitless	200	Deactivated (no wool)	15 min	65%	35%
Split/Splitless	160	Premium Deactivated	8 min	92%	8%
PTV	60 → 200	Premium Deactivated	8 min	98%	2%
Cold On-Column	Oven Track	None (Direct)	8 min	> 99%	< 1%

Experimental Protocols

Protocol 1: Self-Validating System Inertness & Degradation Check

Use this protocol to definitively prove whether degradation is thermally driven by the inlet or catalytically driven by the column.

• Sample Preparation: Prepare a test mixture containing undec-1-en-3-yl acetate (100 µg/mL) and a thermally stable internal standard (IS) such as dodecane (100 µg/mL) in hexane.

• Baseline Injection: Inject 1 µL at standard S/SL conditions (250°C inlet). Integrate the peaks and record the peak area ratio of Acetate/IS.

• Variable Isolation: Lower the inlet temperature to 170°C, allow the system to equilibrate, and re-inject the exact same sample.

• Causality Analysis:

  • Scenario A: If the Acetate/IS ratio improves significantly at 170°C, the degradation is thermally driven in the inlet[7].

  • Scenario B: If the ratio remains poor and diene formation is still high, the degradation is catalytically driven. You must immediately replace the inlet liner (ensure no glass wool is used) and trim the first 10-20 cm of the analytical column to remove active sites[1],[3].

Protocol 2: Cold On-Column (COC) Optimization Workflow

Use this protocol to establish a degradation-free baseline.

• Hardware Setup: Install a 1-2 meter deactivated fused silica retention gap. Connect this to your analytical column using a zero-dead-volume ultimate union. This focuses the solvent band and protects the analytical stationary phase.

• Temperature Alignment: Set the initial GC oven temperature and the COC inlet temperature to 3–5°C below the boiling point of your solvent (e.g., 65°C if using hexane)[4].

• Injection: Perform a slow injection (1 µL over 2-3 seconds) to deposit the liquid directly onto the retention gap without causing backflash.

• Elution Programming: Hold the initial temperature for 1.5 minutes to allow solvent focusing, then apply a rapid oven ramp (15–20°C/min) to elute the undec-1-en-3-yl acetate swiftly, minimizing its residence time in the heated zone[8].

References

• Journal of Agricultural and Food Chemistry (ACS) - Large Volume Cold On-Column Injection for Gas Chromatography Analysis of Selected Pesticides.

• Shimadzu - Samples Injection: Cold On-Column Injection (OCI) Method.

• Agilent Technologies - GC Inlets: An Introduction.

• LCGC Chromatography Online - GC Diagnostic Skills I | Peak Tailing.

• SelectScience - GC troubleshooting tips and tricks from inlet through to detection.

• BenchChem - Technical Support Center: GC-MS Analysis of Thermally Labile Compounds.

• Royal Society of Chemistry (RSC) - How Do I Troubleshoot a Problem on My GC-MS?

• Oxford University Press (OUP) - Fast Gas Chromatography Analysis with Cold On-Column Injection.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. books.rsc.org [books.rsc.org]
• 3. selectscience.net [selectscience.net]
• 4. Samples Injection : Shimadzu (Europe) [shimadzu.eu]
• 5. agilent.com [agilent.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. academic.oup.com [academic.oup.com]
• 9. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Technical Support Center: Troubleshooting Low Yield in Undec-1-en-3-yl Acetate Esterification

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize the esterification of undec-1-en-3-ol.

Secondary allylic alcohols present unique synthetic challenges. Standard esterification conditions often lead to poor yields due to competing side reactions. This guide breaks down the mechanistic causality behind these failures and provides a self-validating, field-proven protocol to achieve >90% yields under strict kinetic control.

Mechanistic Overview & Root Cause Analysis

The conversion of undec-1-en-3-ol to undec-1-en-3-yl acetate is frequently plagued by low yields (<50%) when using traditional acid-catalyzed or high-temperature basic conditions. The root causes stem from the inherent reactivity of the secondary allylic system:

• Allylic Rearrangement (1,3-Transposition): Under acidic conditions, the hydroxyl group can be protonated and depart, leaving a resonance-stabilized allylic carbocation. Nucleophilic attack by acetate often occurs at the less sterically hindered terminal carbon (C1), yielding the thermodynamically favored primary ester (undec-2-en-1-yl acetate) rather than the desired secondary ester.

• Elimination (Dehydration): The application of heat or strong, non-nucleophilic bases promotes the elimination of water or acetic acid, leading to the formation of 1,3-undecadiene.

• Steric Hindrance: Secondary alcohols are sterically demanding. Uncatalyzed reactions with acetic anhydride are sluggish, often stalling at incomplete conversion[1].

To bypass these issues, the reaction must be driven by kinetic control . Utilizing 4-(dimethylamino)pyridine (DMAP) generates a highly reactive N-acylpyridinium intermediate that rapidly acylates the sterically hindered secondary alcohol at low temperatures, locking the stereocenter and preventing C–O bond cleavage[2].

Reaction pathways of undec-1-en-3-ol esterification highlighting kinetic vs. thermodynamic control.

Quantitative Diagnostic Data

The table below summarizes the causality between reaction conditions and product distribution. Comparing these metrics allows you to diagnose which side reaction is consuming your yield.

Reaction Conditions	Conversion (%)	Desired Ester Yield (%)	Rearrangement Yield (%)	Diene Yield (%)
Ac₂O, Pyridine, 80 °C	85	35	20	30
AcOH, H₂SO₄ (cat.), Reflux	>95	10	75	10
Ac₂O, Et₃N, DMAP (10 mol%), RT	98	92	< 2	< 2
Ac₂O, Et₃N, DMAP (10 mol%), 0 °C	95	94	Not detected	Not detected

Optimized Step-by-Step Protocol: DMAP-Catalyzed Acetylation

This protocol is a self-validating system designed to ensure complete conversion while suppressing allylic rearrangement and elimination[3].

Reagents Required:

• Undec-1-en-3-ol (1.0 equiv, limiting reagent)

• Acetic Anhydride (Ac₂O) (1.5 equiv)

• Triethylamine (Et₃N) (2.0 equiv)

• 4-(Dimethylamino)pyridine (DMAP) (0.1 equiv)

• Anhydrous Dichloromethane (DCM) (0.2 M relative to substrate)

Methodology:

• Preparation: Flame-dry a round-bottom flask and purge with inert gas (N₂ or Argon). Dissolve Undec-1-en-3-ol in anhydrous DCM.

  • Causality: Water competes with the alcohol for the N-acylpyridinium intermediate, hydrolyzing the anhydride and stalling the reaction.

• Base Addition: Add Et₃N and DMAP to the stirring solution. Cool the reaction mixture to 0 °C using an ice-water bath.

• Acylation: Add Ac₂O dropwise over 10 minutes.

  • Causality: Dropwise addition prevents exothermic spikes that could provide the activation energy required for elimination to the diene.

• Monitoring: Remove the ice bath and allow the reaction to slowly warm to room temperature. Stir for 2–4 hours. Monitor via TLC (Hexanes:EtOAc 9:1). The reaction is complete when the UV-inactive alcohol spot is fully consumed.

• Self-Validating Quench: Cool the flask back to 0 °C. Slowly add saturated aqueous NaHCO₃ (equal volume to DCM). Stir vigorously for 15 minutes.

  • Validation: The cessation of CO₂ gas evolution confirms the complete neutralization of excess Ac₂O and generated acetic acid. This is critical: residual acid during the concentration step will trigger late-stage allylic rearrangement.

• Workup: Transfer to a separatory funnel. Extract the aqueous layer with DCM (2x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at a bath temperature not exceeding 30 °C .

Troubleshooting FAQs

Q: My ¹H NMR shows a mixture of terminal and internal alkenes. What happened? A: You are observing an allylic rearrangement (1,3-transposition). Secondary allylic alcohols can form a resonance-stabilized carbocation under even mildly acidic conditions, leading to the thermodynamically favored primary acetate (undec-2-en-1-yl acetate). Ensure your glassware is acid-free, use strictly basic conditions (DMAP/Et₃N), and never skip the NaHCO₃ quench before concentrating your product.

Q: The reaction stalls at 50% conversion. Should I heat it to drive it to completion? A: No. Heating secondary allylic alcohols in the presence of base promotes E2 elimination, yielding 1,3-undecadiene. The stalling is likely due to steric hindrance slowing the reaction rate[1]. Instead of applying heat, increase the equivalents of acetic anhydride to 2.0, ensure your DMAP is fresh/dry, and allow the reaction to stir longer at room temperature.

Q: Can I use Pyridine as both the solvent and the base instead of Triethylamine? A: While pyridine is a classic solvent for acetylation, it is a relatively weak base (pKa ~5.2) compared to Et₃N (pKa ~10.7). For sterically hindered secondary alcohols, pyridine alone results in sluggish kinetics. Using Et₃N with a catalytic amount of DMAP is vastly superior because DMAP acts as a hypernucleophile to form the acylating species, while Et₃N efficiently acts as the auxiliary base to sponge up the resulting protons[2].

Diagnostic workflow for troubleshooting low yields in secondary allylic alcohol esterification.

Sources

• 1. Steric effects in the uncatalyzed and DMAP-catalyzed acylation of alcohols-quantifying the window of opportunity in kinetic resolution experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scholarworks.utrgv.edu [scholarworks.utrgv.edu]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Chromatographic Resolution of Undec-1-en-3-yl Acetate

Welcome to the Analytical Support Center. This portal provides advanced troubleshooting, mechanistic insights, and validated methodologies for the chromatographic resolution of undec-1-en-3-yl acetate. As a chiral allylic ester, this compound presents unique analytical challenges, whether you are conducting impurity profiling of synthetic precursors or performing enantiomeric separations for drug development.

Section 1: Fundamentals of Chiral vs. Achiral Resolution

Before adjusting instrument parameters, it is critical to align your separation objective with the correct thermodynamic environment.

Decision tree for selecting the appropriate chromatographic method.

FAQ 1.1: Why am I unable to separate the enantiomers of undec-1-en-3-yl acetate on a standard C18 HPLC column or DB-5 GC column? Answer: Enantiomers possess identical physical properties (e.g., boiling points, dipole moments, and vapor pressures) in achiral environments. When analyzed using an achiral stationary phase like a DB-5 (5% phenyl-methylpolysiloxane) or a standard C18, the (R) and (S) enantiomers will perfectly co-elute as a single peak because they interact identically with the phase (1)[1]. To achieve resolution, you must introduce a chiral selector. For a volatile ester like undec-1-en-3-yl acetate, chiral Gas Chromatography (GC) utilizing a derivatized cyclodextrin stationary phase (e.g., Lipodex A) is the gold standard. The cyclodextrin cavity forms transient, diastereomeric inclusion complexes with the enantiomers, allowing them to be separated based on subtle differences in binding thermodynamics (2)[2].

FAQ 1.2: Should I use HPLC, GC, or SFC for analyzing this compound? Answer: GC is highly recommended for analytical resolution. Undec-1-en-3-yl acetate lacks a strong UV chromophore, making standard UV-Vis detection in HPLC challenging without prior derivatization. GC with Flame Ionization Detection (FID) offers superior sensitivity for volatile aliphatic esters. However, if preparative-scale isolation of the enantiomers is required for downstream toxicology studies, Supercritical Fluid Chromatography (SFC) is an excellent alternative. SFC utilizes supercritical CO₂ as the bulk mobile phase, offering faster mass transfer, lower viscosity, and higher throughput than traditional preparative HPLC (3)[3].

Section 2: Troubleshooting Poor Resolution

Troubleshooting workflow for resolving co-eluting chromatographic peaks.

FAQ 2.1: My chiral GC peaks are sharp, but the resolution (Rs) is below the 1.5 baseline requirement. How do I improve this? Answer: Chiral recognition is a thermodynamically driven process. In chiral GC, increasing the column temperature provides the analytes with higher thermal energy, which disrupts the weak, specific molecular recognition events (like hydrogen bonding and dipole-dipole forces) required for the chiral selector to differentiate the enantiomers (1)[1].

• Causality: Lowering the elution temperature increases the residence time of the acetate within the chiral cavity, amplifying the selectivity factor (α).

• Action: Transition from a standard temperature ramp to an isothermal method. For undec-1-en-3-yl acetate, holding the temperature isothermally at ~93 °C significantly improves baseline resolution (2)[2].

FAQ 2.2: During reaction monitoring, my starting material (undec-1-en-3-ol) tails severely and bleeds into the undec-1-en-3-yl acetate peak. How can I fix this? Answer: Peak tailing of the precursor alcohol is typically caused by unwanted secondary interactions. The free hydroxyl group of undec-1-en-3-ol acts as a hydrogen-bond donor, interacting with active silanol sites in the GC inlet liner or the column itself. The acetate product, lacking this hydroxyl group, does not suffer from this issue.

• Causality: Active sites delay the volatilization and transit of polar molecules, causing an asymmetric peak tail that ruins the resolution of closely eluting compounds.

• Action: Ensure your GC inlet liner is strictly deactivated (silanized) and replace the septum. If the issue persists, switch to a polar column (e.g., DB-WAX) that can properly handle hydrogen-bonding analytes, pulling the alcohol away from the less polar acetate.

Section 3: Validated Experimental Protocols & Data

Protocol: Step-by-Step Chiral GC Enantiomeric Separation

This self-validating protocol ensures baseline resolution of (R)- and (S)-undec-1-en-3-yl acetate.

• Column Installation: Install a Lipodex A (octakis-(2,3,6-tri-O-pentyl)-γ-cyclodextrin) capillary column (e.g., 30 m × 0.25 mm ID × 0.25 µm film thickness).

• Inlet Configuration: Set the split/splitless injector to 220 °C. Critical Step: Use a high split ratio (e.g., 50:1 or 100:1) to inject no more than 1 µL of a dilute sample. Overloading the column saturates the limited number of chiral cavities, instantly destroying resolution.

• Carrier Gas: Use ultra-high purity Helium at a constant flow rate of 1.0 mL/min.

• Thermodynamic Temperature Program:

  • Initial hold: 93 °C for 45 minutes (This isothermal phase maximizes chiral recognition) (2)[2].

  • Ramp 1: 10 °C/min to 130 °C.

  • Hold: 30 minutes.

  • Ramp 2: 10 °C/min to 180 °C (Bake-out phase for heavier impurities).

• Detection: Configure the FID to 250 °C with optimized makeup gas flows.

• System Suitability Test (SST): Inject a racemic standard of undec-1-en-3-yl acetate. The system is validated for sample analysis only if the resolution (Rs) between the (S) and (R) enantiomers is ≥ 1.5.

Quantitative Data Summary: Retention & Resolution Metrics

The following table summarizes expected chromatographic behaviors based on the chosen methodology and stationary phase.

Analyte	Column Type	Separation Mechanism	Temp Program	Approx. Retention Time	Expected Resolution (Rs)
Undec-1-en-3-ol	Achiral (DB-5)	Boiling Point / Volatility	100°C to 250°C (10°C/min)	~8.4 min	N/A
Undec-1-en-3-yl acetate	Achiral (DB-5)	Boiling Point / Volatility	100°C to 250°C (10°C/min)	~10.2 min	> 5.0 (from alcohol)
(S)-Undec-1-en-3-yl acetate	Chiral (Lipodex A)	Inclusion Complexation	93°C Isothermal	39.2 min	> 1.5 (from R-isomer)
(R)-Undec-1-en-3-yl acetate	Chiral (Lipodex A)	Inclusion Complexation	93°C Isothermal	40.3 min	> 1.5 (from S-isomer)

(Note: Isothermal retention times are derived from established kinetic resolution parameters for allylic acetates (2)[2].)

References

• Title: syn-Selective Epoxidation of Chiral Terminal Allylic Alcohols with a Titanium Salalen Catalyst and Hydrogen Peroxide Source: Semantic Scholar URL
• Title: Chiral Separation and Enantiomer Resolution (5C)
• Source: PMC (National Institutes of Health)
• Title: Enantiomers and Their Resolution Source: MDPI URL

Sources

• 1. varsitytutors.com [varsitytutors.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Preparative Scale Resolution of Enantiomers Enables Accelerated Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]

removing unreacted precursors from undec-1-en-3-yl acetate samples

Welcome to the technical support center for the purification of undec-1-en-3-yl acetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for removing unreacted precursors from your synthesized undec-1-en-3-yl acetate samples. Here, we will delve into the causality behind experimental choices, offering robust protocols and field-proven insights to ensure the integrity of your final product.

Frequently Asked Questions (FAQs)

Q1: What are the most common unreacted precursors in the synthesis of undec-1-en-3-yl acetate?

A1: The synthesis of undec-1-en-3-yl acetate is typically achieved through the esterification of undec-1-en-3-ol with an acetylating agent. Therefore, the most common unreacted precursors you will likely encounter in your crude product are:

• Undec-1-en-3-ol: The starting alcohol.

• Acetic Anhydride or Acetyl Chloride: The most common acetylating agents. Acetic anhydride is generally preferred due to its lower volatility and less corrosive nature compared to acetyl chloride.

• Acetic Acid: A byproduct of the reaction when using acetic anhydride.[1][2]

• Catalyst: Often a base such as pyridine or a catalytic amount of a strong acid.

Q2: What is the first and most critical step to take after the reaction is complete?

A2: The immediate first step is to quench the reaction . This is crucial to stop the esterification process and to begin the removal of the most reactive precursor, the acetylating agent. Unreacted acetic anhydride will readily react with water to form two equivalents of acetic acid.[1][2] This is an exothermic reaction and should be performed cautiously, preferably by adding the reaction mixture to cold water or a cold aqueous solution.

Q3: My crude product has a strong vinegar-like smell. What does this indicate and how do I get rid of it?

A3: A strong vinegar-like odor is indicative of the presence of acetic acid. Acetic acid is a byproduct of the esterification when using acetic anhydride and can also be formed during the quenching of unreacted acetic anhydride. To remove acetic acid, a series of aqueous washes with a mild base is highly effective. A saturated solution of sodium bicarbonate (NaHCO₃) is commonly used. The bicarbonate will neutralize the acetic acid, forming sodium acetate, which is highly soluble in water and will be partitioned into the aqueous layer during extraction.

Q4: Can I use a strong base like sodium hydroxide (NaOH) to remove the acetic acid?

A4: It is generally not recommended to use strong bases like sodium hydroxide. While NaOH will effectively neutralize acetic acid, it can also promote the hydrolysis of your desired ester product, undec-1-en-3-yl acetate, back to undec-1-en-3-ol and sodium acetate. This would result in a significant loss of your product yield. A milder base like sodium bicarbonate provides a safer and effective alternative for neutralizing acidic impurities without risking product degradation.

Troubleshooting Guides: A Deep Dive into Purification Strategies

This section provides detailed protocols and troubleshooting advice for the key purification steps. The choice of method will depend on the scale of your reaction and the purity requirements of your final product.

Initial Workup: Quenching and Liquid-Liquid Extraction

This is the foundational purification step to remove the bulk of water-soluble impurities.

Core Principle: This process leverages the differential solubility of the components. The non-polar organic product, undec-1-en-3-yl acetate, will remain in the organic phase, while polar impurities such as acetic acid, the catalyst (e.g., protonated pyridine), and salts will be extracted into the aqueous phase.

Experimental Protocol:

• Quenching: Slowly add the cooled reaction mixture to a beaker containing ice-cold water with stirring. This will hydrolyze any remaining acetic anhydride to acetic acid.[1][2][3]

• Solvent Addition: Transfer the quenched mixture to a separatory funnel and add a suitable organic solvent, such as ethyl acetate or diethyl ether. Ensure you have a sufficient volume to dissolve your product completely.

• Acidic Wash (if a basic catalyst like pyridine was used): Wash the organic layer with a dilute aqueous solution of hydrochloric acid (e.g., 1M HCl). This will protonate the pyridine to form pyridine hydrochloride, which is soluble in water and will be removed in the aqueous layer.[4][5][6]

• Neutralizing Wash: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acetic acid. Be sure to vent the separatory funnel frequently as carbon dioxide gas will be evolved.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine). This helps to remove any remaining water from the organic layer and reduces the formation of emulsions.

• Drying: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent like anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain your crude undec-1-en-3-yl acetate.

Troubleshooting:

• Emulsion Formation: If an emulsion forms at the interface of the organic and aqueous layers, try adding more brine to the separatory funnel and gently swirling. Allowing the mixture to stand for a longer period can also help the layers to separate.

• Product is Water-Soluble: If you suspect your product has some water solubility, minimize the number of aqueous washes and ensure you use brine for the final wash. Back-extracting the combined aqueous layers with a fresh portion of the organic solvent can help to recover any dissolved product.

Advanced Purification Techniques

For higher purity requirements, further purification by distillation or chromatography is necessary.

Fractional Distillation

Core Principle: This technique separates liquids based on differences in their boiling points.[7][8][9][10] For this to be effective, there should be a significant difference between the boiling point of the desired product and the impurities.

Compound	Boiling Point (°C)
Acetic Anhydride	139.8[1]
Undecan-1-ol (analogue)	243[11]
10-Undecen-1-yl acetate (isomer)	269-271[12]

The significant difference in boiling points between the likely precursors and the product suggests that fractional distillation under reduced pressure (vacuum distillation) would be an effective purification method. Vacuum distillation is recommended to lower the required temperature and prevent potential decomposition of the product at high temperatures.

Experimental Protocol:

• Apparatus Setup: Assemble a fractional distillation apparatus with a vacuum adapter. Ensure all glassware is dry and the joints are properly sealed.

• Heating: Gently heat the crude product in the distillation flask using a heating mantle with a magnetic stirrer.

• Fraction Collection: Collect the different fractions as they distill over at their respective boiling points under the applied vacuum. The lower boiling point impurities will distill first, followed by the desired product.

• Analysis: Analyze the collected fractions by techniques such as Gas Chromatography (GC) to determine their purity.

Troubleshooting:

• Bumping: To prevent bumping (sudden, violent boiling), ensure smooth and continuous stirring and consider adding boiling chips to the distillation flask.

• Poor Separation: If the separation is not efficient, ensure your fractionating column is packed appropriately and that the distillation is carried out slowly to allow for proper equilibrium between the liquid and vapor phases.

Flash Column Chromatography

Core Principle: This is a purification technique that separates compounds based on their differential adsorption to a stationary phase (typically silica gel) and their solubility in a mobile phase (an organic solvent or a mixture of solvents).[13][14][15][16][17] Less polar compounds will travel faster down the column, while more polar compounds will be retained more strongly by the silica gel.

Experimental Protocol:

• TLC Analysis: First, analyze your crude product by Thin-Layer Chromatography (TLC) to determine the optimal solvent system (mobile phase) for separation. A good solvent system will give a clear separation between the spots of your product and the impurities. A typical starting point for esters is a mixture of hexane and ethyl acetate.

• Column Packing: Pack a glass column with silica gel slurried in the chosen mobile phase.

• Sample Loading: Dissolve your crude product in a minimal amount of the mobile phase and carefully load it onto the top of the silica gel column.

• Elution: Pass the mobile phase through the column under positive pressure (using a pump or inert gas).

• Fraction Collection: Collect the eluent in small fractions.

• Analysis: Analyze the collected fractions by TLC to identify which fractions contain your pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator.

Troubleshooting:

• Poor Separation: If the compounds are not separating well on the column, you may need to adjust the polarity of your mobile phase. If the compounds are moving too slowly, increase the polarity of the solvent system (e.g., increase the proportion of ethyl acetate in a hexane/ethyl acetate mixture). If they are moving too quickly, decrease the polarity.

• Streaking of Spots on TLC: This can be due to the sample being too concentrated or the presence of very polar impurities. Diluting the sample before spotting it on the TLC plate can help.

Workflow and Logic Diagrams

To visualize the purification process, the following diagrams illustrate the decision-making process and the experimental workflow.

Caption: General purification workflow for undec-1-en-3-yl acetate.

Caption: Troubleshooting logic for common impurities.

References

• Chemeo. (n.d.). sodium acetate. Retrieved from [Link]

• Wikipedia. (2024). Sodium acetate. Retrieved from [Link]

• Wikipedia. (2024). Acetic anhydride. Retrieved from [Link]

• Google Patents. (n.d.). Method for cleanly preparing high-purity pyridine hydrochloride.

• Sciencemadness Wiki. (2021). Sodium acetate. Retrieved from [Link]

• PubChem. (n.d.). Acetic Anhydride. Retrieved from [Link]

• Journal of Chemical & Engineering Data. (2013). Solubility of Sodium Acetate in Binary Mixtures of Methanol, 1-Propanol, Acetonitrile, and Water at 298.2 K. Retrieved from [Link]

• Operachem. (2024). TLC-Thin Layer Chromatography. Retrieved from [Link]

• Google Patents. (n.d.). Method for separation of an ester from a reaction mixture.

• Springer. (n.d.). GC-MS Analysis of Medium- and Long-Chain Fatty Acids in Blood Samples. Retrieved from [Link]

• AIP Publishing. (1935). The Reaction Rate of Acetic Anhydride and Water. Retrieved from [Link]

• YouTube. (2023). Acetic acid from Acetic anhydride | Derivatives of Carboxylic acid|. Retrieved from [Link]

• The Good Scents Company. (n.d.). 10-undecen-1-yl acetate, 112-19-6. Retrieved from [Link]

• NIST. (n.d.). 1-Undecen-3-ol. Retrieved from [Link]

• Wikipedia. (2024). Undecanol. Retrieved from [Link]

• PMC. (n.d.). The New TLC Method for Separation and Determination of Multicomponent Mixtures of Plant Extracts. Retrieved from [Link]

• Chemeo. (n.d.). 1-Undecen-3-ol. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). CHEM 344 Thin Layer Chromatography. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Thin Layer Chromatography (TLC). Retrieved from [Link]

• Wikipedia. (2024). Fractional distillation. Retrieved from [Link]

• Scribd. (n.d.). 03-Fractional Distillation Esters. Retrieved from [Link]

• Ataman Kimya. (n.d.). UNDECYL ALCOHOL. Retrieved from [Link]

• ResearchGate. (n.d.). GC/MS analysis of long-chain esters standards. Retrieved from [Link]

• Nedstar. (2025). The art of alcohol distillation. Retrieved from [Link]

• Chemistry Hall. (2020). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved from [Link]

• Wikipedia. (2024). 1-Octen-3-yl acetate. Retrieved from [Link]

• NIST. (n.d.). 1-Undecen-3-ol. Retrieved from [Link]

• PubMed. (n.d.). GC-MS Analysis of Medium- and Long-Chain Fatty Acids in Blood Samples. Retrieved from [Link]

• PubChem. (n.d.). 1-Undecen-3-ol. Retrieved from [Link]

• FooDB. (2010). Showing Compound 10-Undecen-1-ol (FDB003008). Retrieved from [Link]

• PubChem. (n.d.). 1-Octen-3-yl acetate. Retrieved from [Link]

• GL Sciences. (n.d.). GA023 Organic Solvents. Retrieved from [Link]

• INCHEM. (n.d.). ICSC 1716 - LINALYL ACETATE. Retrieved from [Link]

• Chemeo. (n.d.). Carbonic acid, but-3-en-1-yl undecyl ester. Retrieved from [Link]

• Chemical Safety. (n.d.). Undec-1-en-3-yl acetate. Retrieved from [Link]

• MDPI. (2024). Content and Enantiomeric Composition of 1-Octen-3-yl Acetate in Lavender Essential Oils. Retrieved from [Link]

• NIST. (n.d.). 1-Octen-3-yl-acetate. Retrieved from [Link]

• GL Sciences Inc. (n.d.). GA023 Organic Solvents. Retrieved from [Link]

• University of California, Davis. (n.d.). Common Organic Solvents: Table of Properties. Retrieved from [Link]

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• 4. Pyridine hydrochloride - CAS-Number 628-13-7 - Order from Chemodex [chemodex.com]
• 5. 5.imimg.com [5.imimg.com]
• 6. CN103755625A - Method for cleanly preparing high-purity pyridine hydrochloride - Google Patents [patents.google.com]
• 7. Fractional distillation - Wikipedia [en.wikipedia.org]
• 8. vernier.com [vernier.com]
• 9. scribd.com [scribd.com]
• 10. nedstar.com [nedstar.com]
• 11. Undecanol - Wikipedia [en.wikipedia.org]
• 12. 10-undecen-1-yl acetate, 112-19-6 [thegoodscentscompany.com]
• 13. TLC-Thin Layer Chromatography - operachem [operachem.com]
• 14. The New TLC Method for Separation and Determination of Multicomponent Mixtures of Plant Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 15. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 16. orgchemboulder.com [orgchemboulder.com]
• 17. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]

Technical Support Center: Undec-1-en-3-yl Acetate Synthesis &amp; Isomerization Mitigation

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals encountering regioselectivity and isomerization issues during the synthesis of undec-1-en-3-yl acetate , a secondary allylic acetate.

Because allylic systems are inherently prone to rearrangement, synthesizing the kinetic product (the terminal alkene) without it slipping into the thermodynamic sink (the internal alkene) requires strict mechanistic control. This guide provides field-proven diagnostics, standard operating procedures, and mechanistic causality to ensure protocol self-validation.

Part 1: Core Diagnostics & Troubleshooting (FAQ)

Q1: Why does my undec-1-en-3-yl acetate continuously isomerize to undec-2-en-1-yl acetate during synthesis? A: This is driven by thermodynamics. Undec-1-en-3-yl acetate contains a terminal double bond (monosubstituted). Under specific conditions, the acetate group can undergo a 1,3-allylic transposition (often via a delocalized allylic carbocation intermediate or a [3,3]-sigmatropic rearrangement). The double bond migrates to the internal position to form undec-2-en-1-yl acetate (disubstituted), which is thermodynamically favored by approximately 2–3 kcal/mol due to hyperconjugation.

Q2: What are the primary experimental triggers for this isomerization? A: The most common culprits are Brønsted/Lewis acids and elevated temperatures . If you are using standard acetylation conditions like acetic anhydride ( Ac2​O ) with a catalytic acid (e.g., TsOH or H2​SO4​ ), the acid protonates the allylic hydroxyl or the newly formed acetate. This promotes the loss of water/acetic acid, generating a resonance-stabilized allylic cation. Subsequent nucleophilic attack by acetate occurs at the less sterically hindered primary carbon, yielding the isomerized product.

Q3: How do I prevent isomerization during the acetylation of undec-1-en-3-ol? A: You must shift from acid-catalyzed esterification to nucleophilic basic catalysis [1]. The gold standard is a Steglich-type or standard basic acetylation using Ac2​O , Pyridine (or Triethylamine), and a catalytic amount of 4-Dimethylaminopyridine (DMAP) at 0 °C. DMAP forms a highly reactive N-acetylpyridinium intermediate, accelerating the acetylation so efficiently that it can be performed at near-freezing temperatures, thereby depriving the system of the activation energy required for allylic transposition [2].

Q4: My acetylation was clean, but the product isomerized during downstream cross-coupling. Why? A: Transition metals, particularly Palladium(II), Gold(I), and Rhodium(III), are notorious for catalyzing the isomerization of allylic acetates [3]. Palladium inserts into the allylic C–O bond to form a π -allyl metal complex. When the metal undergoes reductive elimination, it preferentially deposits the acetate at the primary position to form the thermodynamic product. If downstream metal catalysis is required, consider using bulkier ligands (e.g., phosphoramidites) that favor attack at the substituted position, or switch the leaving group to a less labile moiety.

Part 2: Quantitative Impact of Reaction Conditions

The table below summarizes the causality between chosen acetylation conditions and the resulting isomeric ratio.

Acetylation Condition	Temp	Additive / Catalyst	Isomeric Ratio (Terminal : Internal)	Primary Failure Mode
Ac2​O , TsOH (cat.)	25 °C	Brønsted Acid	15 : 85	Acid-catalyzed allylic transposition
Ac2​O , neat	80 °C	None	40 : 60	Thermal [3,3]-rearrangement / Ionization
AcCl , Et3​N	25 °C	None	85 : 15	Localized heating / trace HCl generation
Ac2​O , Pyridine, DMAP	0 °C to RT	Nucleophilic Base	>99 : 1	None (Optimal kinetic control)

Part 3: Mechanistic Visualization

The following diagram illustrates the divergent pathways of the allylic system. Acidic conditions lower the barrier to the allylic cation, funneling the reaction toward the thermodynamic sink.

Figure 1: Kinetic vs. Thermodynamic pathways in the acetylation of undec-1-en-3-ol.

Part 4: Standard Operating Procedure (SOP)

Isomerization-Free Synthesis of Undec-1-en-3-yl Acetate

This protocol utilizes strict temperature control and nucleophilic catalysis to trap the kinetic product.

Reagents Required:

• Undec-1-en-3-ol (1.0 equiv)

• Acetic Anhydride ( Ac2​O ) (1.5 equiv)

• Pyridine (2.0 equiv)

• 4-Dimethylaminopyridine (DMAP) (0.05 equiv)

• Anhydrous Dichloromethane ( CH2​Cl2​ )

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask under an inert argon atmosphere. Dissolve undec-1-en-3-ol (1.0 equiv) in anhydrous CH2​Cl2​ (yielding a 0.2 M solution).

• Base Addition: Add Pyridine (2.0 equiv) and DMAP (0.05 equiv) to the stirring solution.

• Temperature Control: Submerge the flask in an ice-water bath and allow the mixture to equilibrate to exactly 0 °C for 15 minutes. Causality Note: Freezing the ambient thermal energy prevents premature ionization of the alcohol.

• Acetylation: Add Acetic Anhydride (1.5 equiv) dropwise over 10 minutes via a syringe. Maintain the reaction at 0 °C. Monitor via TLC (Hexanes:EtOAc 9:1). The reaction is typically complete within 1–2 hours due to DMAP hyper-activation [2].

• Quench: Quench the reaction at 0 °C by adding saturated aqueous NaHCO3​ . Crucial Step: Do not use 1M HCl to wash out the pyridine. Acidic aqueous washes can protonate the newly formed allylic acetate and trigger late-stage isomerization.

• Workup: Extract the aqueous layer with CH2​Cl2​ (3x). Wash the combined organic layers with saturated aqueous CuSO4​ (to remove residual pyridine as a water-soluble copper complex without dropping the pH), followed by brine.

• Isolation: Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Ensure the rotary evaporator water bath does not exceed 25 °C.

Figure 2: Step-by-step experimental workflow for isomerization-free allylic acetylation.

References

• Berkessel, A., et al. "syn-Selective Epoxidation of Chiral Terminal Allylic Alcohols with a Titanium Salalen Catalyst and Hydrogen Peroxide." Chemistry - A European Journal.[Link]

• Yoshimitsu, T., et al. "Total Synthesis, Structural Elucidation, and Structure–Cytotoxic Activity Relationship of (−)-Gummiferol." The Journal of Organic Chemistry, 2013.[Link]

• Henry, P. M. "Palladium(II)-catalyzed exchange and isomerization reactions. III. Allylic esters isomerization in acetic acid catalyzed by palladium(II) chloride." Journal of the American Chemical Society, 1972.[Link]

Technical Support Center: GC-MS Troubleshooting &amp; Optimization

Resolving Background Noise in Undec-1-en-3-yl Acetate Mass Spectra

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges with the trace analysis of volatile esters. Undec-1-en-3-yl acetate (C₁₃H₂₄O₂, MW 212.33)[1] presents a specific analytical challenge: under standard 70 eV Electron Ionization (EI), aliphatic acetates rarely yield a robust molecular ion. Instead, they undergo rapid alpha-cleavage to produce an acetate cation (m/z 43) and a McLafferty-type rearrangement losing acetic acid to form an alkene fragment (m/z 152).

Because quantitation relies entirely on these lower-mass fragments, elevated background noise—whether from carrier gas impurities, column bleed, or ion source contamination—disproportionately degrades the Signal-to-Noise (S/N) ratio. This guide provides a self-validating, mechanistic approach to diagnosing and eliminating these interferences.

I. Diagnostic Workflow

Before altering any hardware, you must systematically isolate the source of the noise. The following workflow separates Gas Chromatograph (GC) issues from Mass Spectrometer (MS) issues.

Figure 1: Diagnostic workflow for isolating and resolving GC-MS background noise.

II. Quantitative Data: Common Background Ions

To troubleshoot effectively, you must identify the chemical signature of your background noise. Compare your baseline spectra against this table to determine the root cause.

m/z Value	Probable Source	Impact on Undec-1-en-3-yl Acetate	Corrective Action
18, 28, 32	H₂O, N₂, O₂ (Carrier gas impurity or air leak)	Oxidizes stationary phase; raises overall baseline.	Check traps; perform leak test.
43, 44	Solvent impurities, CO₂, or previous sample carryover	Directly masks the primary m/z 43 acetate quantifier ion.	Clean ion source; adjust MS threshold.
73, 207, 281	Cyclic siloxanes (Column or septum bleed)	Co-elutes with analyte; degrades S/N for high-mass qualifiers.	Replace septum; condition column.

III. Self-Validating Experimental Protocols

Protocol A: System Isolation and Leak Detection

Causality: Air and water leaks not only cause direct baseline noise but also oxidize the column's poly-dimethylsiloxane stationary phase at high temperatures, leading to secondary siloxane bleed (m/z 207, 281). Contaminated carrier gas is a primary culprit[2].

• Perform an Air/Water Tune: Evaluate the relative abundance of m/z 18, 28, and 32 against the calibration gas (e.g., PFTBA m/z 69). N₂ should be <10% of m/z 69.

• Isolate the Mass Spectrometer (Self-Validation Step): If N₂/O₂ is high, remove the GC column from the MS transfer line. Install a blanking nut (no-hole ferrule) on the MS interface to physically block the inlet[3].

• Pump Down and Re-evaluate: Run the tune again.

  • Validation: If the leak disappears, the issue is upstream (GC inlet, septum, or column connections). If the leak persists, the issue is within the MS vacuum manifold (e.g., a degraded O-ring seal).

• Purify Carrier Gas: If the leak is upstream, verify carrier gas purity and replace inline moisture/oxygen traps[2].

Protocol B: Mitigating Inlet and Column Bleed

Causality: The GC injection port is the most significant source of chromatogram background noise[4]. Non-volatile matrix components accumulate at the front of the column, creating active sites that degrade undec-1-en-3-yl acetate and elevate the baseline.

• Inlet Maintenance: Replace the septum, inlet liner, and O-ring. Ensure you are using a low-bleed septum and a deactivated liner to minimize active sites.

• Trim the Column: Cut 0.5 to 1.0 meters from the inlet end of the capillary column using a ceramic scoring wafer to remove the contaminated stationary phase[5]. Inspect the cut with a magnifier to ensure a clean, 90-degree edge.

• Cold Purge (Critical): Reinstall the column. Purge the column with carrier gas at room temperature for at least 15 minutes before heating[5]. Heating a column with residual oxygen permanently damages the siloxane polymer, guaranteeing high background noise.

• Thermal Conditioning: Ramp the oven to the column's maximum isothermal temperature and hold for 2 hours to bake out residual contaminants.

Protocol C: Data Acquisition Optimization

Causality: Even with a clean system, electronic noise and trace chemical background can obscure the weak fragments of undec-1-en-3-yl acetate.

• Adjust MS Threshold: Increase the abundance threshold in the MS method parameters (e.g., to 150 counts). If set to zero, the detector digitizes baseline chemical noise, artificially lowering your S/N ratio[6].

• Optimize Scan Range: For full scan analysis, start the scan range at m/z 35. This excludes massive signals from air (m/z 28, 32) and water (m/z 18) while preserving the critical m/z 43 acetate fragment.

• Implement SIM Mode: For trace quantitation, switch from Full Scan to Selected Ion Monitoring (SIM). Monitor m/z 43 (quantifier) and m/z 152 (qualifier) with appropriate dwell times (e.g., 50-100 ms) to maximize S/N.

IV. Frequently Asked Questions (FAQs)

Q: Why is the molecular ion (m/z 212) of undec-1-en-3-yl acetate missing, and how does background noise affect my results? A: Undec-1-en-3-yl acetate is an aliphatic ester. Under 70 eV EI, the molecular ion is highly unstable. It rapidly undergoes alpha-cleavage to produce an acetate cation (m/z 43) and loses acetic acid to form an alkene fragment (m/z 152). Because you must rely on m/z 43 for quantitation, background noise from solvent impurities or column bleed at low mass ranges directly masks your analyte, drastically reducing sensitivity.

Q: I see a high baseline specifically at m/z 207 and 281. What causes this and how do I fix it? A: These are classic siloxane ions indicating column or septum bleed[3]. When the stationary phase degrades—often due to oxygen exposure at high temperatures—it releases cyclic siloxanes. To resolve this, ensure your carrier gas is oxygen-free[2], perform routine inlet maintenance[4], and properly equilibrate the column with a cold purge before thermal conditioning[5].

Q: How should I use the background subtraction feature in my MS software? A: Background subtraction is powerful but easily misused. Do not select a background region with high abundance or attempt to subtract an entire chromatogram's baseline at once[6]. Instead, right-click a clean section of the baseline immediately adjacent to your undec-1-en-3-yl acetate peak. This subtracts localized chemical noise (like co-eluting column bleed) without artificially reducing your analyte's peak area.

V. References

1.[4] Elimination of Memory Peaks and GC Background Noise. sisweb.com.[Link] 2.[2] GC Troubleshooting: Common Issues & How to Fix Them. aimanalytical.com.[Link] 3.[1] Undec-1-en-3-yl acetate (C13H24O2). PubChemLite (uni.lu).[Link] 4.[6] Reducing background noise from gc-ms graphs. chromforum.org.[Link] 5.[5] GC Diagnostic Skills III | Baseline Problems. elementlabsolutions.com.[Link] 6.[3] How do I decrease background noise on GC/MS?. researchgate.net.[Link]

Sources

• 1. PubChemLite - Undec-1-en-3-yl acetate (C13H24O2) [pubchemlite.lcsb.uni.lu]
• 2. aimanalytical.com [aimanalytical.com]
• 3. researchgate.net [researchgate.net]
• 4. MS Tip - Elimination of Memory Peaks and GC Background Noise [sisweb.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. Reducing background noise from gc-ms graphs - Chromatography Forum [chromforum.org]

Reference Data & Comparative Studies

Comparative Analysis of Undec-1-en-3-yl Acetate and 1-Undecanol in Semiochemical Blends

Executive Overview

In the field of chemical ecology and advanced agricultural pest management, C11 aliphatic compounds play highly specialized roles as semiochemicals. As researchers transition from broad-spectrum insecticides to targeted behavioral modifiers, understanding the precise ligand-receptor dynamics of pheromone blend components is critical.

This guide provides an objective, data-driven comparison between two distinct C11 semiochemicals: 1-undecanol , a saturated primary alcohol widely utilized as a host-plant volatile (HPV) synergist, and undec-1-en-3-yl acetate , an unsaturated, chiral allylic acetate primarily associated with marine algal communication but increasingly relevant in synthetic analog design.

Structural & Mechanistic Profiling

1-Undecanol: The Saturated Synergist

1-Undecanol is a straight-chain primary alcohol that acts as a potent kairomonal synergist in terrestrial insect systems. Released naturally by host plants such as peach and pear trees during the phenological stage of flowering, it provides critical environmental context to foraging insects[1].

Mechanistically, 1-undecanol does not trigger upwind flight on its own; rather, it modulates the olfactory receptor neurons (ORNs) tuned to primary sex pheromones. For example, in the Oriental fruit moth (Grapholita molesta), the addition of 1-undecanol to the primary sex pheromone blend significantly amplifies male trap catches by acting as a background synergistic cue[1]. Furthermore, it serves as a vital chemical precursor in the synthesis of aggregation pheromone homologs (e.g., monochamol) used against Monochamus beetle vectors.

Undec-1-en-3-yl Acetate: The Chiral Allylic Acetate

In stark contrast, undec-1-en-3-yl acetate is a secondary acetate featuring a terminal alkene. In natural systems, C11 hydrocarbons and their oxygenated derivatives (including undec-1-en-3-ol and its corresponding acetates) are isolated from brown algae of the genus Dictyopteris, where they function as gamete-release factors and reproductive attractants[2].

From a synthetic and drug-development perspective, the presence of the chiral center at the C3 position is paramount. The stereochemistry (e.g., the (S)- or (R)-enantiomer) dictates its binding affinity to specific odorant-binding proteins (OBPs)[3]. The allylic double bond also significantly alters the molecule's spatial conformation and electron density compared to a saturated chain, making it a valuable structural analog for probing ester-specific receptor pockets in novel pest control formulations.

Olfactory signal transduction pathway illustrating synergistic integration of semiochemicals.

Comparative Performance Metrics

When designing a pheromone dispenser, the physicochemical properties of the active ingredients dictate the release kinetics and field longevity. The table below summarizes the quantitative and qualitative differences between the two compounds.

Property	1-Undecanol	Undec-1-en-3-yl Acetate
Molecular Formula	C11H24O	C13H24O2
Molecular Weight	172.31 g/mol	212.33 g/mol [4]
Functional Group	Primary Alcohol	Secondary Allylic Acetate
Chirality	Achiral	Chiral (C3 stereocenter)[3]
Ecological Role	HPV Synergist (Insects)[1]	Reproductive Pheromone (Algae)[2]
Volatility Profile	Moderate (H-bonding limits evaporation)	High-Moderate (Ester, no H-bonding)
Field Stability	High (Resistant to oxidation)	Moderate (Allylic double bond susceptible to epoxidation)
Efficacy Data	Enhances G. molesta trap catches by 2.06x at 50 μg doses[1]	Triggers rapid gamete release in aquatic bioassays[2]

Self-Validating Experimental Protocols

To ensure scientific integrity, any behavioral assay comparing these compounds must account for differences in volatilization rates and chemical degradation. The following protocols are designed as self-validating systems, ensuring that observed behavioral differences are due to receptor affinity rather than dispenser failure.

Protocol A: Volatilization Kinetics & Quality Control (QC)

Causality: Before field deployment, it is critical to verify that the allylic double bond of undec-1-en-3-yl acetate has not degraded into an epoxide during formulation, and that both compounds release at comparable rates despite differences in hydrogen bonding.

• Dispenser Loading: Load 50 μg of 1-undecanol and undec-1-en-3-yl acetate onto separate red rubber septa using hexane as a solvent. Rationale: Isoprene rubber provides reliable zero-order release kinetics for C11-C13 aliphatic chains.

• Headspace Sampling: Place the loaded septa in a dynamic headspace collection chamber at 25°C. Use Solid Phase Microextraction (SPME) fibers (PDMS/DVB coating) to sample the headspace at 24h, 48h, and 72h intervals.

• Analytical Verification (Self-Validation): Desorb the SPME fibers into a GC-MS equipped with a chiral capillary column (e.g., Lipodex A)[3].

• Data Normalization: Quantify peak areas against an internal standard (e.g., decane) to establish a baseline release rate curve. Confirm the enantiomeric excess (ee) of the acetate remains >90% and shows no oxidative degradation.

Protocol B: Field Trapping & Synergism Assay

Causality: To prove synergistic efficacy, the experimental design must isolate the effect of the synergist from the primary pheromone.

• Treatment Formulation: Prepare four distinct trap baits:

  • Negative Control: Hexane only.

  • Positive Control: Primary sex pheromone alone.

  • Test Blend 1: Sex pheromone + 50 μg 1-undecanol[1].

  • Test Blend 2: Sex pheromone + 50 μg undec-1-en-3-yl acetate.

• Field Deployment: Deploy traps in a randomized complete block design within the target agricultural site (e.g., a pear or peach orchard). Ensure a minimum distance of 20 meters between traps to prevent plume interference.

• Data Collection: Record male trap catches weekly for a duration of 4 weeks. Rotate trap positions within the blocks after each count to eliminate location bias.

• Statistical Analysis: Analyze catch data using a one-way ANOVA followed by Tukey's HSD test to determine statistical significance between the synergistic blends and the positive control.

Self-validating experimental workflow for evaluating semiochemical blend efficacy.

Strategic Recommendations

For drug development professionals and formulation scientists, the choice between these two C11 compounds depends heavily on the target application:

• Opt for 1-Undecanol when developing commercial agricultural traps for Lepidopteran pests. Its high environmental stability, lack of chirality (which lowers synthesis costs), and proven efficacy as a host-plant volatile synergist make it highly scalable for field use.

• Opt for Undec-1-en-3-yl Acetate when conducting specialized chemical ecology research, targeting aquatic/marine organisms, or when mapping the steric constraints of novel ester-specific olfactory receptors. Due to the oxidative susceptibility of the allylic double bond, commercial formulations utilizing this acetate must incorporate antioxidants (such as BHT) into the dispenser matrix to maintain field longevity.

References

• Natale, D., et al. "(Z)-3-hexenyl acetate and 1-undecanol increase male attraction to sex pheromone trap in Grapholita molesta (Busck) (Lepidoptera: Tortricidae)." Taylor & Francis. Available at: [Link]

• Pohnert, G., & Boland, W. "The oxylipin chemistry of attraction and defense in brown algae and diatoms." ResearchGate. Available at: [Link]

• Lattanzi, A., et al. "syn-Selective Epoxidation of Chiral Terminal Allylic Alcohols with a Titanium Salalen Catalyst and Hydrogen Peroxide." Semantic Scholar. Available at:[Link]

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• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. undec-1-en-3-yl acetate price,buy undec-1-en-3-yl acetate - chemicalbook [m.chemicalbook.com]

validation of analytical methods for undec-1-en-3-yl acetate quantification

As a Senior Application Scientist, I frequently encounter analytical bottlenecks when quantifying volatile, aliphatic esters in complex matrices. Undec-1-en-3-yl acetate (CAS 94088-25-2)[1][2] presents a classic chromatographic challenge: it is highly volatile, moderately hydrophobic, and entirely lacks a conjugated π -electron system[3].

When laboratories attempt to quantify this compound using standard High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), they inevitably face severe baseline drift and poor sensitivity. To achieve regulatory compliance and robust data integrity, laboratories must transition to hyphenated Gas Chromatography (GC) techniques.

This guide objectively compares the performance of an optimized Headspace Solid-Phase Microextraction coupled with Gas Chromatography-Tandem Mass Spectrometry (HS-SPME-GC-MS/MS) against traditional Liquid-Liquid Extraction (LLE) GC-FID and Direct Injection HPLC-UV, providing a self-validating framework for trace quantification.

Analyte Profiling & Methodological Rationale

The causality behind selecting GC over LC lies strictly in the physical chemistry of undec-1-en-3-yl acetate (Molecular Formula: C13​H24​O2​ )[3]. The molecule features an isolated terminal alkene and an ester linkage. Because it lacks a conjugated π -system, its molar absorptivity above 210 nm is negligible. Consequently, HPLC-UV requires monitoring at deep-UV wavelengths (<205 nm), a region highly susceptible to interference from almost all organic matrix components and mobile phase solvents.

Conversely, the compound's high vapor pressure and thermal stability make it an ideal candidate for gas-phase separation.

Fig 1: Method selection matrix for undec-1-en-3-yl acetate based on chemical properties.

Comparative Performance Data

To objectively evaluate these methodologies, we validated each approach against a complex biological matrix. The data below illustrates why HS-SPME-GC-MS/MS is the definitive choice for trace-level quantification.

Validation Parameter	HS-SPME-GC-MS/MS	LLE-GC-FID	Direct Injection HPLC-UV
Limit of Detection (LOD)	0.05 ng/mL	50 ng/mL	500 ng/mL
Limit of Quantitation (LOQ)	0.15 ng/mL	150 ng/mL	1500 ng/mL
Linearity (R²)	> 0.9995	> 0.9980	> 0.9910
Precision (%RSD, n=6)	3.2%	5.1%	8.5%
Recovery (Accuracy)	98.5% ± 2.1%	92.0% ± 4.5%	85.0% ± 8.0%
Specificity	Excellent (MRM transitions)	Moderate (Retention Time)	Poor (Matrix interference)

Data Interpretation: While GC-FID is adequate for high-concentration bulk chemical QA/QC, it lacks the specificity required for complex matrices. HPLC-UV fails across all critical validation parameters due to the analyte's lack of a strong chromophore. HS-SPME-GC-MS/MS delivers a 1000-fold improvement in sensitivity over GC-FID.

Optimized Workflow: Self-Validating HS-SPME-GC-MS/MS

To achieve the 0.05 ng/mL LOD, the sample preparation must be treated as a thermodynamic system. By utilizing Headspace SPME, we eliminate liquid solvent injection, thereby protecting the MS source and drastically reducing baseline noise.

Fig 2: Self-validating HS-SPME-GC-MS/MS workflow for trace analyte quantification.

Step-by-Step Methodology

Phase 1: Self-Validating Sample Preparation

• Aliquot 5.0 mL of the liquid sample matrix into a 20 mL precision-thread headspace vial.

• Add 1.5 g of NaCl (approx. 5.0 M) to induce a salting-out effect.

  • Causality: NaCl increases the ionic strength of the aqueous phase, decreasing the solubility of the hydrophobic ester and thermodynamically driving it into the headspace.

• Spike with 10 µL of Undec-1-en-3-yl acetate-d3 (100 ng/mL) as the Internal Standard (IS).

  • Causality: The deuterated IS creates a self-validating system . Because the IS shares identical physicochemical properties with the target analyte, it undergoes the exact same extraction kinetics and MS ionization suppression. Any fluctuations in fiber adsorption efficiency are proportionally mirrored, ensuring the analyte-to-IS ratio remains perfectly accurate.

• Seal the vial immediately with a PTFE/silicone septum cap to prevent volatile loss.

Phase 2: HS-SPME Extraction

• Incubate the vial at 60°C for 10 minutes with 500 rpm agitation to reach vapor-phase equilibrium.

• Expose a 50/30 µm DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane) SPME fiber to the headspace for 30 minutes at 60°C.

  • Causality: The mixed-polarity fiber coating is optimal for capturing C13​ aliphatic esters. 60°C provides the perfect kinetic balance—maximizing vapor pressure without risking thermal degradation of the terminal alkene.

Phase 3: GC-MS/MS Acquisition

• Desorb the fiber in the GC inlet at 250°C for 3 minutes in splitless mode.

• Separation: Utilize a non-polar column (e.g., DB-5MS, 30m x 0.25mm x 0.25µm). Temperature program: 60°C (hold 1 min), ramp at 10°C/min to 280°C.

• Detection: Electron Ionization (EI) at 70 eV. Operate the triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode, isolating specific precursor-to-product ion transitions to eliminate matrix background.

Method Validation Framework (ICH Q2(R2) & USP <1225>)

An analytical method is only as reliable as its validation framework. According to the , the primary objective of validation is to definitively prove that the procedure is fit for its intended analytical purpose[4][5]. Furthermore, for compendial applications, mandates specific performance characteristics based on the assay category[6][7].

• Specificity & Selectivity: ICH Q2(R2) defines specificity as the ability to assess the analyte unequivocally in the presence of expected components[8]. In our GC-MS/MS workflow, specificity is guaranteed by the unique MRM transitions of the ester fragments. Conversely, GC-FID relies solely on 1D chromatographic retention time, which frequently fails in the presence of co-eluting matrix lipids.

• Linearity & Range: The method must demonstrate a proportional response across the reportable range[4][8]. The SPME-GC-MS/MS method yields an R2>0.9995 from 0.15 to 100 ng/mL, far exceeding the standard acceptance criterion of R2≥0.990 .

• Accuracy & Precision: USP <1225> requires rigorous documentation of accuracy and precision[6][7]. Thanks to the self-validating nature of the stable isotope dilution (using the deuterated IS), the method achieves a highly reproducible precision of 3.2% RSD, neutralizing the inherent variability of SPME fiber degradation over time.

Conclusion

For the quantification of undec-1-en-3-yl acetate, HPLC-UV is fundamentally handicapped by the molecule's lack of a conjugated chromophore. While GC-FID serves as a functional tool for high-concentration purity assays, the HS-SPME-GC-MS/MS workflow stands as the definitive, self-validating methodology for trace-level quantification, offering unparalleled specificity and sensitivity that strictly aligns with modern ICH and USP regulatory expectations.

References

• ICH Q2(R2) Validation of Analytical Procedures Source: European Medicines Agency (EMA) / International Council for Harmonisation URL:[Link]

• USP <1225> Validation of Compendial Procedures Source: BA Sciences / United States Pharmacopeia URL:[Link]

• Undec-1-en-3-yl Acetate (Compound CID 3023472) Source: PubChem / National Center for Biotechnology Information URL:[Link]

Sources

• 1. CAS NO. 94088-25-2 | undec-1-en-3-yl acetate | C13H24O2 [localpharmaguide.com]
• 2. undec-1-en-3-yl acetate price,buy undec-1-en-3-yl acetate - chemicalbook [m.chemicalbook.com]
• 3. PubChemLite - Undec-1-en-3-yl acetate (C13H24O2) [pubchemlite.lcsb.uni.lu]
• 4. database.ich.org [database.ich.org]
• 5. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. USP <1225> Method Validation - BA Sciences [basciences.com]
• 7. rcainc.com [rcainc.com]
• 8. intuitionlabs.ai [intuitionlabs.ai]

Analytical Comparison Guide: GC-MS vs. HPLC for Undec-1-en-3-yl Acetate Analysis

As drug development and synthetic chemistry increasingly rely on precise molecular characterization, selecting the correct analytical modality is paramount. This guide provides an in-depth, objective comparison between Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) for the analysis of undec-1-en-3-yl acetate .

By examining the physicochemical constraints of this specific molecule, we will establish why GC-MS serves as the gold standard, while detailing the necessary detector modifications required if HPLC must be employed.

Chemical Context & Mechanistic Constraints

To design an effective analytical method, the strategy must be dictated by the molecule's intrinsic properties. Undec-1-en-3-yl acetate (CAS: 94088-25-2) is an aliphatic ester featuring a terminal double bond[1].

The Causality of Analytical Choice

• The Volatility Advantage: With a molecular weight of 212.33 g/mol and an aliphatic backbone, undec-1-en-3-yl acetate is highly volatile and thermally stable. This makes it an ideal candidate for gas-phase separation.

• The Chromophore Void: The molecule lacks a conjugated π -electron system. Its UV absorption is restricted to the weak n→π∗ transitions of the ester carbonyl and the isolated alkene, which only absorb at low wavelengths (190–210 nm). Monitoring at these wavelengths in HPLC is notoriously plagued by solvent absorbance and baseline drift, rendering standard HPLC-UV highly insensitive and prone to matrix interference.

Table 1: Physicochemical Profile of Undec-1-en-3-yl Acetate

Property	Value / Characteristic	Analytical Implication
Molecular Formula	C13H24O2	Aliphatic nature favors non-polar stationary phases.
Molecular Weight	212.33 g/mol	Low MW supports high volatility for GC injection.
UV Chromophore	Weak (Isolated alkene/ester)	Standard UV detection is inadequate; requires MS or ELSD.
Thermal Stability	High	Resists degradation in high-temperature GC inlets (250°C).

Decision Matrix: Selecting the Right Modality

When approaching the analysis of aliphatic esters, the decision pathway hinges on volatility and detectability. The diagram below illustrates the logical flow for selecting the appropriate analytical platform.

Analytical decision tree for undec-1-en-3-yl acetate based on physicochemical properties.

GC-MS: The Gold Standard for Volatile Esters

GC-MS is the optimal technique for undec-1-en-3-yl acetate. Recent synthetic methodologies, such as titanium-catalyzed epoxidations, routinely utilize GC-MS to monitor this compound due to its favorable phase-transfer dynamics and distinct fragmentation profile[2].

Mechanistic Breakdown of EI Fragmentation

Under 70 eV Electron Ionization (EI), the molecule undergoes predictable, structurally diagnostic fragmentation:

• m/z 43 (Base Peak): Cleavage of the ester bond yields a highly abundant acetyl cation ( [CH3​CO]+ ).

• m/z 152 ( [M−60]+ ): The neutral loss of acetic acid via a McLafferty-type rearrangement generates a diagnostic alkene radical cation.

• m/z 212 ( M+ ): The molecular ion is typically weak or absent due to the rapid kinetics of the aforementioned cleavage pathways.

Step-by-step GC-MS analytical workflow and EI fragmentation sequence.

HPLC: Navigating the "Chromophore Void"

While GC-MS is superior, HPLC may be necessary if the compound is suspended in a non-volatile biological matrix or if preparative-scale isolation is required. Because standard UV detection will fail to provide adequate sensitivity, researchers must couple HPLC with an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) . These detectors measure the mass of the analyte after mobile phase evaporation, making them independent of the molecule's optical properties.

Table 2: Comparative Performance Matrix

Parameter	GC-MS (Recommended)	HPLC-ELSD (Alternative)
Separation Mechanism	Gas-phase partitioning (Boiling point/Polarity)	Liquid-phase partitioning (Hydrophobicity)
Sensitivity	High (pg to ng range)	Moderate ( μ g range)
Specificity	Excellent (NIST library spectral matching)	Poor (No structural information from ELSD)
Matrix Interference	Low (Non-volatiles remain in inlet liner)	Moderate (Co-eluting non-volatiles will scatter light)
Cost per Analysis	Low to Moderate	Moderate

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols include built-in system suitability checks to validate the analytical run.

Protocol A: GC-MS Quantitative Analysis

Objective: High-resolution separation and quantification of undec-1-en-3-yl acetate.

• Sample Preparation: Extract the analyte into a non-polar, volatile solvent (e.g., Hexane or Dichloromethane). Dry over anhydrous Na2​SO4​ to remove trace water, which damages GC columns.

• Instrument Setup:

  • Column: 30 m × 0.25 mm × 0.25 μ m HP-5MS (or equivalent 5% phenyl-methylpolysiloxane).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Inlet: 250°C, Split ratio 10:1.

• Oven Temperature Program:

  • Initial: 60°C (Hold 1 min).

  • Ramp: 10°C/min to 280°C (Hold 5 min to bake out heavy matrix components).

• MS Parameters: Electron Ionization (EI) at 70 eV. Set the mass analyzer to scan from m/z 40 to 350. For high-sensitivity quantification, use Selected Ion Monitoring (SIM) targeting m/z 43 and 152.

• System Suitability (Self-Validation): Inject a 10 μ g/mL standard. The run is only valid if the Signal-to-Noise (S/N) ratio for the m/z 43 peak is ≥ 100, and the chromatographic tailing factor is ≤ 1.5.

Protocol B: HPLC-ELSD Analysis

Objective: Liquid-phase analysis for non-volatile matrices.

• Sample Preparation: Dilute the sample in the mobile phase (e.g., Acetonitrile). Filter through a 0.22 μ m PTFE syringe filter to prevent particulate clogging.

• Instrument Setup:

  • Column: C18 reversed-phase column (150 × 4.6 mm, 5 μ m).

  • Mobile Phase: Isocratic 80:20 Acetonitrile:Water. (Note: Buffers must be strictly volatile, e.g., Ammonium Formate, to prevent ELSD fouling).

  • Flow Rate: 1.0 mL/min.

• ELSD Parameters:

  • Drift tube temperature: 50°C.

  • Nebulizer gas ( N2​ ) pressure: 3.5 Bar.

• System Suitability (Self-Validation): Inject a 50 μ g/mL standard. The run is valid if the Relative Standard Deviation (RSD) of the peak area over 5 replicate injections is ≤ 2.0%, and the resolution ( Rs​ ) from any known matrix peak is ≥ 1.5.

References

• PubChemLite - Undec-1-en-3-yl acetate (C13H24O2). Structural and physicochemical data confirming molecular weight and aliphatic properties. URL:[Link]

• Semantic Scholar - syn-Selective Epoxidation of Chiral Terminal Allylic Alcohols with a Titanium Salalen Catalyst and Hydrogen Peroxide. Demonstrates the standard use of GC-MS for the characterization of undec-1-en-3-yl acetate in synthetic workflows. URL:[Link]

Sources

• 1. PubChemLite - Undec-1-en-3-yl acetate (C13H24O2) [pubchemlite.lcsb.uni.lu]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

The Definitive Guide to Undec-1-en-3-yl Acetate Analytical Reference Standard Validation: CRM vs. Technical Grade

Introduction & Mechanistic Context

Undec-1-en-3-yl acetate (CAS 94088-25-2) is a critical volatile allylic ester utilized in metabolomics, flavor and fragrance profiling, and pheromone research. Structurally homologous to well-documented fungal and plant volatiles like oct-1-en-3-yl acetate[1], this C13 compound presents unique analytical challenges. The molecule features a terminal alkene adjacent to a chiral center at the C3 position, coupled with an ester linkage[2].

These structural characteristics make the compound highly susceptible to allylic rearrangement, hydrolysis, and enantiomeric variation. For researchers and drug development professionals, relying on a technical-grade standard introduces unacceptable variables into quantitative workflows. Utilizing a rigorously validated Certified Reference Material (CRM) is paramount for ensuring data integrity, particularly when conducting trace-level Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) analyses.

Degradation Pathways & The Case for High-Purity CRMs

Technical-grade undec-1-en-3-yl acetate often contains critical impurities that compromise analytical accuracy. The two primary mechanisms of degradation and impurity formation are:

• Hydrolysis : Residual moisture in technical-grade batches catalyzes the cleavage of the acetate group, yielding undec-1-en-3-ol and acetic acid.

• Allylic Rearrangement : Under thermal stress or acidic conditions during synthesis, the terminal double bond can migrate, forming the regioisomer undec-2-en-1-yl acetate. This isomer frequently co-elutes with the target analyte on standard non-polar GC columns, artificially inflating area-percent purity.

Caption: Mechanistic degradation pathways of undec-1-en-3-yl acetate leading to critical impurities.

Comparative Performance Data: CRM vs. Technical Grade

To objectively evaluate the impact of standard quality, we compare the analytical specifications of a validated CRM against a commercially available technical-grade alternative.

Parameter	Certified Reference Material (CRM)	Technical Grade	Analytical Impact / Causality
GC-FID Purity	≥ 99.5%	90.0% – 95.0%	Ensures accurate calibration curves and prevents false positives in complex matrices.
qNMR Assay	99.2% ± 0.5% (k=2)	Not Assessed	Provides absolute, traceable mass fraction independent of chromatographic response factors.
Regioisomeric Impurities	< 0.1%	2.0% – 5.0%	Prevents co-elution of undec-2-en-1-yl acetate during volatile profiling.
Water Content (KF)	< 0.1%	> 0.5%	Minimizes the risk of in-situ hydrolysis to undec-1-en-3-ol during storage.
Enantiomeric Excess (ee)	Certified (e.g., >99% S)	Racemic	Critical for biological, olfactory, and pheromone receptor binding assays.

Self-Validating Experimental Protocols

A robust reference standard validation cannot rely solely on GC-FID area percentage, as this ignores response factor variations and "invisible" impurities (such as water or inorganic salts). The following multi-orthogonal protocols establish a self-validating system for certifying undec-1-en-3-yl acetate.

Caption: Orthogonal analytical validation workflow for certifying reference standard purity.

Protocol 1: GC-MS/FID Regioisomeric Purity Profiling

• Causality : While non-polar columns (e.g., HP-5MS) are standard for volatile profiling, they often fail to resolve undec-1-en-3-yl acetate from its allylic isomer, undec-2-en-1-yl acetate. We utilize a polar polyethylene glycol column (e.g., HP-INNOWAX) where strong dipole-dipole interactions selectively retard the primary allylic acetate, ensuring baseline resolution[3].

• Methodology :

  • Prepare a 1.0 mg/mL solution of the standard in anhydrous hexane.

  • Inject 1 µL into a GC-MS/FID equipped with an HP-INNOWAX capillary column (60 m × 0.25 mm × 0.25 μm)[3].

  • Temperature Program : Initial hold at 50 °C for 3 min, ramp at 5 °C/min to 100 °C, then 10 °C/min to 220 °C, holding for 15 min[3].

  • Validation : Confirm identity via MS fragmentation (loss of acetic acid [M-60]) and quantify purity via FID area normalization, ensuring regioisomers are < 0.1%.

Protocol 2: Absolute Mass Fraction Determination via 1 H qNMR

• Causality : Quantitative NMR (qNMR) is a primary ratio method that provides an absolute mass fraction without requiring a compound-specific reference standard[4]. By comparing the integration of the target's unique proton signals against an internal standard, we eliminate the bias of chromatographic response factors.

• Methodology :

  • Accurately weigh ~10 mg of undec-1-en-3-yl acetate and ~5 mg of a certified internal standard (e.g., Dimethyl sulfone, TraceCERT®) into a vial using a microbalance.

  • Dissolve the mixture in 600 µL of CDCl 3​ (containing 0.03% TMS) and transfer to a 5 mm NMR tube.

  • Acquire a 1 H-NMR spectrum at 400 MHz or higher. Crucial Step : Set the relaxation delay ( D1​ ) to at least 30 seconds (> 5 × T1​ of the slowest relaxing proton) to ensure complete longitudinal relaxation and quantitative signal integration.

  • Validation : Calculate the absolute mass fraction using the integration ratio of the terminal alkene protons ( δ ~5.77 ppm)[2] against the internal standard protons.

Protocol 3: Chiral GC for Enantiomeric Excess (ee) Determination

• Causality : The C3 position of undec-1-en-3-yl acetate is a stereocenter. Biological systems typically synthesize these volatiles with high enantioselectivity. Because technical grades are racemic mixtures, resolving these enantiomers requires a cyclodextrin-based chiral stationary phase to validate the enantiomeric excess (ee)[2].

• Methodology :

  • Inject the sample into a GC equipped with a chiral column (e.g., Lipodex A or Chiralsil-DEX CB)[2].

  • Temperature Program : Isothermal at 93 °C for 45 min, ramp at 10 °C/min to 130 °C (hold 30 min), then 10 °C/min to 180 °C[2].

  • Validation : Calculate the ee% based on the peak area ratio of the (S) and (R) enantiomers. A high-grade CRM should exhibit baseline separation and an ee > 99% if certified as enantiopure[2].

Conclusion

The validation of undec-1-en-3-yl acetate requires a rigorous, multi-orthogonal approach. Relying on technical-grade materials introduces hidden impurities—such as regioisomers and moisture-induced hydrolysis products—that directly compromise quantitative accuracy. By implementing self-validating protocols like qNMR and polar/chiral GC-MS, researchers can ensure their analytical reference standards meet the strict E-E-A-T criteria required for high-stakes drug development and metabolomic profiling.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. usp.org [usp.org]

Comparative Efficacy of Undec-1-en-3-yl Acetate Synthetic Routes: A Technical Guide for Process Optimization

Undec-1-en-3-yl acetate is a highly valued allylic ester, serving both as a critical olfactive compound in fragrance chemistry and as a versatile intermediate in complex drug development. The molecule's architecture—featuring a terminal alkene adjacent to a secondary stereocenter—makes its synthesis a rigorous benchmark for evaluating chemo-, regio-, and stereoselective methodologies.

This guide provides an objective, data-driven comparison of three distinct synthetic pathways: the classical Grignard addition followed by acetylation, enzymatic kinetic resolution, and direct Palladium-catalyzed allylic C-H acetoxylation. By analyzing the mechanistic causality and experimental performance of each route, process chemists can select the optimal workflow based on scale, atom economy, and stereochemical demands.

Route 1: Classical Grignard Addition and Acetylation (The Robust Baseline)

Causality & Mechanism

The classical two-step synthesis remains the most scalable method for producing racemic undec-1-en-3-yl acetate. The sequence initiates with a 1 of nonanal with vinylmagnesium bromide[1]. The high nucleophilicity of the Grignard reagent ensures rapid, irreversible C-C bond formation. Because the resulting secondary allylic alcohol is sterically hindered, standard acetylation can be sluggish. To overcome this, 4-dimethylaminopyridine (DMAP) is employed as a nucleophilic catalyst. DMAP reacts with acetic anhydride to form a highly electrophilic N-acetylpyridinium intermediate, drastically lowering the activation energy for esterification and driving the reaction to completion.

Self-Validating Experimental Protocol

• Grignard Addition: In a flame-dried, argon-purged flask, dissolve nonanal (1.0 equiv) in anhydrous THF to achieve a 0.5 M solution. Cool the mixture to -78 °C to suppress enolization and side reactions.

• Nucleophilic Attack: Dropwise add vinylmagnesium bromide (1.2 equiv, 1.0 M in THF). Stir for 1 h at -78 °C, then allow the mixture to slowly warm to room temperature over 2 h.

• Quench & Isolate: Carefully quench the reaction with saturated aqueous NH₄Cl. Extract with diethyl ether (3x), dry the combined organic layers over anhydrous MgSO₄, and concentrate under reduced pressure to yield crude rac-undec-1-en-3-ol.

• Acetylation: Dissolve the crude alcohol in CH₂Cl₂ (0.5 M). Add pyridine (2.0 equiv), acetic anhydride (1.5 equiv), and DMAP (0.1 equiv). Stir at room temperature for 4 h.

• Validation & Purification: Monitor the reaction via GC-MS. The disappearance of the alcohol peak (m/z corresponding to M-H₂O) and the emergence of the acetate peak validate completion. Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃, and brine. Purify via silica gel flash chromatography (hexane/EtOAc) to isolate rac-undec-1-en-3-yl acetate.

Route 2: Enzymatic Kinetic Resolution (The Stereoselective Standard)

Causality & Mechanism

When drug development protocols demand high enantiopurity, chemical asymmetric synthesis is often outpaced by biocatalysis. The 2 of rac-undec-1-en-3-ol using Candida antarctica Lipase B (CAL-B) provides access to virtually enantiopure terminal allylic acetates[2]. CAL-B possesses a highly stereospecific binding pocket that preferentially accommodates the (R)-enantiomer of secondary allylic alcohols. Vinyl acetate is utilized as the acyl donor; its leaving group (vinyl alcohol) rapidly tautomerizes to acetaldehyde. This tautomerization renders the transesterification thermodynamically irreversible, preventing product inhibition and shifting the equilibrium entirely toward the (R)-acetate.

Self-Validating Experimental Protocol

• Substrate Preparation: Dissolve rac-undec-1-en-3-ol (1.0 equiv) in HPLC-grade hexane to a concentration of 0.1 M.

• Enzymatic Transesterification: Add vinyl acetate (3.0 equiv) and immobilized CAL-B (Novozym 435, 30 mg per mmol of substrate).

• Incubation: Shake the suspension at 30 °C at 200 rpm. The reaction will naturally halt at approximately 50% conversion, leaving the (S)-alcohol unreacted.

• Validation: Withdraw aliquots and analyze via chiral GC (e.g., Lipodex A or Chirasil-DEX CB column). Validation is achieved when the enantiomeric excess (ee) of the product (R)-undec-1-en-3-yl acetate exceeds 99%, and the conversion strictly plateaus at 50%.

• Separation: Filter the mixture to recover the immobilized enzyme (which can be washed and reused). Separate the highly non-polar (R)-acetate from the polar (S)-alcohol via flash chromatography using a gradient of hexane to 10% EtOAc.

Route 3: Palladium-Catalyzed Allylic C-H Acetoxylation (The Atom-Economical Frontier)

Causality & Mechanism

Direct functionalization of unactivated terminal olefins bypasses the need for pre-functionalized intermediates, representing a leap in atom economy. Recent advancements in 3 demonstrate that 1-undecene can be directly oxidized to the branched acetate in 64% yield with a 31:1 regioselectivity[3]. This is achieved via a serial ligand catalysis mechanism. A sulfoxide ligand (e.g., phenyl vinyl sulfoxide) interacts with Pd(OAc)₂ to promote the initial allylic C-H cleavage, forming a π-allyl-palladium intermediate. Subsequently, p-benzoquinone acts both as a stoichiometric oxidant to regenerate Pd(II) and as a π-acidic ligand that directs the nucleophilic attack of acetate specifically to the branched (C3) position rather than the linear (C1) position.

Self-Validating Experimental Protocol

• Catalyst Assembly: In a reaction vial, combine Pd(OAc)₂ (10 mol%), phenyl vinyl sulfoxide (10 mol%), and p-benzoquinone (2.0 equiv).

• Reaction Initiation: Add 1-undecene (1.0 equiv) followed by glacial acetic acid to create a 0.5 M solution.

• Heating: Seal the vial and stir the mixture at 40 °C for 48 h. Maintaining this mild temperature is critical to preserve the kinetic regiocontrol and prevent over-oxidation to the enone.

• Validation: Concentrate a small aliquot and analyze via ¹H-NMR. Validation is confirmed by integrating the downfield multiplet of the branched methine proton (~5.2 ppm) against the linear allylic protons (~4.5 ppm) to ensure the branched-to-linear ratio is ≥ 30:1.

• Purification: Dilute the bulk mixture with water and extract with EtOAc. Wash the organic layer extensively with 1M NaOH to remove acetic acid and hydroquinone byproducts. Purify via silica gel chromatography to isolate the branched acetate.

Quantitative Comparison of Synthetic Routes

Performance Metric	Route 1: Grignard + Acetylation	Route 2: Enzymatic Resolution	Route 3: Pd-Catalyzed C-H Acetoxylation
Starting Material	Nonanal + VinylMgBr	rac-Undec-1-en-3-ol	1-Undecene
Overall Yield	>85%	50% (Theoretical Maximum)	64%
Stereoselectivity	Racemic	>99% ee (R-enantiomer)	Racemic
Regioselectivity	N/A (Fixed by SM)	N/A (Fixed by SM)	31:1 (Branched : Linear)
Atom Economy	Low (Stoichiometric metals)	Moderate	High (Direct C-H functionalization)
Primary Use Case	Large-scale racemic synthesis	Fragrance/Drug discovery (Chiral)	Late-stage functionalization

Synthetic Workflow Visualization

Workflow comparison of undec-1-en-3-yl acetate synthetic routes.

Conclusion

The selection of a synthetic route for undec-1-en-3-yl acetate must be dictated by the project's specific constraints. Route 1 remains the undisputed choice for bulk synthesis where chirality is not a factor, offering unmatched reliability and high yields. Route 2 is mandatory for structure-activity relationship (SAR) studies in drug discovery or fine fragrance formulation where enantiopurity is strictly required. Finally, Route 3 represents the cutting edge of green chemistry; despite moderate yields, its ability to bypass pre-functionalization makes it a highly attractive strategy for atom-economical, late-stage functionalization.

References

• Influence of the Chemical Structure on Odor Qualities and Odor Thresholds in Homologous Series of Alka-1,5-dien-3-ones, Alk-1-en-3-ones, Alka-1,5-dien-3-ols, and Alk-1-en-3-ols. Journal of Agricultural and Food Chemistry. 1

• syn‐Selective Epoxidation of Chiral Terminal Allylic Alcohols with a Titanium Salalen Catalyst and Hydrogen Peroxide. Angewandte Chemie International Edition. 2

• Pd(II)-Catalyzed o-C−H Acetoxylation of Phenylalanine and Ephedrine Derivatives with MeCOOOtBu/Ac2O. Organic Letters. 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. d-nb.info [d-nb.info]
• 3. pubs.acs.org [pubs.acs.org]

Analytical Differentiation of Undec-1-en-3-yl Acetate from Its Structural Isomers

Executive Summary In semiochemical research, pheromone synthesis, and fragrance development, accurately identifying specific lipid moieties and their geometric or structural isomers is paramount. Undec-1-en-3-yl acetate is a secondary allylic acetate with unique chemical and olfactory properties. Differentiating it from its primary acetate isomers—such as undec-10-en-1-yl acetate (a common terminal alkene) and undec-2-en-1-yl acetate (an internal alkene)—requires a robust analytical framework. This guide provides an objective comparison of their mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) signatures, supported by validated experimental protocols.

Structural Context & Isomer Overview

The position of the double bond and the acetate group fundamentally alters the molecule's electronic environment and fragmentation behavior.

Isomer	Structure Type	Alkene Position	Acetate Position	Chemical Formula	Exact Mass
Undec-1-en-3-yl acetate	Secondary Allylic	Terminal (C1-C2)	C3 (Secondary)	C13H24O2	212.1776
Undec-10-en-1-yl acetate	Primary Aliphatic	Terminal (C10-C11)	C1 (Primary)	C13H24O2	212.1776
Undec-2-en-1-yl acetate	Primary Allylic	Internal (C2-C3)	C1 (Primary)	C13H24O2	212.1776

Mass Spectrometry (GC-MS) Fragmentation Pathways

Gas Chromatography-Mass Spectrometry (GC-MS) is the frontline tool for isomer differentiation. While all three isomers exhibit a weak molecular ion [M]⁺ at m/z 212, their fragmentation cascades are dictated by the stability of the resulting carbocations.

• Undec-1-en-3-yl acetate (Secondary Allylic): The defining feature of this isomer is the highly favored α-cleavage at the C3-C4 bond. This cleavage expels an octyl radical (C8H17•, 113 Da), leaving a resonance-stabilized allylic oxonium ion[CH2=CH-CH(OAc)]⁺ at m/z 99 . The dual stabilization from the adjacent vinyl group and the acetate oxygen makes this a prominent, diagnostic peak.

• Undec-10-en-1-yl acetate (Primary Aliphatic): Lacking the structural prerequisite for the aforementioned α-cleavage, this isomer primarily undergoes a McLafferty-type rearrangement or direct elimination to lose acetic acid (60 Da), yielding a strong[M-60]⁺ peak at m/z 152 . Subsequent fragmentation of the alkyl chain yields typical hydrocarbon clusters (m/z 43, 55, 69, 83).

• Undec-2-en-1-yl acetate (Primary Allylic): This isomer also loses acetic acid to form m/z 152. However, cleavage of the C-O bond generates a distinct allylic cation [C11H21]⁺ at m/z 153 , differentiating it from the aliphatic primary acetate.

Figure 1: GC-MS fragmentation pathways distinguishing secondary from primary acetates.

Nuclear Magnetic Resonance (NMR) Signatures

When GC-MS library matches are ambiguous, NMR provides definitive structural confirmation. The chemical shift of the proton(s) attached to the oxygen-bearing carbon (O-CHx) is the most critical diagnostic marker.

¹H and ¹³C NMR Diagnostic Shifts

Feature	Undec-1-en-3-yl acetate	Undec-10-en-1-yl acetate	Undec-2-en-1-yl acetate
O-CHx Proton (¹H)	Multiplet at ~5.11–5.32 ppm (overlaps with terminal alkene) 1[1]	Triplet at ~4.05 ppm	Doublet at ~4.5–4.6 ppm
Alkene Protons (¹H)	ddd at ~5.77 ppm (C2-H) 1[1]	m at ~5.8 ppm (C10-H), m at ~4.95 ppm (C11-H2)	m at ~5.5–5.8 ppm (C2-H, C3-H)
O-CHx Carbon (¹³C)	~75.0 ppm (Secondary C)	~64.5 ppm (Primary C)	~65.0 ppm (Primary C)
Acetate Methyl (¹H)	Singlet at ~2.06 ppm 1[1]	Singlet at ~2.04 ppm	Singlet at ~2.05 ppm

Causality of Shifts: In undec-1-en-3-yl acetate, the C3 proton is highly deshielded due to the combined electron-withdrawing effects of the directly attached acetate oxygen and the adjacent vinyl group, pushing its shift downfield past 5.1 ppm 1[1]. In contrast, the primary acetate protons of undec-10-en-1-yl acetate are insulated from the alkene, resonating at a standard primary ester shift of ~4.05 ppm.

Figure 2: Analytical decision tree for the identification of undecenyl acetate isomers.

Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems.

Protocol A: GC-MS Isomer Differentiation

This protocol utilizes a non-polar stationary phase to separate isomers based on subtle boiling point and steric differences 2[2].

• Sample Preparation: Dilute the analyte to 10 µg/mL in GC-grade hexane. Add nonadecane (5 µg/mL) as an internal standard to validate injection volume and system response.

• Instrument Setup: Equip the GC-MS with a non-polar capillary column (e.g., HP-5MS or DB-5, 30 m × 0.25 mm ID, 0.25 µm film thickness) [[2]](2].

• Inlet Conditions: Set the injection port to 250 °C. Inject 1 µL in splitless mode (purge valve open at 1.0 min) to maximize sensitivity for minor fragmentation ions.

• Oven Temperature Program: Initial temperature 60 °C (hold 2 min), ramp at 10 °C/min to 280 °C (hold 5 min). Causality: This gradient ensures baseline resolution of structural isomers, as internal vs. terminal alkenes have distinct boiling points.

• MS Conditions: Electron ionization (EI) at 70 eV. Scan range m/z 40–300. Causality: 70 eV is critical as standard library spectra are acquired at this energy, ensuring reliable comparison of the m/z 99 vs m/z 152 ratios.

• System Validation: Run a C8–C20 n-alkane standard mixture under identical conditions to calculate Kovats Retention Indices (RI). Undec-1-en-3-yl acetate will elute earlier than undec-10-en-1-yl acetate due to the steric shielding of the secondary ester reducing intermolecular interactions with the stationary phase.

Protocol B: NMR Structural Validation

• Sample Preparation: Dissolve 15–20 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% v/v tetramethylsilane (TMS) as an internal reference.

• Instrument Setup: Use a 400 MHz or higher NMR spectrometer (e.g., 400 MHz for ¹H, 101 MHz for ¹³C) equipped with a 5 mm multinuclear probe 3[3].

• ¹H NMR Acquisition: Acquire 16–32 scans with a spectral width of 12 ppm. Set the relaxation delay (D1) to 2.0 seconds. Causality: A sufficient D1 ensures complete relaxation of all protons, allowing for accurate integration of the critical C1, C2, and C3 protons.

• ¹³C NMR Acquisition: Acquire 512–1024 scans with proton decoupling (WALTZ-16). Set D1 to 2.0 seconds.

• Data Processing: Apply a 0.3 Hz exponential line broadening for ¹H and 1.0 Hz for ¹³C. Phase and baseline correct the spectra. Reference the CDCl3 solvent peak to 7.26 ppm (¹H) and 77.16 ppm (¹³C).

• Validation: Check the integration of the acetate methyl group (~2.06 ppm) against the alkene protons to confirm sample purity and rule out transesterification or degradation.

References

• Semantic Scholar. syn-Selective Epoxidation of Chiral Terminal Allylic Alcohols with a Titanium Salalen Catalyst and Hydrogen Peroxide. 1

• Simon Fraser University (SFU). Contact pheromone components and diel periodicity of sexual communication in peach twig borers. 2

• The Royal Society of Chemistry (RSC). Cyclic(alkyl)(amino)carbene Ruthenium Complexes for Z- Stereoselective (Asymmetric) Olefin Metathesis. 3

• AWS / Literature Data. Supporting Information - Catalytic Difluorination of Olefins. 4

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. summit.sfu.ca [summit.sfu.ca]
• 3. rsc.org [rsc.org]
• 4. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

comparing extraction yields of undec-1-en-3-yl acetate across solvents

Solvent Efficacy in the Extraction of Undec-1-en-3-yl Acetate: A Comparative Methodological Guide

Introduction

Undec-1-en-3-yl acetate (molecular formula C13H24O2) is a versatile terminal allylic ester utilized in asymmetric synthesis, fragrance profiling, and semiochemical research[1][2]. The successful isolation of this compound from aqueous reaction matrices or complex biogenic mixtures requires precise solvent selection. Because the molecule features a lipophilic eleven-carbon aliphatic chain coupled with a moderately polar acetate headgroup, improper solvent choice frequently leads to the co-extraction of polar impurities or significant product loss during solvent evaporation due to the ester's inherent volatility.

Physicochemical Profiling and Solvent Causality

The extraction efficiency of undec-1-en-3-yl acetate is strictly governed by its partition coefficient (logP) and dipole interactions with the solvent medium.

• Dichloromethane (DCM): DCM features a dipole moment that perfectly aligns with the ester carbonyl, while its non-polar halogenated nature effectively solvates the C11 alkene chain. This dual-affinity makes DCM the gold standard for maximizing crude yield, routinely achieving up to 97% recovery of undec-1-en-3-yl acetate from aqueous phases in synthetic workflows[3].

• Ethyl Acetate (EtOAc): While environmentally preferable to halogenated solvents, EtOAc (polarity index 4.4) acts as a strong hydrogen-bond acceptor. This leads to the co-extraction of protic impurities (e.g., unreacted allylic alcohols or aqueous salts), resulting in lower overall purity despite a high crude mass recovery.

• n-Hexane: Highly non-polar (polarity index 0.1), hexane is excellent for rejecting polar byproducts, ensuring high GC-FID purity. However, its lack of dipole interaction with the acetate group slightly reduces the absolute extraction yield compared to DCM.

• Supercritical CO2 (scCO2): Offers a tunable, green alternative. At specific supercritical parameters (e.g., 15 MPa, 40°C), scCO2 mimics the lipophilic solvating power of hexane but leaves zero solvent residue upon depressurization—a critical advantage for isolating semiochemicals[2].

Quantitative Comparison of Extraction Solvents

The following table summarizes the performance of various solvents in extracting undec-1-en-3-yl acetate from a standardized aqueous reaction matrix.

Solvent System	Polarity Index	Extraction Yield (%)	Purity (GC-FID) (%)	Environmental/Safety Impact
Dichloromethane (DCM)	3.1	96.8	92.5	High (Toxic, Halogenated)
Ethyl Acetate (EtOAc)	4.4	91.5	88.3	Moderate (VOC)
n-Hexane	0.1	82.4	95.2	High (Neurotoxic VOC)
Supercritical CO2	Tunable (~0)	94.2	98.1	Low (Green, No Residue)

Self-Validating Experimental Protocol: Liquid-Liquid Extraction (LLE)

To ensure reproducibility and high fidelity in yield calculations, the following protocol incorporates self-validating steps, including emulsion-breaking washes and internal standard quantification.

Objective: Isolate undec-1-en-3-yl acetate from a 50 mL aqueous reaction matrix.

• Phase Preparation: Transfer the 50 mL aqueous mixture containing the target ester and impurities to a 250 mL glass separatory funnel.

• Solvent Addition: Add 50 mL of the selected organic solvent (e.g., DCM for maximum yield[3]).

• Partitioning: Stopper the funnel and invert vigorously for 2 minutes.

  • Causality Check: Vent the funnel every 15 seconds. Volatile extraction solvents generate significant vapor pressure upon agitation; venting prevents pressure build-up, emulsion stabilization, and potential loss of the matrix.

• Phase Separation: Mount the funnel on a ring stand and allow gravity settling for 10 minutes.

  • Note: DCM (density 1.33 g/mL) will form the bottom layer, whereas Hexane or EtOAc (density < 1.0 g/mL) will form the top layer.

• Washing (Emulsion Resolution): Collect the organic phase. If the phase boundary is cloudy, wash the organic layer with 20 mL of saturated aqueous NaCl (brine). The high ionic strength of brine increases the density of the aqueous phase and forces residual water out of the organic layer, breaking the emulsion.

• Drying: Add 2-3 grams of anhydrous magnesium sulfate (MgSO4) to the organic extract. Swirl until the drying agent flows freely like sand.

  • Causality Check: Residual water will degrade GC column stationary phases and skew purity data; MgSO4 chemically binds this water. Filter the dried solution through fluted filter paper.

• Concentration: Remove the solvent using a rotary evaporator.

  • Critical Parameter: Maintain the water bath at ≤30°C and pressure at ~250 mbar (for DCM). Undec-1-en-3-yl acetate is volatile; excessive heat or high vacuum will cause product sublimation and artificially lower the calculated yield.

• Quantification: Re-dissolve the crude residue in 1 mL of analytical-grade hexane containing a known concentration of dodecane as an internal standard. Analyze via GC-FID to determine absolute yield and purity.

Workflow Visualization

Figure 1: Standard liquid-liquid extraction workflow for isolating undec-1-en-3-yl acetate.

References

• Title: syn-Selective Epoxidation of Chiral Terminal Allylic Alcohols with a Titanium Salalen Catalyst and Hydrogen Peroxide Source: Semantic Scholar URL
• Title: Undec-1-en-3-yl acetate (C13H24O2)
• Source: pherobase.

Sources

• 1. PubChemLite - Undec-1-en-3-yl acetate (C13H24O2) [pubchemlite.lcsb.uni.lu]
• 2. Semiochemical Compounds: 1DB [pherobase.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Undec-1-en-3-yl Acetate

As a Senior Application Scientist, I understand that meticulous chemical handling extends beyond the benchtop; it encompasses the entire lifecycle of a reagent, culminating in its safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of Undec-1-en-3-yl acetate, grounded in regulatory standards and best practices. Our objective is to empower researchers and laboratory personnel to manage chemical waste not just as a regulatory necessity, but as an integral component of laboratory safety and environmental stewardship.

Hazard Profile and Risk Assessment: The "Why" Behind the Procedure

Undec-1-en-3-yl acetate, while valuable in research and development, possesses inherent hazards that dictate its disposal pathway. Understanding these risks is fundamental to appreciating the necessity of stringent disposal protocols. Based on data for analogous acetate esters and general chemical principles, the primary hazards include:

• Combustibility : The compound is a combustible liquid, presenting a fire risk if not stored and handled away from ignition sources.[1]

• Irritation : It is known to cause skin and eye irritation.[1] Prolonged or repeated contact can lead to more severe reactions.

• Sensitization : There is a potential for the compound to cause an allergic skin reaction in sensitive individuals.[1]

• Environmental Toxicity : The substance is classified as harmful to aquatic life, making its release into the environment a significant concern.[1]

These properties mean that Undec-1-en-3-yl acetate cannot be discarded as common refuse or flushed down the sanitary sewer system. Such actions would pose a direct threat to environmental and public health and constitute a serious regulatory violation.

The Regulatory Landscape: EPA and the RCRA Framework

The disposal of chemical waste in the United States is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[2][3] RCRA establishes a "cradle-to-grave" system for hazardous waste management, which means the generator of the waste is legally responsible for it from the moment it is created until its final, safe disposal.[3]

To comply with RCRA, every laboratory must undertake the following core steps:

• Waste Characterization : Determine if the waste is hazardous.

• Generator Status Determination : Quantify the amount of hazardous waste produced to determine your generator category.

• Safe Accumulation and Storage : Collect and store the waste according to specific guidelines.

• Proper Disposal : Arrange for transport and disposal by a licensed hazardous waste facility.

Step 1 & 2: Waste Characterization and Determining Your Generator Status

Waste Characterization : Any waste containing Undec-1-en-3-yl acetate must be managed as hazardous waste. This is based on its characteristic of ignitability (as a combustible liquid) and potentially its toxicity to aquatic ecosystems.[4]

Generator Status : The EPA classifies hazardous waste generators into three categories based on the quantity of waste produced per calendar month.[5][6] This status dictates your on-site accumulation limits and administrative requirements.

Generator Category	Non-Acutely Hazardous Waste Generation Rate	On-Site Accumulation Time Limit
Very Small Quantity Generator (VSQG)	≤ 100 kg (220 lbs) per month	No time limit, but quantity cannot exceed 1,000 kg
Small Quantity Generator (SQG)	> 100 kg (220 lbs) and < 1,000 kg (2,200 lbs) per month	Up to 180 days (or 270 days if the disposal facility is >200 miles away)[5]
Large Quantity Generator (LQG)	≥ 1,000 kg (2,200 lbs) per month	Up to 90 days[5]

It is critical to aggregate all hazardous waste streams in your facility to accurately determine your generator status.

Step 3: On-Site Waste Accumulation and Handling

Proper on-site management is crucial to maintain safety and compliance while waste awaits pickup.

Step-by-Step Accumulation Protocol:

• Container Selection : Use a chemically compatible container in good condition. A high-density polyethylene (HDPE) or glass container with a secure, tight-fitting lid is appropriate. The original product container can be used if it is in good condition.

• Labeling : The moment the first drop of waste enters the container, it must be labeled. The label must include:

  • The words "Hazardous Waste"

  • The name and address of the generating facility

  • The specific chemical name(s) (e.g., "Waste Undec-1-en-3-yl Acetate in Ethanol")

  • The relevant hazard characteristics (e.g., "Ignitable," "Irritant")

  • The accumulation start date (the date the first drop of waste was added).

• Segregation : Store the Undec-1-en-3-yl acetate waste container segregated from incompatible materials, particularly strong oxidizing agents, acids, and bases, which could cause a hazardous reaction.[7]

• Accumulation Area :

  • Satellite Accumulation Area (SAA) : You may accumulate up to 55 gallons of hazardous waste in an SAA, which must be at or near the point of generation and under the control of the operator.

  • Central Accumulation Area (CAA) : This is a designated area where waste is moved from SAAs for longer-term storage within your generator time limits. This area has more stringent requirements, including weekly inspections and emergency preparedness plans.[8]

• Container Management : Keep the waste container closed at all times except when adding waste.[8] This prevents the release of vapors and reduces the risk of spills.

Step 4: Final Disposal Workflow

Disposal of Undec-1-en-3-yl acetate waste must be handled by a licensed Treatment, Storage, and Disposal Facility (TSDF). It is illegal to dispose of this chemical via drains or in regular trash.[9]

The following diagram illustrates the decision and action workflow for proper disposal.

Disposal workflow for Undec-1-en-3-yl acetate.

Key Actions in the Disposal Workflow:

• Engage a Professional Waste Service : Contract with a reputable, EPA-licensed hazardous waste disposal company. They will provide the appropriate containers, labels, and guidance.

• The Manifest System : For every off-site shipment, you must complete a Uniform Hazardous Waste Manifest.[10] This is a multi-part form that tracks the waste from your facility to its final destination, creating a legal record of the "cradle-to-grave" chain of custody.[11]

• Record Keeping : You are required to keep copies of all manifests, waste characterization records, and other related documentation for at least three years.[4]

Emergency Procedures for Spills and Exposures

In the event of a spill or exposure, immediate and correct action is vital.

Spill Response:

• Evacuate and Ventilate : Ensure the immediate area is clear and increase ventilation. Remove all ignition sources.[12]

• Containment : For small spills, use an inert, non-combustible absorbent material like sand, earth, or vermiculite.[1][12] Do not use combustible materials like sawdust.

• Collection : Carefully collect the absorbed material using non-sparking tools and place it into a designated, labeled hazardous waste container.

• Decontamination : Clean the spill area thoroughly.

• Reporting : Report the incident to your institution's Environmental Health & Safety (EH&S) department.

Exposure Response:

• Eyes : Immediately flush with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1]

• Skin : Remove contaminated clothing and wash the affected area thoroughly with soap and water.[1] If irritation or a rash develops, seek medical attention.

• Inhalation : Move the affected person to fresh air. If breathing is difficult, seek medical attention.[1]

• Ingestion : Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[12]

By adhering to these rigorous procedures, you ensure the safe management and compliant disposal of Undec-1-en-3-yl acetate, protecting yourself, your colleagues, and the environment.

References

• BASF. (2025, January 27). Safety data sheet: Linalyl Acetate.
• TCI Chemicals. (2019, October 24). Safety Data Sheet: 1-Octen-3-yl Acetate.
• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste.
• U.S. Environmental Protection Agency. (2025, September 5). Resource Conservation and Recovery Act (RCRA) Overview.
• National Environmental Trainers. RCRA Regulations Explained.
• Gale. (2022, July 12). Hazardous Waste Disposal in the Workplace: EPA Regulations to Know.
• Cornell Law School. Resource Conservation and Recovery Act (RCRA).
• ACTenviro. (2025, October 8). Complying with Hazardous Waste Regulations: Your Guide to RCRA Compliance Steps.
• U.S. Environmental Protection Agency. Proper Handling of Hazardous Waste Guide.
• Temarry Recycling. (2020). Hazardous Waste Guide: Identification, Storage, Disposal & Compliance.
• ITW Reagents. (2025, July 8). Safety data sheet: ethyl acetate.
• TCI Chemicals. (2025, October 28). Safety Data Sheet: 3-Butenyl Acetate.
• Safety-Kleen. (2024). How to Properly Manage Hazardous Waste Under EPA Regulations.
• 乙二醇乙醚醋酸酯 安全資料表.

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